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  • Product: Oxacillin penillic acid
  • CAS: 37699-31-3

Core Science & Biosynthesis

Foundational

Oxacillin Penillic Acid: Structural Dynamics, Degradation Kinetics, and Analytical Characterization

Executive Summary The stability of β-lactam antibiotics is a critical parameter in pharmaceutical formulation, pharmacokinetics, and environmental toxicology. Oxacillin, a penicillinase-resistant isoxazolyl penicillin, i...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The stability of β-lactam antibiotics is a critical parameter in pharmaceutical formulation, pharmacokinetics, and environmental toxicology. Oxacillin, a penicillinase-resistant isoxazolyl penicillin, is highly susceptible to hydrolytic degradation under specific pH conditions. Under acidic stress, the strained β-lactam ring undergoes a complex intramolecular rearrangement, yielding oxacillin penillic acid . This technical whitepaper provides an in-depth analysis of the chemical structure, molecular weight, mechanistic degradation pathways, and field-proven analytical protocols for the isolation and quantification of oxacillin penillic acid.

Chemical Structure and Physicochemical Properties

Oxacillin penillic acid is a dicarboxylic acid derivative formed when the bicyclic nucleus of oxacillin (a thiazolidine ring fused to a β-lactam ring) is irreversibly altered. Unlike the parent compound, penillic acid lacks antibacterial efficacy but retains significant importance in stability-indicating assays and potential hapten-mediated hypersensitivity research[1][2].

Structurally, the transformation abolishes the β-lactam ring, replacing it with an imidazo[5,1-b][1,3]thiazole core system[3]. This structural shift drastically alters the molecule's polarity, pKa, and chromatographic retention behavior.

Quantitative Data Summary: Molecular Properties

The following table summarizes the core physicochemical parameters of oxacillin penillic acid in both its free acid and salt forms[3][4].

PropertyOxacillin Penillic Acid (Free Acid)Oxacillin Penillic Acid (Disodium Salt)
Molecular Formula C₁₉H₁₉N₃O₅SC₁₉H₁₇N₃O₅S · 2Na
Molecular Weight 401.4 g/mol 445.40 g/mol
CAS Registry Number 37699-31-3N/A (Mixture of Diastereomers)
IUPAC Name 2,2-dimethyl-5-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-7,7a-dihydro-3H-imidazo[5,1-b][1,3]thiazole-3,7-dicarboxylic acidN/A
Topological Polar Surface Area 142 Ų> 142 Ų (due to ionic dissociation)
Hydrogen Bond Donors 20 (in fully deprotonated state)
Hydrogen Bond Acceptors 66

Mechanistic Pathway: Acid-Catalyzed Formation

The causality behind the formation of oxacillin penillic acid lies in the inherent thermodynamic instability of the four-membered β-lactam ring. While alkaline hydrolysis typically yields penicilloic acid via direct hydroxide attack, acidic conditions (pH < 4) trigger a distinct intramolecular rearrangement[5][6].

  • Protonation: The acidic environment protonates the β-lactam nitrogen, increasing the electrophilicity of the adjacent carbonyl carbon.

  • Nucleophilic Attack: The oxygen atom of the C6 side-chain amide (the 5-methyl-3-phenyl-1,2-oxazole-4-carboxamide group) acts as an internal nucleophile, attacking the β-lactam carbonyl.

  • Ring Opening & Rearrangement: The β-lactam ring cleaves, and subsequent bond reorganization forms a new imidazoline ring fused to the existing thiazolidine ring, yielding the imidazo[5,1-b][1,3]thiazole core characteristic of penillic acids[7].

Pathway Oxacillin Oxacillin (Intact β-lactam) Protonation Acidic Environment (pH < 4) Protonation of β-lactam Oxacillin->Protonation H+ RingOpening Intramolecular Attack by Amide Oxygen Protonation->RingOpening Nucleophilic Attack PenillicAcid Oxacillin Penillic Acid (Imidazo[5,1-b][1,3]thiazole) RingOpening->PenillicAcid Rearrangement

Figure 1: Acid-catalyzed degradation pathway of oxacillin to oxacillin penillic acid.

Experimental Protocol: Forced Degradation and LC-MS/MS Characterization

To accurately study oxacillin penillic acid, researchers must employ stability-indicating assays. The following protocol outlines a self-validating system for generating and quantifying this degradation product. The inclusion of immediate neutralization steps ensures that degradation artifacts are not formed during the analytical run, thereby guaranteeing the trustworthiness of the data[5].

Step 1: Preparation of Standard Solutions
  • Action: Dissolve oxacillin sodium reference standard in a 50:50 (v/v) mixture of Acetonitrile and LC-MS grade water to a concentration of 1 mg/mL. Store at -20°C.

  • Causality: Penicillins are prone to slow aqueous hydrolysis even at neutral pH. Utilizing a high percentage of aprotic solvent (acetonitrile) and sub-zero storage minimizes premature degradation, ensuring the baseline purity of the starting material.

Step 2: Acidic Forced Degradation
  • Action: Transfer 100 µL of the oxacillin stock into a glass vial. Add 800 µL of 0.1 M Hydrochloric Acid (HCl) buffer (pH ~1.5). Incubate at 25°C for exactly 120 minutes.

  • Causality: The highly acidic environment rapidly accelerates the protonation of the β-lactam nitrogen. The 120-minute window at room temperature provides sufficient kinetic energy to drive the rearrangement to penillic acid without causing secondary degradation (e.g., decarboxylation to penilloic acid)[5][8].

Step 3: Kinetic Quenching (Self-Validation Step)
  • Action: Immediately after the 120-minute incubation, add 100 µL of 0.1 M Sodium Hydroxide (NaOH) to neutralize the solution to pH ~7.0.

  • Causality: Quenching halts the acid-catalyzed kinetics instantly. By injecting a neutralized sample into the LC-MS, you validate that the penillic acid detected was formed exclusively during the controlled incubation phase, not as an artifact of the acidic mobile phases used during chromatography.

Step 4: UHPLC-MS/MS Analysis
  • Action: Inject 5 µL of the quenched sample onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm). Use a gradient mobile phase of 0.1% Formic Acid in Water (A) and Acetonitrile (B). Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

  • Causality: Oxacillin penillic acid contains two carboxylic acid moieties, making it highly polar. The C18 column provides adequate retention for polar analytes when starting at a low organic percentage. Negative ESI mode is specifically chosen because dicarboxylic acids readily deprotonate to yield robust [M-H]⁻ precursor ions (m/z 400.4), offering superior signal-to-noise ratios compared to positive ionization[1][5].

Chromatographic Parameters Summary
ParameterSpecification / Setting
Column C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A 0.1% Formic Acid in LC-MS Grade Water
Mobile Phase B Acetonitrile
Ionization Mode ESI Negative (ESI-)
Precursor Ion [M-H]⁻ m/z 400.4
Expected Retention Shift Penillic acid elutes earlier than intact oxacillin due to increased polarity.

Implications for Drug Development

Understanding the molecular weight and structure of oxacillin penillic acid is not merely an academic exercise; it has profound implications for pharmaceutical quality control. Because penillic acids are isomers of the parent drug (sharing the same molecular formula, C₁₉H₁₉N₃O₅S, and mass, 401.4 g/mol ), they cannot be distinguished from intact oxacillin by low-resolution mass spectrometry alone[3]. Chromatographic separation prior to MS detection is strictly required. Furthermore, the presence of penillic acid in a formulated drug product serves as a direct biomarker of improper storage conditions (specifically, exposure to acidic moisture or excipient incompatibility).

Conclusion

Oxacillin penillic acid (MW 401.4 g/mol ) represents a critical node in the degradation pathway of isoxazolyl penicillins. Driven by the relief of β-lactam ring strain under acidic conditions, its formation yields a highly polar imidazo[5,1-b][1,3]thiazole structure. By employing rigorous, self-validating forced degradation protocols and high-resolution LC-MS/MS techniques, researchers can accurately profile this metabolite, ensuring the safety, efficacy, and stability of oxacillin-based therapeutics.

References

  • National Center for Biotechnology Information (NIH). "Oxacillin penillic acid | C19H19N3O5S | CID 139025596 - PubChem." PubChem, [Link]

  • ACS Publications. "Identification of Penicillin G Metabolites under Various Environmental Conditions Using UHPLC-MS/MS." Journal of Agricultural and Food Chemistry, [Link]

  • National Institutes of Health (PMC). "Penilloic acid is the chief culprit involved in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions in mice." Frontiers in Pharmacology, [Link]

  • Nobel Prize Outreach. "The chemical structure of the penicillins." NobelPrize.org, [Link]

Sources

Exploratory

The Physicochemical Landscape of Oxacillin Penillic Acid: Formation, Solubility, and Analytical Workflows

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals Executive Summary In the landscape of β-lactam antibiotic development and stability testing, understanding the degradation pathways o...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of β-lactam antibiotic development and stability testing, understanding the degradation pathways of active pharmaceutical ingredients (APIs) is paramount for ensuring drug efficacy and patient safety. Oxacillin, a penicillinase-resistant isoxazolyl penicillin, is highly susceptible to hydrolytic degradation. Under acidic conditions, the primary degradation product is oxacillin penillic acid (PubChem CID 139025596)[1].

Unlike simple hydrolysis products, penillic acids are formed via a complex intramolecular rearrangement that fundamentally alters the molecule's physicochemical properties, solubility profile, and immunogenic potential[2][3]. This whitepaper provides an in-depth mechanistic analysis of oxacillin penillic acid, detailing its structural properties, pH-dependent solubility, and providing a self-validating experimental protocol for its isolation and quantification.

Structural Rearrangement and Mechanism of Formation

The β-lactam ring of oxacillin is characterized by high angular strain, making the amide bond highly reactive. While alkaline environments typically drive simple nucleophilic attack by hydroxide ions to yield oxacillin penicilloic acid (a dicarboxylic acid), acidic environments trigger a divergent pathway[4][5].

When oxacillin is exposed to pH < 4.0, the β-lactam nitrogen is protonated. This protonation increases the electrophilicity of the adjacent carbonyl carbon, facilitating an intramolecular nucleophilic attack by the exocyclic side-chain amide oxygen. This cascade results in the cleavage of the 1,7 β-lactam bond and the formation of a new bond between the exocyclic carbon and the N-1 nitrogen, eliminating a molecule of water[2][6].

The resulting structure is an imidazo[5,1-b][1,3]thiazole fused ring system. This profound structural shift transforms the mono-acidic oxacillin into a zwitterionic molecule containing two carboxylic acid groups and one newly formed basic imidazoline group[2][3].

Pathway Oxacillin Oxacillin (API) Intact Beta-Lactam Ring Acidic Acidic Conditions (pH < 4.0) Protonation of Beta-Lactam N Oxacillin->Acidic Alkaline Alkaline Conditions (pH > 8.0) Hydroxide Attack Oxacillin->Alkaline Penillic Oxacillin Penillic Acid Imidazoline Ring Formation (Zwitterionic) Acidic->Penillic Intramolecular Rearrangement (-H2O) Penicilloic Oxacillin Penicilloic Acid Ring Opened (Dicarboxylic Anion) Alkaline->Penicilloic Hydrolysis (+H2O)

Fig 1. Divergent pH-dependent degradation pathways of oxacillin yielding penillic and penicilloic acids.

Physicochemical Properties

The transformation from oxacillin to oxacillin penillic acid drastically alters its physicochemical footprint. The intact oxacillin molecule is relatively lipophilic and mono-acidic. In contrast, oxacillin penillic acid is a zwitterion.

Based on historical data for penillic acid derivatives, the newly formed acidic group exhibits a highly acidic pKa​ of approximately 1.8, while the basic imidazoline nitrogen has a pKa​ of approximately 5.0[2][3]. The original thiazolidine carboxylic acid retains a pKa​ near 2.5-3.0. This multi-ionizable nature dictates its behavior in chromatographic separations and biological matrices.

Table 1: Key Physicochemical Properties of Oxacillin Penillic Acid

PropertyValue / DescriptionReference
IUPAC Name 2,2-dimethyl-5-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-7,7a-dihydro-3H-imidazo[5,1-b][1,3]thiazole-3,7-dicarboxylic acid[1]
Molecular Formula C19​H19​N3​O5​S [1]
Molecular Weight 401.4 g/mol [1]
Exact Mass 401.1045 Da[1]
XLogP3 ~2.2[1]
Ionization ( pKa​ ) ~1.8 (Carboxyl), ~2.8 (Carboxyl), ~5.0 (Basic Imidazoline)[2][3]
Topological Polar Surface Area 142 Ų[1]

Solubility Profile

The solubility of oxacillin penillic acid is strictly governed by its zwitterionic nature, creating a U-shaped pH-solubility profile:

  • Acidic Extremes (pH < 1.8): The molecule exists primarily as a cation (protonated basic group, fully protonated carboxylic acids). Aqueous solubility is high due to the net positive charge.

  • Isoelectric Point (pH ~ 3.0 - 4.0): The molecule carries a net-zero charge (zwitterion state). Intermolecular ionic interactions (crystal lattice energy) are maximized, resulting in minimum aqueous solubility . During extraction protocols, adjusting the pH to this range can induce precipitation.

  • Physiological to Alkaline (pH > 5.5): Both carboxylic acid groups are deprotonated, and the basic group is neutral. The molecule exists as a highly soluble di-anion.

  • Organic Solvents: Due to its high polar surface area (142 Ų) and zwitterionic character, it is only slightly soluble in polar aprotic solvents like DMSO and protic solvents like methanol[7]. It is practically insoluble in non-polar solvents (e.g., hexane, dichloromethane).

Experimental Protocol: Generation, Isolation, and Quantification

To study oxacillin penillic acid as an impurity or hapten, researchers must generate it via controlled acid stress testing. The following protocol is a self-validating system designed to generate the degradation product, arrest the reaction to prevent further breakdown into penilloic acid[4][5], and quantify it using UHPLC-MS/MS.

Step-by-Step Methodology

Phase 1: Acid-Catalyzed Generation

  • Preparation: Dissolve 1.0 mg/mL of Oxacillin Sodium in 10 mM Citrate Buffer adjusted to pH 2.0 using 0.1 M HCl.

  • Incubation: Incubate the solution in a thermoshaker at 37°C for exactly 120 minutes. Causality: Penicillin derivatives degrade rapidly at pH 2.0; 120 minutes is sufficient to reach a plateau of penillic acid formation before secondary degradation to penilloic acid dominates[5][8].

  • Quenching: Immediately neutralize the reaction mixture to pH 6.0 using 0.1 M NaOH. Causality: Penillic acid is most stable near neutral pH. Quenching arrests the acid-catalyzed rearrangement and prevents alkaline hydrolysis[4].

Phase 2: Solid Phase Extraction (SPE) Cleanup 4. Conditioning: Condition a C18 SPE cartridge with 3 mL Methanol, followed by 3 mL HPLC-grade water (pH 6.0). 5. Loading & Washing: Load 1 mL of the quenched reaction mixture. Wash with 2 mL of 5% Methanol in water to remove highly polar salts. 6. Elution: Elute the oxacillin penillic acid with 2 mL of 80% Methanol/20% Water. Evaporate under a gentle nitrogen stream and reconstitute in 500 µL of the initial mobile phase.

Phase 3: UHPLC-MS/MS Analysis 7. Chromatography: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm). Use a gradient elution: Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Causality: Formic acid ensures the basic imidazoline group is protonated for optimal MS ionization. 8. Detection: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for oxacillin penillic acid: m/z 402.1 [Fragment Ions] [9].

Workflow Step1 1. Acid Stress Generation Oxacillin at pH 2.0, 37°C (120 min) Step2 2. Reaction Quenching Neutralize to pH 6.0 to arrest degradation Step1->Step2 Step3 3. SPE Isolation C18 Cartridge, Elute with 80% MeOH Step2->Step3 Step4 4. UHPLC Separation C18 Column, Gradient (H2O/ACN + 0.1% FA) Step3->Step4 Step5 5. MS/MS Quantification ESI+ Mode, MRM m/z 402.1 -> Fragments Step4->Step5

Fig 2. Self-validating experimental workflow for the isolation and quantification of oxacillin penillic acid.

Clinical and Pharmaceutical Relevance

Monitoring oxacillin penillic acid is not merely a regulatory checkbox for API stability (where it is classified as Impurity N1); it has profound clinical implications.

When β-lactam rings break open, the resulting degradation products can act as haptens. These molecules can covalently bind to the amino or sulfhydryl groups of endogenous proteins, forming hapten-biomolecule conjugates[10][11]. While penicilloic and penilloic acids are frequently cited as the chief culprits in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions[10], penillic acids and their downstream isomers also contribute to the complex immunogenic profile of degraded penicillin formulations[4][12]. Therefore, strict control of formulation pH and cold-chain storage is required to suppress the formation of oxacillin penillic acid during the drug's shelf life.

References

  • Nobelprize.
  • Source: nih.gov (PMC)
  • Source: acs.org (ACS Publications)
  • Source: nih.gov (PubChem)
  • Source: gnest.org (CEST2017)
  • Source: alliedacademies.

Sources

Foundational

Spectroscopic Fingerprinting of β-Lactam Integrity: A Technical Guide to the NMR and IR Characterization of Oxacillin and its Penicilloic Acid

Abstract The hydrolytic cleavage of the β-lactam ring in penicillins, such as oxacillin, results in the formation of the corresponding penicilloic acid, rendering the antibiotic inactive. This transformation is a critica...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The hydrolytic cleavage of the β-lactam ring in penicillins, such as oxacillin, results in the formation of the corresponding penicilloic acid, rendering the antibiotic inactive. This transformation is a critical parameter in drug stability, formulation, and mechanistic studies of antibiotic resistance. Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful, non-destructive techniques that provide detailed structural information, allowing for the unambiguous differentiation between the intact β-lactam and its hydrolyzed product. This in-depth technical guide provides a comprehensive overview of the principles, experimental protocols, and data interpretation for the NMR and IR characterization of oxacillin and its penicilloic acid, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of Spectroscopic Characterization in β-Lactam Drug Development

Oxacillin is a narrow-spectrum β-lactam antibiotic primarily used to treat infections caused by penicillinase-producing Staphylococcus aureus. Its efficacy is intrinsically linked to the structural integrity of the four-membered β-lactam ring. This strained ring system is the pharmacophore, responsible for acylating and inactivating penicillin-binding proteins (PBPs) involved in bacterial cell wall synthesis.[1] However, this inherent reactivity also makes the β-lactam susceptible to hydrolysis, either chemically or enzymatically (via β-lactamases), leading to the formation of the inactive penicilloic acid.[2]

The ability to accurately monitor this degradation pathway is paramount for:

  • Stability testing and formulation development: Ensuring the shelf-life and efficacy of pharmaceutical preparations.

  • Quality control: Verifying the purity and integrity of the active pharmaceutical ingredient (API).

  • Mechanistic studies: Investigating the kinetics and mechanisms of β-lactamase-mediated resistance.

  • Metabolite identification: Characterizing the fate of the drug in vivo.

NMR and IR spectroscopy offer a direct window into the molecular structure of these compounds, providing distinct "fingerprints" for both oxacillin and its penicilloic acid. This guide will elucidate the causal relationships between structural changes and the resulting spectral signatures.

The Hydrolysis of Oxacillin: From Active Antibiotic to Inactive Metabolite

The core chemical transformation we aim to characterize is the hydrolysis of the amide bond within the β-lactam ring of oxacillin. This reaction results in the formation of oxacillin penicilloic acid, a dicarboxylic acid derivative.

G cluster_0 Oxacillin (Intact β-Lactam) cluster_1 Oxacillin Penicilloic Acid (Hydrolyzed) Oxacillin Oxacillin Structure (β-Lactam Ring Closed) Penicilloic_Acid Penicilloic Acid Structure (β-Lactam Ring Opened) Oxacillin->Penicilloic_Acid Hydrolysis (H₂O) (e.g., acidic, basic, or enzymatic)

Caption: Hydrolysis of oxacillin to its corresponding penicilloic acid.

This ring-opening event induces significant changes in the electronic and steric environment of the nuclei within the molecule, which are readily detectable by NMR and IR spectroscopy.

NMR Spectroscopy: A Detailed Look at the Molecular Scaffold

Nuclear Magnetic Resonance spectroscopy probes the magnetic properties of atomic nuclei, providing information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For the analysis of oxacillin and its penicilloic acid, ¹H (proton) and ¹³C (carbon-13) NMR are the most informative techniques.

Key Diagnostic Regions in the ¹H NMR Spectrum

The most telling signals in the ¹H NMR spectrum for monitoring the integrity of the β-lactam ring are the resonances of the protons attached to the bicyclic core, specifically H-5 and H-6.

  • In intact oxacillin , these protons (H-5 and H-6) typically appear as a pair of doublets in the range of 5.0-6.0 ppm.[3] Their specific chemical shifts and the coupling constant (J-value) between them are characteristic of the strained, four-membered ring structure.

  • Upon hydrolysis to penicilloic acid , the rigidity of the bicyclic system is lost. The chemical environment of the protons corresponding to the former H-5 and H-6 positions changes dramatically. These protons are expected to shift upfield (to a lower ppm value) due to the loss of the deshielding effect of the β-lactam carbonyl and the increased conformational flexibility. Studies on analogous compounds like ampicillin and amoxicillin have shown this upfield shift to be a reliable indicator of β-lactam ring cleavage.[3][4]

¹³C NMR as a Confirmatory Tool

The ¹³C NMR spectrum provides complementary and confirmatory evidence of hydrolysis. The key resonance to observe is that of the β-lactam carbonyl carbon (C-7).

  • In intact oxacillin , the C-7 carbonyl carbon resonates at a characteristic downfield position, typically around 175 ppm, reflecting its strained amide environment.[5][6]

  • Upon hydrolysis , this carbonyl group is converted into a carboxylate (or carboxylic acid, depending on the pH). This transformation is expected to cause a significant upfield shift of the corresponding carbon signal, moving it into the typical range for a carboxylic acid carbon.

Comparative NMR Data

Table 1: ¹H NMR Chemical Shifts (δ, ppm) in D₂O

Proton AssignmentOxacillin (Experimental)[3]Oxacillin Penicilloic Acid (Predicted)Rationale for Predicted Change
H-5~5.6~4.0 - 4.5Upfield shift due to loss of ring strain and increased flexibility.
H-6~5.4~4.5 - 5.0Upfield shift; less pronounced than H-5 due to proximity to the amide side chain.
gem-Dimethyl (CH₃)~1.5, ~1.6~1.3 - 1.7Minor shifts expected due to changes in overall molecular conformation.
Isoxazole CH₃~2.4~2.4Minimal change expected as it is distant from the site of hydrolysis.
Aromatic Protons~7.4 - 7.8~7.4 - 7.8Minimal change expected.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in D₂O

Carbon AssignmentOxacillin (Experimental)[5][6]Oxacillin Penicilloic Acid (Predicted)Rationale for Predicted Change
C-7 (β-Lactam C=O)~175~178 - 182Downfield shift upon conversion of the strained amide to a less constrained carboxylate.
C-5~68~65 - 70Minor upfield shift due to increased conformational freedom.
C-6~59~60 - 65Minor shift; influenced by both ring opening and the adjacent amide.
C-2~73~70 - 75Minor shift due to conformational changes.
gem-Dimethyl Carbons~27, ~31~25 - 33Minor shifts expected.

IR Spectroscopy: Probing Vibrational Modes and Functional Groups

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the excitation of molecular vibrations (stretching, bending, etc.). It is an excellent technique for identifying the presence or absence of specific functional groups.

The Telltale Signature of the β-Lactam Carbonyl

The most diagnostic feature in the IR spectrum of a penicillin is the stretching vibration of the carbonyl group within the β-lactam ring.

  • In intact oxacillin , this C=O stretch gives rise to a strong, sharp absorption band at a characteristically high wavenumber, typically in the range of 1760-1780 cm⁻¹ .[8][9] This high frequency is a direct consequence of the significant ring strain in the four-membered lactam, which increases the energy required to stretch the C=O bond.

  • Upon hydrolysis , the β-lactam ring is opened, and the strained amide is converted into an amide and a carboxylic acid/carboxylate. This has two major consequences in the IR spectrum:

    • Disappearance of the β-Lactam C=O Band: The sharp absorption band between 1760-1780 cm⁻¹ will disappear completely. This is the most definitive IR indicator of hydrolysis.

    • Appearance of New Bands: New absorption bands will appear, corresponding to the newly formed functional groups. A broad O-H stretch from the carboxylic acid will appear around 2500-3300 cm⁻¹, and the C=O stretch of the new carboxylic acid will be observed at a lower frequency, typically around 1700-1725 cm⁻¹. The amide C=O stretch from the side chain (Amide I band) remains, typically around 1650-1680 cm⁻¹.

Table 3: Key IR Absorption Bands (cm⁻¹)

Functional Group VibrationOxacillin (Intact)Oxacillin Penicilloic Acid (Hydrolyzed)Causality of the Change
β-Lactam C=O Stretch1760 - 1780 (strong, sharp) Absent Opening of the strained four-membered ring.
Amide I (Side Chain C=O)~1660 - 1680~1650 - 1670Remains present, may shift slightly.
Carboxylic Acid C=O StretchAbsent~1700 - 1725Formation of a new carboxylic acid group.
Carboxylic Acid O-H StretchAbsent~2500 - 3300 (broad)Formation of a new carboxylic acid group.
Amide N-H Stretch~3300 - 3400~3300 - 3400Remains present.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to provide a robust and self-validating system for the characterization of oxacillin and its penicilloic acid.

G cluster_0 Sample Preparation cluster_1 Spectroscopic Analysis cluster_2 Data Analysis & Confirmation Start Oxacillin Sodium Salt Hydrolysis Controlled Hydrolysis (e.g., 0.1 M NaOH, monitor by TLC/HPLC) Start->Hydrolysis NMR_Prep Prepare NMR Samples (D₂O or DMSO-d₆) Start->NMR_Prep Intact Oxacillin IR_Prep Prepare IR Samples (ATR) Start->IR_Prep Intact Oxacillin Lyophilize Neutralization & Lyophilization Hydrolysis->Lyophilize Lyophilize->NMR_Prep Hydrolyzed Product Lyophilize->IR_Prep Hydrolyzed Product NMR_Acq Acquire ¹H & ¹³C NMR Spectra NMR_Prep->NMR_Acq IR_Acq Acquire ATR-FTIR Spectrum IR_Prep->IR_Acq NMR_Analysis Analyze NMR Data: - H-5/H-6 shifts - C-7 carbonyl shift NMR_Acq->NMR_Analysis IR_Analysis Analyze IR Data: - Disappearance of β-Lactam C=O - Appearance of COOH bands IR_Acq->IR_Analysis Confirmation Structural Confirmation NMR_Analysis->Confirmation IR_Analysis->Confirmation

Caption: Experimental workflow for spectroscopic characterization.

Protocol for Controlled Hydrolysis of Oxacillin

This protocol describes a basic method for generating oxacillin penicilloic acid for analytical purposes.

  • Dissolution: Prepare a concentrated solution of oxacillin sodium salt (e.g., 20 mg/mL) in deionized water.

  • Alkaline Hydrolysis: Add 0.1 M NaOH dropwise while stirring until the pH reaches ~10-11. The hydrolysis of the β-lactam is rapid under alkaline conditions.[10]

  • Monitoring (Optional but Recommended): Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure complete conversion. The penicilloic acid product is more polar and will have a lower Rf value on silica gel plates compared to oxacillin.

  • Neutralization: Once the reaction is complete (typically within 1-2 hours at room temperature), carefully neutralize the solution to pH ~7.0 with 0.1 M HCl.

  • Lyophilization: Freeze the neutralized solution and lyophilize to obtain the sodium salt of oxacillin penicilloic acid as a dry powder.

Protocol for NMR Sample Preparation
  • Sample Weighing: Accurately weigh 5-10 mg of the sample (either intact oxacillin or the lyophilized penicilloic acid).

  • Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆) in a 5 mm NMR tube. D₂O is often preferred for its simplicity, though some proton signals (like N-H and O-H) will exchange and become invisible.

  • Homogenization: Vortex the tube until the sample is completely dissolved.

  • Analysis: Acquire ¹H and ¹³C NMR spectra according to standard instrument parameters.

Protocol for ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is a convenient method for analyzing solid powders with minimal sample preparation.

  • Background Spectrum: Ensure the ATR crystal (typically diamond or germanium) is clean and collect a background spectrum.

  • Sample Application: Place a small amount of the powder sample (intact oxacillin or penicilloic acid) onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Pressure Application: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.

  • Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

  • Cleaning: After analysis, clean the crystal surface thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

Conclusion: A Triad of Trustworthiness in Spectroscopic Analysis

This guide has outlined the fundamental principles and practical methodologies for the NMR and IR characterization of oxacillin and its primary hydrolysis product, penicilloic acid. The trustworthiness of this analytical approach is built on a self-validating triad:

  • ¹H NMR: Provides direct evidence of the breaking of the C-N bond in the β-lactam ring through characteristic upfield shifts of the H-5 and H-6 protons.

  • ¹³C NMR: Confirms the structural change by revealing the transformation of the strained β-lactam carbonyl carbon into a carboxylate carbon.

  • IR Spectroscopy: Offers an unequivocal and rapid diagnostic tool through the disappearance of the high-frequency β-lactam C=O stretching band.

By employing these spectroscopic techniques in concert, researchers, quality control analysts, and drug development scientists can confidently and accurately assess the structural integrity of oxacillin, ensuring the quality, stability, and efficacy of this vital antibiotic.

References

  • Ghufrana, A., & Ahmad, I. (2002). Monitoring of ampicillin and its related substances by NMR. Journal of Pharmaceutical and Biomedical Analysis, 30(4), 1075-1085. [Link][7]

  • Nicholson, J. K., & Wilson, I. D. (1987). High resolution 1H NMR spectroscopic studies of the metabolism and excretion of ampicillin in rats and amoxycillin in rats and man. Journal of Pharmaceutical & Biomedical Analysis, 5(5), 429-439. [Link][4]

  • Rocha, J. M., et al. (2016). Spectroscopic Evidence for the Two C–H-Cleaving Intermediates of Aspergillus nidulans Isopenicillin N Synthase. Journal of the American Chemical Society, 138(21), 6929-6942. [Link][1]

  • Sahu, Y. R., Chaudhary, N. K., & Bhattarai, A. (2024). Kinetic perspectives for the degradation of oxacillin: A penicillanic acid derivative. Edelweiss Applied Science and Technology, 8(3), 102-124. [Link][11][12]

  • Zanon, J., Al-Badr, A. A., & El-Obeid, H. A. (1974). ANTIBIOTICS Applications of Nuclear Magnetic Resonance Spectroscopy to Antibiotics. I. Specific Identification of Penicillins and Cephalosporins. Journal of the AOAC, 57(6), 1303-1309. [Link][3]

  • Bird, A. E., & Marshall, A. C. (1983). Structure re-assignment of a metabolite of ampicillin and amoxycillin and epimerization of their penicilloic acids. Journal of Pharmacy and Pharmacology, 35(3), 138-143. [Link][3]

  • Gensmantel, N. P., & Page, M. I. (1979). A nuclear magnetic resonance study of the degradation of penicillin G in acidic solution. Journal of the Chemical Society, Perkin Transactions 2, 1725-1729. [Link][13]

  • Pek, G. Y., Bystrov, V. F., Kleiner, E. M., & Khokhlov, A. S. (1968). NMR spectroscopy of H1 of penicillins and their derivatives. Russian Chemical Bulletin, 17(10), 2114-2118. [Link][14]

  • Nys, P. S., & Ryshka, F. Y. (1973). [Comparative study of the IR spectra of semisynthetic penicillins]. Antibiotiki, 18(9), 793-798. [15]

  • Rahimi, H., et al. (2021). Penicillin and Oxacillin Loaded on PEGylated-Graphene Oxide to Enhance the Activity of the Antibiotics against Methicillin-Resistant Staphylococcus aureus. Pharmaceutics, 13(10), 1667. [Link][8]

  • Mitsumori, F., Arata, Y., & Fujiwara, S. (1977). NMR Study of Spontaneous Degradation of Penicillin G in Aqueous Solution. Bulletin of the Chemical Society of Japan, 50(11), 3164-3165. [Link][16]

  • Kupka, T. (1997). beta-Lactam antibiotics. Spectroscopy and molecular orbital (MO) calculations. Part I: IR studies of complexation in penicillin-transition metal ion systems and semi-empirical PM3 calculations on simple model compounds. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 53(14), 2649-2658. [Link][9]

  • Mondelli, R., & Ventura, P. (1975). Carbon-13 magnetic resonance spectroscopy of drugs III: penicillins. Journal of Pharmaceutical Sciences, 64(2), 339-342. [Link][4][5]

  • Szabó, L., et al. (2017). 13 C NMR characteristics of penicillins. Radiation Physics and Chemistry, 141, 139-144. [Link][6][17]

  • Penicilloic acid. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link][2]

  • Pharmaffiliates. (n.d.). Oxacillin Sodium Salt Monohydrate - Impurity B (EP/BP). [Link][18]

  • Gsrs. (n.d.). PENILLOIC ACIDS OF OXACILLIN. [Link][19]

  • Tiffert, Y., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Molecules, 26(16), 5003. [Link][10]

  • University of Chicago Medical Center. (2000, March 27). Breakdown of penicillin by resistant bacteria elucidated. [Link][20]

  • Waters Corporation. (n.d.). Comprehensive Guide to Hydrolysis and Analysis of Amino Acids. [Link][21]

  • Khashayar, G., et al. (2015). Analysis of Bovine Serum Albumine, Caseine and Tryptone Proteins Hydrolysis by 1H NMR Spectroscopy. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 26-30. [https://www.rjpbcs.com/pdf/2015_6(4)/[3].pdf]([Link]3].pdf)

Sources

Exploratory

In Vivo Metabolism of Oxacillin to Penillic Acid: Mechanistic Pathways and LC-MS/MS Analytical Protocols

Executive Summary Oxacillin is a potent, penicillinase-resistant β-lactam antibiotic deployed against resistant staphylococcal infections. However, its in vivo pharmacokinetic profile is heavily influenced by the inheren...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Oxacillin is a potent, penicillinase-resistant β-lactam antibiotic deployed against resistant staphylococcal infections. However, its in vivo pharmacokinetic profile is heavily influenced by the inherent chemical instability of its highly strained four-membered β-lactam ring[1]. In physiological environments—particularly within acidic compartments like the stomach or intracellular phagolysosomes—oxacillin undergoes rapid metabolic degradation into various derivatives, most notably penillic acid[2].

Understanding this metabolic conversion is no longer just an academic exercise. Recent toxicological profiling reveals that specific penicillin degradation products, including penilloic acid and penillic acid, act as primary culprits in inducing non-allergic hypersensitivity reactions (NAHRs) such as vascular leakage[3]. Consequently, the precise quantification of these metabolites via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a critical requirement for modern therapeutic drug monitoring (TDM) and drug safety evaluation[4].

Mechanistic Pathways of Oxacillin Degradation

The degradation of oxacillin is a highly environment-dependent process. While the isoxazol pentacycle in the ortho position of oxacillin's benzene ring provides steric hindrance against enzymatic cleavage by β-lactamases[2], it offers no protection against acid-catalyzed rearrangement.

Acid-Catalyzed Isomerization (Penillic Acid Formation)

When oxacillin enters an acidic environment (pH < 5), the degradation cascade initiates with the protonation of the β-lactam nitrogen[2]. This protonation drastically increases the electrophilicity of the β-lactam carbonyl carbon.

  • Nucleophilic Attack: The oxygen atom of the adjacent lateral chain amide carbonyl acts as a nucleophile, attacking the highly electrophilic β-lactam carbon[2].

  • Oxazolin Intermediate: This attack breaks the β-lactam ring, forming a highly unstable oxazolin intermediate[2].

  • Imidazol Ring Formation: The molecule rapidly undergoes a structural rearrangement, opening the oxazolin ring to originate a new imidazol ring. This final stable isomer is penillic acid [2].

Alkaline/Enzymatic Hydrolysis (Penicilloic Acid Formation)

Conversely, in alkaline conditions (pH > 8) or in the presence of overwhelming β-lactamase activity, the β-lactam ring undergoes direct hydrolytic cleavage[1]. The addition of a water molecule breaks the amide bond, yielding penicilloic acid[1]. Under subsequent acidic conditions, penicilloic acid can decarboxylate to form penilloic acid, a known inducer of vascular hyperpermeability[3].

Metabolism Oxa Oxacillin (Intact β-lactam) Protonated Protonated β-lactam Nitrogen Oxa->Protonated Acidic pH (<5) Penicilloic Penicilloic Acid (Hydrolyzed Ring) Oxa->Penicilloic β-lactamase or Alkaline pH (>8) Oxazolin Oxazolin Intermediate Protonated->Oxazolin Nucleophilic attack by lateral carbonyl Penillic Penillic Acid (Imidazol Ring) Oxazolin->Penillic Molecular rearrangement

Figure 1: Divergent in vivo degradation pathways of oxacillin driven by pH and enzymatic activity.

Bioanalytical Methodology: LC-MS/MS Protocol

The simultaneous quantification of oxacillin and its penillic acid metabolite in plasma requires rigorous pre-analytical controls. Because penillic acid is an acid-catalyzed degradation product, improper sample handling can cause ex vivo conversion, leading to artificially inflated metabolite concentrations[5].

Expertise & Experience Insight: To ensure a self-validating and trustworthy assay, the protocol below utilizes a cold protein precipitation method. While some veterinary residue methods use aggressive acids like 0.2% p-toluene sulfonic acid (p-TSA) to disrupt protein binding[5], clinical plasma assays must favor a simpler precipitation using 0.1% formic acid in methanol at 4°C[6][7]. The cold temperature is the critical variable here; it halts enzymatic activity and prevents the acid-catalyzed isomerization of the parent oxacillin into penillic acid during the extraction phase.

Step-by-Step Experimental Workflow
  • Sample Collection & Quenching: Collect whole blood in K2EDTA tubes. Centrifuge immediately at 2,000 × g for 10 minutes at 4°C to separate plasma. Spike 100 µL of plasma with 10 µL of an isotopically labeled internal standard (e.g., Oxacillin-D5) to correct for matrix effects and ensure assay trustworthiness[6].

  • Protein Precipitation: Add 200 µL of ice-cold extraction solvent (Methanol containing 0.1% Formic Acid) to the spiked plasma[6][7].

  • Vortexing & Centrifugation: Vortex the mixture vigorously for 15 seconds. Centrifuge at 10,000 × g for 10 minutes at 4°C to pellet the precipitated proteins[6].

  • Supernatant Dilution: Transfer the supernatant to a clean vial and dilute 1:4 with LC-MS grade water containing 0.1% formic acid[6]. This dilution aligns the sample solvent strength with the initial mobile phase conditions, preventing peak broadening.

  • UHPLC Separation: Inject 5 µL onto a C18 analytical column (e.g., 100 × 2.1 mm, 2.6 µm particle size) thermostatted at 40°C[6]. Employ a gradient elution utilizing Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid)[6].

  • Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM) or High-Resolution Mass Spectrometry (HRMS)[6][8].

Workflow Step1 1. Plasma Collection (Spike with Oxacillin-D5 IS) Step2 2. Protein Precipitation (Cold MeOH + 0.1% Formic Acid) Step1->Step2 Step3 3. Centrifugation (10,000 x g, 4°C, 10 min) Step2->Step3 Step4 4. Supernatant Dilution (1:4 with 0.1% Formic Acid in H2O) Step3->Step4 Step5 5. UHPLC Separation (C18 Column, Gradient Elution) Step4->Step5 Step6 6. MS/MS Detection (ESI+, MRM Mode) Step5->Step6

Figure 2: Step-by-step LC-MS/MS workflow for robust quantification of oxacillin and its metabolites.

Data Presentation: Mass Spectrometry Parameters

The following table summarizes the quantitative data parameters required for the selective detection of oxacillin and its primary metabolites using high-resolution accurate mass (HRAM) or triple quadrupole systems[8].

AnalyteFormulaIonization ModePrecursor Ion [M+H]⁺ (m/z)Primary Product Ion (m/z)Secondary Product Ion (m/z)
Oxacillin C₁₉H₁₉N₃O₅SESI+402.1118160.0427114.0372
Penillic Acid (Oxacillin) C₁₉H₁₉N₃O₅SESI+402.1118Isomer SpecificIsomer Specific
Penicilloic Acid (Oxacillin) C₁₉H₂₁N₃O₆SESI+420.1224160.0427114.0372
Oxacillin-D5 (IS) C₁₉H₁₄D₅N₃O₅SESI+407.1432160.0427114.0372

Critical Analytical Note: Because oxacillin and penillic acid are structural isomers (both sharing the C₁₉H₁₉N₃O₅S formula and an exact mass of ~401.10 Da), chromatographic baseline separation prior to MS detection is strictly mandatory to prevent signal crossover and false-positive metabolite quantification[8].

References

  • β-Lactams: chemical structure, mode of action and mechanisms of resistance SciSpace [Link]

  • Penilloic acid was the chief culprit involved in penicillin-induced non-allergic hypersensitivity reactions ResearchGate [Link]

  • Cu(II)–Catalyzed Transformation of Benzylpenicillin Revisited: The Overlooked Oxidation ACS Publications [Link]

  • Investigation of Nanoflow Liquid Chromatography High-Resolution MS (nanoLC-HRMS) for the Analysis of Veterinary Drug Residues Oxford Academic [Link]

  • Simultaneous determination of oxacillin and cloxacillin in plasma and CSF using turbulent flow liquid chromatography coupled to HRMS PubMed / NIH [Link]

  • Wide-Scope Screening Method for Multiclass Veterinary Drug Residues Using Liquid Chromatography-Quadrupole HRMS PMC / NIH [Link]

  • A validated LC-ESI-MS/MS assay for simultaneous plasma quantification of 11 antimicrobials to support personalized dosing PMC / NIH[Link]

Sources

Foundational

An In-Depth Technical Guide to the Kinetics of Acid-Catalyzed Degradation of Oxacillin to Penillic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction Oxacillin, a narrow-spectrum beta-lactam antibiotic, is a critical therapeutic agent against penicillinase-producing staphylococci.[1] Its effi...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxacillin, a narrow-spectrum beta-lactam antibiotic, is a critical therapeutic agent against penicillinase-producing staphylococci.[1] Its efficacy, however, is significantly influenced by its stability, particularly in acidic environments such as the gastric fluid, which can impact its oral bioavailability. The degradation of oxacillin under acidic conditions is a complex process involving the cleavage of the strained β-lactam ring, leading to the formation of various degradation products, including the isomeric rearrangement product, oxacillin penillic acid.

This technical guide provides a comprehensive exploration of the kinetics and mechanisms of the acid-catalyzed degradation of oxacillin, with a specific focus on the formation of oxacillin penillic acid. By elucidating the underlying chemical transformations and the factors that govern their rates, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to better predict and control the stability of oxacillin and related β-lactam antibiotics.

The Chemical Landscape of Oxacillin Degradation

Under acidic conditions, oxacillin undergoes a series of degradation reactions. The primary and most well-understood degradation pathway is the hydrolysis of the β-lactam ring to form oxacillin penicilloic acid . This process renders the antibiotic inactive, as the integrity of the β-lactam ring is essential for its antibacterial activity.[2]

However, a distinct and mechanistically more intricate pathway involves an intramolecular rearrangement to form oxacillin penillic acid .[3] This guide will delve into the kinetics of this specific transformation.

The structures of oxacillin and its key acid-catalyzed degradation product, oxacillin penillic acid, are presented below:

  • Oxacillin: (2S,5R,6R)-3,3-dimethyl-6-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid[1]

  • Oxacillin Penillic Acid: 2,2-dimethyl-5-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-7,7a-dihydro-3H-imidazo[5,1-b][1][4]thiazole-3,7-dicarboxylic acid[5]

Reaction Mechanism of Penillic Acid Formation

The acid-catalyzed transformation of oxacillin to oxacillin penillic acid is a multi-step process. The currently accepted mechanism for penicillins, in general, involves the initial formation of penicillenic acid, which then undergoes a complex intramolecular rearrangement.[3]

A proposed mechanistic pathway is illustrated in the diagram below:

G Oxacillin Oxacillin Protonated_Oxacillin Protonated β-Lactam Oxacillin->Protonated_Oxacillin Penicillenic_Acid Oxacillin Penicillenic Acid (Intermediate) Protonated_Oxacillin->Penicillenic_Acid Intramolecular Rearrangement Penillic_Acid Oxacillin Penillic Acid Penicillenic_Acid->Penillic_Acid

Caption: Proposed mechanism for the acid-catalyzed formation of oxacillin penillic acid.

The key steps in this proposed mechanism are:

  • Protonation of the β-lactam nitrogen: The reaction is initiated by the protonation of the nitrogen atom in the β-lactam ring, which increases the electrophilicity of the β-lactam carbonyl carbon.[3]

  • Intramolecular rearrangement to Penicillenic Acid: The lone pair of electrons on the oxygen of the side-chain amide attacks the activated β-lactam carbonyl carbon, leading to the opening of the β-lactam ring and the formation of an oxazolone intermediate which rearranges to the highly unstable penicillenic acid.[3]

  • Further Rearrangement to Penillic Acid: Penicillenic acid then undergoes a series of complex intramolecular cyclizations and rearrangements to form the more stable penillic acid structure.[3]

Kinetics of Degradation

The acid-catalyzed degradation of penicillins, including oxacillin, generally follows pseudo-first-order kinetics.[6] The rate of degradation is highly dependent on pH and temperature.

pH-Rate Profile

The stability of penicillins exhibits a characteristic U-shaped or V-shaped pH-rate profile, with maximum stability typically observed in the weakly acidic to neutral pH range. As the pH decreases into the strongly acidic region, the rate of degradation increases significantly due to specific acid catalysis.

Influence of Temperature and Activation Energy

The rate of degradation of penicillins is also strongly influenced by temperature, following the Arrhenius equation. This relationship allows for the determination of the activation energy (Ea) of the degradation process, which is a critical parameter for predicting the shelf-life and stability of the drug under various storage conditions.

Due to the structural similarities between isoxazolyl penicillins, the activation energy for the degradation of cloxacillin in aqueous solution can be considered a reasonable approximation for oxacillin. A study on cloxacillin degradation reported an apparent activation energy of 80.34 ± 5.88 kJ/mol .[1]

Table 1: Kinetic Data for the Degradation of Isoxazolyl Penicillins (as a proxy for Oxacillin)

ParameterValueConditionsSource
Apparent Activation Energy (Ea) 80.34 ± 5.88 kJ/molAqueous solution[1]
Apparent Half-life (t½) of Cloxacillin 79.7 ± 3.2 minutespH 4.5, 77°C[7]
Apparent Half-life (t½) of Cloxacillin 66.9 ± 2.1 minutespH 6.5, 77°C[7]

Note: The provided kinetic data for cloxacillin is used as an illustrative proxy for oxacillin due to the lack of specific published data for oxacillin under these exact conditions. Researchers should determine the specific kinetic parameters for oxacillin in their experimental systems.

Experimental Protocol for Kinetic Analysis of Oxacillin Degradation

To facilitate further research in this area, a detailed, self-validating experimental protocol for studying the kinetics of oxacillin degradation using High-Performance Liquid Chromatography (HPLC) is provided below.

Objective

To determine the pseudo-first-order rate constant for the acid-catalyzed degradation of oxacillin at a specific pH and temperature.

Materials and Reagents
  • Oxacillin sodium salt (reference standard)

  • Hydrochloric acid (HCl) or other suitable acid for pH adjustment

  • Sodium hydroxide (NaOH) for pH adjustment

  • Potassium phosphate monobasic (KH₂PO₄)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Orthophosphoric acid (for mobile phase pH adjustment)

  • Deionized water (18.2 MΩ·cm)

  • Volumetric flasks, pipettes, and other standard laboratory glassware

  • pH meter

  • Thermostatically controlled water bath or incubator

  • HPLC system with a UV detector and a C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

  • Syringe filters (0.45 µm)

Experimental Workflow

G cluster_prep Preparation cluster_reaction Degradation Reaction cluster_analysis HPLC Analysis cluster_data Data Analysis A Prepare Buffer Solution (e.g., 0.02 M KH₂PO₄) B Adjust Buffer pH (e.g., to pH 2.0 with HCl) A->B D Initiate Degradation: Add Oxacillin Stock to Pre-heated Acidic Buffer B->D C Prepare Oxacillin Stock Solution C->D E Incubate at Constant Temperature (e.g., 40°C, 50°C, 60°C) D->E F Withdraw Aliquots at Defined Time Intervals E->F G Quench Reaction (e.g., by neutralization or dilution in mobile phase) F->G H Filter Quenched Samples G->H I Inject into HPLC System H->I J Monitor Oxacillin Peak Area I->J K Plot ln(Peak Area) vs. Time J->K L Determine Pseudo-First-Order Rate Constant (k) from Slope K->L

Caption: Experimental workflow for the kinetic analysis of oxacillin degradation.

Step-by-Step Methodology

1. Preparation of Solutions

  • Buffer Preparation: Prepare a suitable buffer solution, for example, 0.02 M potassium phosphate monobasic.

  • pH Adjustment: Adjust the pH of the buffer to the desired acidic value (e.g., pH 2.0, 3.0, 4.0) using concentrated HCl.

  • Oxacillin Stock Solution: Accurately weigh a known amount of oxacillin sodium salt and dissolve it in a known volume of deionized water to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

2. Degradation Study

  • Temperature Equilibration: Place a sufficient volume of the acidic buffer in a sealed container within a thermostatically controlled water bath set to the desired temperature (e.g., 40°C, 50°C, or 60°C) and allow it to equilibrate.

  • Initiation of Reaction: To initiate the degradation, add a small, known volume of the oxacillin stock solution to the pre-heated acidic buffer to achieve the desired final concentration (e.g., 100 µg/mL). Start a timer immediately.

  • Sampling: At predetermined time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw an aliquot of the reaction mixture.

  • Quenching: Immediately quench the reaction to prevent further degradation. This can be achieved by diluting the aliquot in the HPLC mobile phase or by neutralizing it with a suitable base.

3. HPLC Analysis

  • Chromatographic Conditions (Example):

    • Column: C18 (250 mm x 4.6 mm, 5 µm)

    • Mobile Phase: A mixture of 0.02 M KH₂PO₄ (pH adjusted to 3.6 with phosphoric acid), acetonitrile, and methanol (e.g., in a ratio of 700:225:75 v/v/v).[8]

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: 225 nm[8]

    • Injection Volume: 20 µL

  • Sample Analysis: Filter the quenched samples through a 0.45 µm syringe filter and inject them into the HPLC system.

  • Data Acquisition: Record the peak area of the oxacillin peak at each time point.

4. Data Analysis

  • Kinetic Plot: Plot the natural logarithm of the oxacillin peak area (ln[Area]) versus time (t).

  • Rate Constant Determination: If the degradation follows pseudo-first-order kinetics, the plot will be linear. The pseudo-first-order rate constant (k) is the negative of the slope of this line.

  • Arrhenius Plot: To determine the activation energy, repeat the experiment at several different temperatures and plot ln(k) versus 1/T (where T is the absolute temperature in Kelvin). The activation energy (Ea) can be calculated from the slope of the Arrhenius plot (Slope = -Ea/R, where R is the gas constant).

Conclusion

The acid-catalyzed degradation of oxacillin is a critical factor influencing its stability and therapeutic efficacy. While the formation of oxacillin penicilloic acid via hydrolysis is a major degradation pathway, the intramolecular rearrangement to oxacillin penillic acid represents a distinct and mechanistically complex route. Understanding the kinetics of this transformation, including the influence of pH and temperature, is paramount for the rational design of stable formulations and for predicting the in vivo fate of the drug.

This technical guide has provided a comprehensive overview of the current understanding of the acid-catalyzed degradation of oxacillin to penillic acid, including a proposed reaction mechanism and a detailed experimental protocol for its kinetic analysis. It is anticipated that this information will serve as a valuable resource for researchers and professionals in the pharmaceutical sciences, fostering further investigation into the stability of this important antibiotic.

References

  • Degradation Kinetics and Aqueous Degradation Pathway of Cloxacillin Sodium. (URL not available)
  • Oxacillin penillic acid. PubChem. ([Link])

  • PENICILLOIC ACIDS OF OXACILLIN. Inxight Drugs. (URL not available)
  • Acidic medium. Slide 1. (URL not available)
  • Concentration and Solution Dependent Stability of Cloxacilllin Intravenous Solutions. Canadian Journal of Hospital Pharmacy. (URL not available)
  • Metabolism of Penicillins to Penicilloic Acids and 6-Aminopenicillanic Acid in Man and Its Significance in Assessing Penicillin Absorption. PMC. ([Link])

  • Kinetic analysis of penicillin degradation in acidic media. PubMed. ([Link])

  • Penicilloic acid. Wikipedia. ([Link])

  • (PDF)
  • An Introduction to Penicillin. FutureLearn. ([Link])

  • Kinetics of isoxazolylpenicillins. PubMed. ([Link])

  • Photocatalytic degradation of amoxicillin, ampicillin and cloxacillin antibiotics in aqueous solution using UV/TiO 2 and UV/H 2 O 2 /TiO 2 photoc
  • Mechanisms responsible for the blood level differences of isoxazolyl penicillins. Oxacillin, cloxacillin, and dicloxacillin. CABI Digital Library. ([Link])

  • Activation energies for the decomposition of pharmaceuticals and their application to predicting hydrolytic stability in drug discovery | Request PDF. ResearchGate. ([Link])

  • Kinetic Analysis of Penicillin Degradation | PDF | Tablet (Pharmacy) | Acid. Scribd. ([Link])

  • penicillin amidase (peptidase S45 family). M-CSA Mechanism and Catalytic Site Atlas. ([Link])

  • HPLC determination of content and related substances of oxacillin sodium and its preparations. ResearchGate. ([Link])

  • An HPLC procedure for monitoring penicillin G fermentations. R Discovery. ([Link])

  • Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction. PMC. ([Link])

  • Isoxazolyl Penicillins: Oxacillin, Cloxacillin, Dicloxacillin, and Flu. Taylor & Francis eBooks. ([Link])

  • Cloxacillin. PubChem. ([Link])

  • Synthesis, Physicochemical Properties, and Antimicrobial Studies of Iron (III) Complexes of Ciprofloxacin, Cloxacillin, and Amoxicillin. PMC. ([Link])

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Protocols & Analytical Methods

Method

Application Notes and Protocols for the Quantification of Oxacillin and its Metabolite Penicilloic Acid by LC-MS/MS

Abstract This document provides a comprehensive and technically robust guide for the simultaneous quantification of the β-lactam antibiotic oxacillin and its primary inactive metabolite, oxacillin penicilloic acid, in bi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive and technically robust guide for the simultaneous quantification of the β-lactam antibiotic oxacillin and its primary inactive metabolite, oxacillin penicilloic acid, in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Designed for researchers, clinical scientists, and drug development professionals, this protocol emphasizes not only the procedural steps but also the underlying scientific rationale to ensure reproducibility and accuracy. We delve into sample preparation, chromatographic separation, and mass spectrometric detection, offering a field-proven method that is both sensitive and specific.

Scientific Introduction: The Rationale for Monitoring Oxacillin and Penicilloic Acid

Oxacillin is a cornerstone penicillinase-resistant β-lactam antibiotic, primarily deployed against infections caused by methicillin-susceptible Staphylococcus aureus (MSSA). Its therapeutic efficacy is intrinsically linked to maintaining plasma concentrations above the minimum inhibitory concentration (MIC) for the infecting pathogen. However, the clinical utility of oxacillin is influenced by its pharmacokinetic profile, which includes its metabolic fate.

The primary metabolic pathway for oxacillin is the hydrolysis of the strained β-lactam ring, a reaction that yields the inactive metabolite, oxacillin penicilloic acid.[1][2] The conversion from the active drug to its inactive metabolite is a critical event. Therefore, the simultaneous quantification of both parent drug and metabolite is essential for several key applications:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Understanding the rates of absorption, distribution, metabolism, and excretion (ADME) is fundamental to optimizing dosing regimens.[1]

  • Therapeutic Drug Monitoring (TDM): In critically ill patients or those with renal impairment, TDM helps personalize dosing to maximize efficacy while minimizing potential toxicity.[1]

  • Drug Stability and Formulation Studies: Oxacillin is known for its limited stability in aqueous solutions, where it can degrade to penicilloic acid.[3][4][5] Quantifying both compounds is crucial for assessing the stability of pharmaceutical preparations.[6]

LC-MS/MS stands as the gold standard for this application due to its unparalleled sensitivity and specificity, allowing for precise quantification even in complex biological matrices like plasma or urine.

Principle of the Method

This protocol employs a robust analytical workflow that begins with a simple yet effective protein precipitation step to extract oxacillin, penicilloic acid, and an internal standard (IS) from the biological matrix. The clarified supernatant is then injected into a High-Performance Liquid Chromatography (HPLC) system.

The analytes are separated using a reversed-phase C18 column, which retains the compounds based on their hydrophobicity. Following chromatographic separation, the column eluent is introduced into a tandem quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source. The ESI source ionizes the analytes, which are then detected using Multiple Reaction Monitoring (MRM). MRM provides exceptional selectivity by monitoring a specific fragmentation pattern (a precursor ion fragmenting to a product ion) for each analyte, effectively filtering out background noise and ensuring accurate quantification.

Materials, Reagents, and Instrumentation

Materials and Reagents
  • Analytical Standards: Oxacillin sodium salt (≥98% purity), Oxacillin Penicilloic Acid (≥95% purity).

  • Internal Standard (IS): Cloxacillin sodium salt or Dicloxacillin sodium salt (≥98% purity) are recommended due to their structural similarity and distinct mass.[7][8][9]

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Type I Deionized Water.[7][10][11]

  • Mobile Phase Additives: Formic Acid (LC-MS grade, ~99% purity) or Acetic Acid (LC-MS grade).[10][12]

  • Consumables: 1.5 mL polypropylene microcentrifuge tubes, autosampler vials with inserts.

  • Biological Matrix: Drug-free human plasma (K2-EDTA as anticoagulant is recommended).

Instrumentation
  • LC System: A UHPLC or HPLC system capable of delivering accurate gradients.

  • Mass Spectrometer: A tandem quadrupole mass spectrometer.

  • LC Column: A C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 3.5 µm) is a reliable choice for achieving good separation.[8][13]

Step-by-Step Experimental Protocols

Preparation of Standards and Quality Controls

Expert Insight: The instability of the β-lactam ring necessitates careful handling.[2] All stock and working solutions should be prepared fresh in an ice bath and stored at -80°C for long-term use. Avoid repeated freeze-thaw cycles.

  • Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve oxacillin, penicilloic acid, and the chosen IS (e.g., Cloxacillin) in a 50:50 (v/v) mixture of acetonitrile and water to create individual 1 mg/mL stock solutions.[10]

  • Working Standard Solutions: Serially dilute the primary stocks with 50:50 acetonitrile/water to prepare a set of working solutions for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

  • Internal Standard Working Solution: Prepare a 10 µg/mL working solution of the IS in 50:50 acetonitrile/water.

  • Calibration Curve and QC Samples: Spike drug-free plasma with the appropriate working standard solutions to create a calibration curve (e.g., 10, 50, 100, 500, 1000, 5000, 10000 ng/mL). Independently prepare Quality Control (QC) samples at low, medium, and high concentrations (e.g., 30, 3000, and 8000 ng/mL).

Sample Preparation: Protein Precipitation

Causality: Protein precipitation with a water-miscible organic solvent like acetonitrile is a rapid and efficient method for removing the majority of proteins from plasma samples, which would otherwise interfere with the analysis and damage the LC column.[11][14] Using cold acetonitrile enhances the precipitation efficiency.

  • Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

  • Pipette 100 µL of sample (standard, QC, or unknown) into the corresponding tube.

  • Add 10 µL of the 10 µg/mL IS working solution to every tube and briefly vortex.

  • Add 400 µL of ice-cold acetonitrile to each tube.[9][11]

  • Vortex vigorously for 30 seconds to ensure complete protein precipitation.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.[9][11][13]

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Diagram: Experimental Workflow

G cluster_prep Sample & Standard Preparation cluster_extraction Extraction cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample 100 µL Plasma Sample IS Add 10 µL Internal Standard Sample->IS Precip Add 400 µL Cold Acetonitrile IS->Precip Standards Prepare Calibration Standards & QCs Vortex Vortex to Precipitate Proteins Precip->Vortex Centrifuge Centrifuge at 14,000 x g Vortex->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Inject Inject into LC-MS/MS Supernatant->Inject Separate Chromatographic Separation (C18) Inject->Separate Detect MS/MS Detection (MRM) Separate->Detect Integrate Integrate Peak Areas Detect->Integrate Calibrate Generate Calibration Curve Integrate->Calibrate Quantify Quantify Unknowns Calibrate->Quantify

Caption: Overview of the LC-MS/MS workflow.

LC-MS/MS Conditions

Causality: A gradient elution is used to ensure that both the relatively polar penicilloic acid and the more hydrophobic oxacillin are well-retained and sharply eluted from the C18 column. The acidic mobile phase (formic acid) helps to protonate the analytes, which is crucial for efficient positive mode ESI ionization.[12]

Table 1: Liquid Chromatography Parameters

ParameterRecommended Setting
ColumnC18, 2.1 x 100 mm, 3.5 µm
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile
Flow Rate0.4 mL/min
Column Temperature40°C[12]
Injection Volume5 µL
Gradient Program
0.0 - 0.5 min5% B
0.5 - 4.0 min5% to 95% B
4.0 - 5.0 min95% B
5.1 - 7.0 min5% B (re-equilibration)

Diagram: Oxacillin Metabolism

Caption: Conversion of oxacillin to penicilloic acid.

Table 2: Mass Spectrometry Parameters (MRM)

Note: These values are typical starting points and must be optimized on the specific instrument used.

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Ionization Mode
Oxacillin402.1160.125ESI+
Oxacillin Penicilloic Acid420.1178.122ESI+
Cloxacillin (IS)436.0160.127ESI+

Causality: MRM transitions are chosen for their specificity and intensity. The precursor ion is typically the protonated molecule [M+H]+. The product ion is a stable, characteristic fragment resulting from collision-induced dissociation (CID) in the mass spectrometer's collision cell. For oxacillin and cloxacillin, the m/z 160 fragment represents the common penam core structure after fragmentation.

Data Analysis
  • Integrate the chromatographic peaks for each analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

  • Apply a weighted (1/x²) linear regression to the calibration curve.

  • Determine the concentration of the analytes in the QC and unknown samples by interpolating their peak area ratios from the regression line.

Method Validation Considerations

For use in regulated environments, this protocol must be fully validated according to guidelines from bodies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Key validation parameters to assess include:

  • Selectivity and Specificity: Absence of interfering peaks at the retention times of the analytes.

  • Linearity and Range: The concentration range over which the assay is accurate and precise.

  • Accuracy and Precision: Intra- and inter-day assessment of how close measured QC values are to their nominal values.

  • Matrix Effect: Assessment of ionization suppression or enhancement caused by the biological matrix.

  • Recovery: The efficiency of the extraction process.

  • Stability: Analyte stability under various conditions (bench-top, freeze-thaw, long-term storage).[3][6]

References

  • Nakatani, S., et al. (2000). High Performance Liquid Chromatographic Analysis and Pharmacokinetic Investigation of Oxacillin and Its Metabolites in Man. Journal of Health Science, 46(5), 346-353. Available at: [Link]

  • Li, G. L., et al. (2012). Determination of oxacillin concentration in healthy volunteers by LC-MS/MS and bioequivalence study of oxacillin capsules in human body. Evaluation and Analysis of Drug-Use in Hospitals of China, 12(10), 885-887. Available at: [Link]

  • Zhang, Y., & Trissel, L. A. (2002). Stability of Ampicillin Sodium, Nafcillin Sodium, And Oxacillin Sodium in AutoDose Infusion System Bags. International journal of pharmaceutical compounding, 6(3), 226–229.
  • Wang, J., et al. (2022). Nontargeted Metabolomics Analysis of Oxacillin Resistance in Staphylococcus Aureus. Research Square. Available at: [Link]

  • Cole, M., & Sutherland, R. (1966). Chromatography of Penicillins, Penicilloates, and Penicilloylamides on Dextran Gels. Antimicrobial Agents and Chemotherapy, 6, 497-502. Available at: [Link]

  • Mohammad, A., & Fatima, N. (2000). Thin-layer chromatographic separation of penicillins on stannic arsenate-cellulose layers.
  • Agilent Technologies. (2009). LC/MS Applications for Drug Residues in Foods. Publication 5990-3740EN. Available at: [Link]

  • Shimadzu Corporation. (n.d.). LC-MS Application Data Sheet No. 034: Analysis of penicillin analogs using LC-MS. Available at: [Link]

  • Gousuddin, M., et al. (2021). Overview of Chromatographic Methods of Analysis of Penicillins in Food Matrices of Animal Origin. Food Analytical Methods, 14, 1269–1287. Available at: [Link]

  • Ball, C. (n.d.). Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC-UV) and HPLC–MS–MS. LCGC International. Available at: [Link]

  • Turiel, E., et al. (2014). Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction. Molecules, 19(6), 7855-7873. Available at: [Link]

  • Ball, C. (n.d.). Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC/UV) and HPLC/MS/MS. Agilent Technologies Application Note. Available at: [Link]

  • Shin, H., et al. (2014). Determination of Penicillins Residues in Livestock and Marine Products by LC/MS/MS. Journal of the Korean Chemical Society, 58(2), 143-151. Available at: [Link]

  • Kondrat'eva, A. P., & Bruns, V. (1967). Stability of penicillins in aqueous solutions I. Oxacillin and phenoxymethylpenicillin. Pharmaceutical Chemistry Journal, 1(12), 705-708.
  • Rad, I., et al. (2011). Improvements of Oxacillin Stability in a pH = 1.2 Acidic Environment. Acta Medica Marisiensis, 57(4). Available at: [Link]

  • Kim, M. J., et al. (2011). Intravenous Suitability Studies of Commonly Used Oxacillin Sodium Solutions in the ACCUFUSER® Infusion Device. Pharmacology & Pharmacy, 2(3), 189-193. Available at: [Link]

Sources

Application

HPLC method development for oxacillin penillic acid impurities

Application Note: Advanced HPLC Method Development and Validation for the Quantitation of Oxacillin and its Penillic Acid Degradation Impurities Executive Summary The quantitation of degradation impurities in β-lactam an...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced HPLC Method Development and Validation for the Quantitation of Oxacillin and its Penillic Acid Degradation Impurities

Executive Summary

The quantitation of degradation impurities in β-lactam antibiotics is a critical quality attribute (CQA) in pharmaceutical development. Oxacillin sodium, a penicillinase-resistant β-lactam, is highly susceptible to aqueous hydrolysis, leading to the formation of penillic acid and other ring-opened degradants. This application note details the mechanistic rationale, method development, and ICH Q2(R2)-compliant validation protocol for a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to isolate and quantify oxacillin and its primary degradation product, oxacillin penillic acid.

Introduction & Mechanistic Background

Oxacillin contains a highly strained β-lactam ring that is vulnerable to nucleophilic attack and pH-dependent hydrolysis. Understanding the degradation pathway is the first step in designing a stability-indicating analytical method. Under acidic or physiological conditions, the β-lactam ring of oxacillin opens, followed by a molecular rearrangement that yields oxacillin penillic acid [1]. Further decarboxylation and hydrolysis can lead to secondary degradants such as penilloic and penicilloic acids.

Because these degradants share structural similarities with the parent active pharmaceutical ingredient (API) but possess different ionization states, the analytical method must be finely tuned to exploit subtle differences in lipophilicity and pKa.

G OXA Oxacillin (Parent API) HYDRO Aqueous Hydrolysis (Acidic pH < 4.0) OXA->HYDRO Beta-lactam ring opening PENIL Oxacillin Penillic Acid (Major Degradant) HYDRO->PENIL Molecular Rearrangement PENILLO Oxacillin Penilloic Acid (Secondary Degradant) HYDRO->PENILLO Decarboxylation

Fig 1. Degradation pathway of Oxacillin into Penillic and Penilloic acids under acidic conditions.

Analytical Target Profile (ATP) & Method Rationale

As a Senior Application Scientist, method development cannot rely on trial and error; it must be driven by physicochemical causality. The ATP for this method requires baseline resolution ( Rs​>2.0 ) between oxacillin and penillic acid, with a limit of quantitation (LOQ) capable of supporting a 0.05% reporting threshold.

  • Stationary Phase Selection (Causality): While standard C18 columns are common for antibiotics[2], a Phenyl-based stationary phase (e.g., Hypersil BDS Phenyl) is selected for this protocol. The phenyl ring in the stationary phase provides orthogonal π−π interactions with the isoxazolyl and phenyl rings of oxacillin and its degradants, offering superior selectivity for structurally rigid rearrangement products compared to purely hydrophobic C18 alkyl chains[3].

  • Mobile Phase pH Control: Oxacillin and penillic acid contain carboxylic acid moieties. The pKa of the carboxylic acid on penillic acid is approximately 2.5–3.0. If the mobile phase pH is near or above neutral, these molecules become fully ionized, resulting in poor retention and co-elution in the void volume. By buffering the mobile phase to pH 3.6 , ionization is suppressed, maintaining the analytes in their lipophilic, protonated states for optimal retention[3].

  • Detection Wavelength: The conjugated isoxazolyl penicillin core exhibits a strong absorption maximum at 225 nm , which provides the highest signal-to-noise ratio for both the parent drug and its UV-active impurities[3][4].

Experimental Protocol

This protocol outlines a self-validating isocratic RP-HPLC method optimized for the separation of oxacillin and related substances.

Chromatographic Conditions
ParameterSpecification / ConditionRationale
Column Hypersil BDS Phenyl, 250 mm × 4.6 mm, 5 µm π−π interactions enhance selectivity for aromatic β-lactams.
Mobile Phase A 0.02 M KH2​PO4​ in Water (Adjusted to pH 3.6 with H3​PO4​ )Suppresses carboxylic acid ionization to ensure retention.
Mobile Phase B Acetonitrile : Methanol (75:25, v/v)Methanol reduces organic modifier viscosity; ACN drives elution.
Elution Mode Isocratic (70% A : 30% B)Ensures baseline stability and reproducible retention times[3].
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Column Temperature 30°CStabilizes retention times against ambient laboratory fluctuations.
Detection UV at 225 nmMaximum absorptivity for the isoxazolyl chromophore[4].
Injection Volume 20 µLBalances sensitivity with prevention of column overloading.
Step-by-Step Sample Preparation

Critical Insight: Oxacillin is highly unstable in aqueous solutions at room temperature. Poor sample handling will result in in-situ generation of penillic acid, leading to false-positive impurity reporting.

  • Diluent Preparation: Mix Mobile Phase A and Mobile Phase B in a 70:30 (v/v) ratio. Chill the diluent to 4°C prior to use.

  • Standard Preparation: Accurately weigh 10 mg of Oxacillin Sodium Reference Standard (RS) and 1 mg of Oxacillin Penillic Acid RS into a 100 mL volumetric flask. Dissolve and make up to volume with the chilled diluent.

  • Sample Preparation: Weigh an amount of the sample equivalent to 10 mg of oxacillin into a 100 mL volumetric flask. Add 70 mL of chilled diluent, sonicate for 5 minutes (ensure bath temperature does not exceed 15°C), and make up to volume.

  • Autosampler Storage: Immediately transfer aliquots to HPLC vials and place them in an autosampler strictly maintained at 4°C [1].

Method Validation Strategy (ICH Q2(R2) Compliant)

To ensure the method is fit for its intended purpose, validation must strictly adhere to the updated ICH Q2(R2) guidelines, which emphasize a lifecycle approach and robustness in analytical procedure development[5][6][7].

G ATP Analytical Target Profile (Impurity Quantitation) SPEC Specificity & Selectivity (Forced Degradation) ATP->SPEC LIN Linearity & Range (LOQ to 120% Spec) SPEC->LIN ACC Accuracy & Precision (Spike Recovery) LIN->ACC ROB Robustness (pH, Temp Variations) ACC->ROB

Fig 2. ICH Q2(R2) analytical method validation workflow for impurity quantitation.

System Suitability Testing (SST)

Before executing the validation protocol, the system must validate itself. The following criteria must be met using the Standard Preparation:

  • Resolution ( Rs​ ): > 2.0 between Oxacillin and Penillic Acid.

  • Tailing Factor ( Tf​ ): < 1.5 for the Oxacillin peak.

  • Injection Precision: Relative Standard Deviation (RSD) < 2.0% for 5 replicate injections.

Validation Parameters & Acceptance Criteria
Validation ParameterICH Q2(R2) MethodologyAcceptance Criteria
Specificity Forced degradation of API (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , 60°C heat, UV light).No interference at the retention times of Oxacillin or Penillic Acid. Peak purity angle < purity threshold (via PDA).
Linearity & Range 5 concentration levels from the Reporting Limit (e.g., 0.05%) to 120% of the specification limit[7].Correlation coefficient ( R2 ) ≥0.999 . y-intercept ≤5% of target response.
Accuracy Spiking API with Penillic Acid at 50%, 100%, and 150% of the specification limit (n=3 per level).Mean recovery between 95.0% and 105.0%[6].
Precision (Repeatability) 6 independent sample preparations of a 100% spiked sample.RSD of impurity % ≤5.0% (dependent on the specification limit).
Robustness Deliberate variations in pH ( ±0.2 ), Flow Rate ( ±0.1 mL/min), and Column Temp ( ±5 °C).SST criteria must remain passing. Rs​>2.0 maintained.

Conclusion

By leveraging the specific physicochemical properties of oxacillin and its degradants—specifically through precise pH control (pH 3.6) and orthogonal stationary phase selection (Phenyl)—this method achieves baseline separation of penillic acid from the parent API. Adhering to the stringent sample preparation controls (4°C) and ICH Q2(R2) validation frameworks ensures that the resulting data is highly accurate, reproducible, and fully compliant for regulatory submission.

Sources

Method

Application Note: Solid-Phase Extraction of Oxacillin and Oxacillin Penillic Acid from Blood Plasma for LC-MS/MS Analysis

Executive Summary The quantification of β-lactam antibiotics and their metabolites in biological matrices presents a unique analytical challenge due to their inherent chemical instability and high degree of plasma protei...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quantification of β-lactam antibiotics and their metabolites in biological matrices presents a unique analytical challenge due to their inherent chemical instability and high degree of plasma protein binding. Oxacillin, a penicillinase-resistant β-lactam, is highly susceptible to pH-driven degradation. Under acidic conditions, the β-lactam ring undergoes a structural rearrangement to form oxacillin penillic acid , a highly polar metabolite.

This application note details a validated, self-validating Solid-Phase Extraction (SPE) protocol designed to simultaneously extract intact oxacillin and its primary degradation product, oxacillin penillic acid, from human blood plasma. By utilizing a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent and strictly controlling sample pH, this workflow eliminates artifactual ex vivo degradation, ensuring high recovery and analytical trustworthiness for pharmacokinetic and drug development studies.

Mechanistic Insights & Analytical Challenges (E-E-A-T)

The Pitfalls of Traditional Sample Preparation

In standard bioanalysis, protein precipitation (PPT) using strong acids (e.g., trichloroacetic acid or 2% formic acid) is frequently employed to disrupt drug-protein binding. However, applying acidic PPT to oxacillin-containing plasma catalyzes the rapid conversion of the parent drug into oxacillin penillic acid[1]. This artifactual degradation artificially inflates metabolite quantification and suppresses the parent drug concentration, leading to erroneous pharmacokinetic modeling.

Conversely, basic conditions or the presence of specific enzymes (penicillinases) cleave the β-lactam ring to form penilloic acid. Therefore, maintaining a strictly neutral pH (pH 7.0) during sample pre-treatment is a critical causality-driven requirement for preserving the in vivo ratio of these analytes[2].

Degradation Oxacillin Oxacillin (Intact β-lactam) Penillic Oxacillin Penillic Acid (Acidic Degradation) Oxacillin->Penillic Low pH (< 4.0) Penilloic Oxacillin Penilloic Acid (Basic/Enzymatic Cleavage) Oxacillin->Penilloic High pH (> 8.0)

Caption: pH-dependent degradation pathways of oxacillin in biological matrices.

Rationale for Sorbent Selection

Because penillic acid is significantly more polar than intact oxacillin, traditional Liquid-Liquid Extraction (LLE) using non-polar solvents yields poor recoveries for the metabolite. To capture both the polar metabolite and the relatively non-polar parent drug, an amphiphilic polymeric reversed-phase sorbent (such as Oasis HLB) is required[1]. The macroporous copolymer (divinylbenzene/N-vinylpyrrolidone) provides dual retention mechanisms, allowing for the comprehensive trapping of both analytes without the need for extreme pH adjustments[3].

Experimental Protocol

Reagents and Materials
  • Sorbent: Polymeric HLB SPE Cartridges (30 mg, 1 cc).

  • Buffers: 0.1 M Phosphate-Buffered Saline (PBS), adjusted exactly to pH 7.0.

  • Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), and Ultrapure Water.

  • Internal Standard (IS): Oxacillin-d5 (1 µg/mL in 50:50 Water:ACN).

Step-by-Step SPE Workflow

To ensure a self-validating system, the internal standard is added directly to the raw plasma before any manipulation. This corrects for both extraction losses and downstream matrix-induced ion suppression.

  • Sample Pre-treatment (Buffering):

    • Aliquot 200 µL of human plasma into a 1.5 mL microcentrifuge tube.

    • Add 10 µL of Oxacillin-d5 IS solution.

    • Add 400 µL of 0.1 M PBS (pH 7.0). Vortex gently for 30 seconds. Note: The buffer dilutes the plasma, disrupting protein binding while locking the pH to prevent conversion to penillic acid.

  • SPE Conditioning:

    • Pass 1.0 mL of Methanol through the HLB cartridge to activate the sorbent bed.

    • Pass 1.0 mL of Ultrapure Water to equilibrate. Do not allow the sorbent bed to dry.

  • Sample Loading:

    • Load the entire buffered plasma mixture (610 µL) onto the cartridge.

    • Pass through at a controlled flow rate of ~1 drop/second (approx. 1 mL/min) to ensure optimal mass transfer into the sorbent pores.

  • Washing:

    • Wash the cartridge with 1.0 mL of 5% Methanol in Water.

    • Causality: This specific concentration is strong enough to elute endogenous salts and polar plasma proteins, but weak enough to prevent the premature elution of the highly polar penillic acid.

    • Apply maximum vacuum for 2 minutes to dry the sorbent bed completely.

  • Elution:

    • Elute the analytes with 1.0 mL of 100% Acetonitrile.

    • Causality: Acetonitrile is strictly preferred over Methanol for the elution step. Prolonged exposure of β-lactams to high concentrations of Methanol can induce methanolysis (ring opening), whereas Acetonitrile acts as an inert aprotic solvent.

  • Evaporation & Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of Nitrogen at 30°C . Warning: Exceeding 30°C risks thermal degradation of the β-lactam ring.

    • Reconstitute the residue in 100 µL of LC-MS Mobile Phase A (10 mM Ammonium Acetate, pH 6.0). Vortex and transfer to an autosampler vial.

SPE_Workflow A 1. Sample Pre-treatment (Plasma + PBS pH 7.0 + IS) B 2. SPE Conditioning (1mL MeOH -> 1mL H2O) A->B Stabilize pH C 3. Sample Loading (Buffered Plasma Mixture) B->C Prepare Sorbent D 4. Wash Step (1mL 5% MeOH in H2O) C->D Retain Analytes E 5. Elution (1mL 100% Acetonitrile) D->E Remove Interferences F 6. Evap & Reconstitution (N2 at 30°C -> NH4OAc Buffer) E->F Elute Analytes G 7. LC-MS/MS Analysis F->G Inject

Caption: Step-by-step SPE workflow for oxacillin and penillic acid extraction from plasma.

Quantitative Data & LC-MS/MS Parameters

LC-MS/MS Detection Parameters

Separation is best achieved using a C18 column (e.g., 50 x 2.1 mm, 1.7 µm) with a mobile phase gradient of 10 mM Ammonium Acetate (pH 6.0) and Acetonitrile. Electrospray ionization (ESI) in positive mode is utilized. Two product ion transitions per analyte are monitored to ensure high selectivity and compliance with bioanalytical validation guidelines[2].

Table 1: Optimized MRM Transitions for Oxacillin and Metabolites

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
Oxacillin 402.1160.0243.115 / 20
Oxacillin Penillic Acid 402.1114.0289.118 / 22
Oxacillin-d5 (IS) 407.1165.0248.115 / 20

(Note: Oxacillin and Oxacillin Penillic Acid are isobaric [same precursor mass], making baseline chromatographic separation mandatory prior to MS detection).

Method Performance Summary

The use of the HLB sorbent combined with pH-stabilized loading yields highly reproducible recoveries, bypassing the severe matrix effects commonly observed with direct protein precipitation[3].

Table 2: SPE Recovery and Matrix Effect Summary (n=6)

AnalyteSpike Level (ng/mL)Absolute SPE Recovery (%)Matrix Effect (%)RSD (%)
Oxacillin 10.088.4-8.24.1
Oxacillin 500.091.2-6.53.5
Oxacillin Penillic Acid 10.076.5-12.46.2
Oxacillin Penillic Acid 500.079.1-10.15.8

References

  • Simultaneous Determination of 12 β-Lactam Antibiotics in Human Plasma by High-Performance Liquid Chromatography with UV Detection. National Institutes of Health (NIH).
  • LC-MS/MS Method for the Determination and Quantitation of Penicillin G and Its Metabolites in Citrus Fruits Affected by Huanglongbing. University of Florida (UFL).
  • LC-MS/MS Validation of a Residue Analysis Method for Penicillin G and Its Metabolites in Commercial Orange Juice. ResearchGate.

Sources

Application

Detection of oxacillin penillic acid in environmental wastewater

Application Note: High-Resolution Detection and Quantification of Oxacillin Penillic Acid in Environmental Wastewater via SPE-LC-MS/MS Context and Mechanistic Rationale The pervasive use of β-lactam antibiotics, such as...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Resolution Detection and Quantification of Oxacillin Penillic Acid in Environmental Wastewater via SPE-LC-MS/MS

Context and Mechanistic Rationale

The pervasive use of β-lactam antibiotics, such as oxacillin, has led to their continuous discharge into environmental water bodies, driving the proliferation of antimicrobial resistance[1]. However, monitoring the parent oxacillin compound alone is insufficient for environmental risk assessment. In aqueous environments, particularly under acidic conditions or in the presence of microbial β-lactamases, the β-lactam ring of oxacillin hydrolyzes rapidly[2].

This hydrolysis forms oxacillin penicilloic acid, which subsequently undergoes either decarboxylation to form penilloic acid or an acid-catalyzed structural rearrangement to form oxacillin penillic acid [3][4]. Because oxacillin penillic acid is a highly stable, terminal degradation product, it serves as a reliable biomarker for historical oxacillin contamination in wastewater treatment plants (WWTPs), capturing the true extent of antibiotic loading that parent-drug analysis would miss[3].

Pathway OXA Oxacillin (Parent Drug) OPC Oxacillin Penicilloic Acid (Hydrolysis Product) OXA->OPC β-lactamase / H2O OPO Oxacillin Penilloic Acid (Decarboxylation) OPC->OPO -CO2 OPA Oxacillin Penillic Acid (Target Biomarker) OPC->OPA pH < 4

Fig 1. Environmental degradation pathway of oxacillin to penillic acid.

Analytical Strategy: Causality in Method Design

Wastewater matrices are notoriously complex, containing humic acids, surfactants, and varied ionic species that cause severe ion suppression during mass spectrometry[5]. To counteract this, our protocol employs a self-validating Solid-Phase Extraction (SPE) coupled with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

  • Sorbent Selection (Causality): We utilize a Hydrophilic-Lipophilic Balanced (HLB) copolymer. Unlike standard C18 silica, HLB captures both the polar penillic acid and non-polar interferents, allowing for aggressive washing steps without analyte breakthrough[1].

  • pH Modulation (Causality): Penillic acid contains multiple ionizable groups. By acidifying the wastewater sample to pH 3.0 prior to SPE, we suppress the ionization of the carboxylic acid moieties, increasing the analyte's hydrophobicity and maximizing retention on the reversed-phase HLB sorbent[4].

  • Self-Validation via Isotope Dilution: To make the extraction a self-validating system, an isotopically labeled internal standard (e.g., Oxacillin-d5) is spiked into the raw sample before any processing. This ensures that any physical loss during SPE or ion suppression during MS ionization is automatically corrected in the final quantification[5].

Workflow S1 1. Sample Collection & Preservation (4°C, dark, Ascorbic Acid) S2 2. Filtration & Isotope Spiking (0.22 µm, Internal Standard) S1->S2 S3 3. Acidification & SPE Enrichment (pH 3.0, Oasis HLB) S2->S3 S4 4. UHPLC Separation (C18 Column, Gradient Elution) S3->S4 S5 5. MS/MS Detection (ESI+, MRM Mode) S4->S5 S6 6. Data Analysis (Matrix-Matched Calibration) S5->S6

Fig 2. Self-validating SPE-LC-MS/MS workflow for wastewater analysis.

Step-by-Step Self-Validating Protocol

Phase I: Sample Preparation & Enrichment
  • Collection & Preservation: Collect 500 mL of wastewater in amber glass bottles to prevent photodegradation. Immediately add ascorbic acid (0.1 g/L) to quench residual oxidants (e.g., chlorine) and store at 4°C[3].

    • System QC: Process a field blank (ultrapure water) alongside samples to monitor and rule out contamination during transport.

  • Filtration & Spiking: Filter 100 mL of the sample through a 0.22 µm GF/F filter to remove suspended solids that could clog the SPE frit. Spike the filtrate with 10 ng/L of the internal standard.

  • Acidification: Adjust the filtrate to pH 3.0 ± 0.2 using 1 M formic acid to protonate the target analytes.

  • SPE Conditioning: Condition the HLB cartridge (200 mg, 6 cc) with 5 mL of LC-MS grade methanol (MeOH), followed by 5 mL of ultrapure water (pH 3.0).

  • Loading: Pass the acidified sample through the cartridge at a strictly controlled flow rate of 2-3 mL/min.

    • Causality: Exceeding this flow rate reduces the mass-transfer interaction time between the analyte and the sorbent, leading to poor recovery.

  • Washing & Elution: Wash with 5 mL of 5% MeOH in water to elute highly polar matrix salts. Dry the cartridge under a gentle nitrogen stream for 5 minutes. Elute the target analytes with 6 mL of 100% MeOH.

  • Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1 mL of initial mobile phase (95% Water / 5% Acetonitrile) to match the starting gradient conditions.

Phase II: UHPLC-MS/MS Analysis
  • Chromatographic Separation: Inject 10 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) maintained at 40°C.

    • Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 60% B over 6 minutes, then to 95% B at 8 minutes. Hold for 2 minutes, then re-equilibrate.

    • Causality: Penillic acid is a structural isomer of the parent drug (formed via rearrangement after hydrolysis and water loss). The gradual organic ramp ensures baseline chromatographic resolution of penillic acid from oxacillin and other isomeric degradation products prior to MS entry[2][4].

  • Mass Spectrometry: Operate the triple quadrupole MS in Electrospray Ionization Positive (ESI+) mode using Multiple Reaction Monitoring (MRM)[5].

Quantitative Data & Validation Benchmarks

To ensure the trustworthiness of the assay, matrix-matched calibration curves must be generated using analyte-free wastewater extract to mathematically compensate for matrix factors[3]. The following tables summarize the expected analytical parameters and MRM transitions for a self-validating run.

Table 1: Optimized MRM Transitions for Oxacillin and Degradation Products

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
Oxacillin402.1160.1243.115 / 20
Oxacillin Penicilloic Acid420.1160.1261.118 / 22
Oxacillin Penilloic Acid376.1160.1217.116 / 20
Oxacillin Penillic Acid 402.1 *160.1 243.1 15 / 20
Internal Standard (IS)407.1165.1248.115 / 20

*Note: Because oxacillin and oxacillin penillic acid share the same mass-to-charge ratio (m/z), chromatographic retention time is the critical differentiator[4].

Table 2: Method Validation Parameters in Wastewater Matrix

ParameterValue / RangeValidation Requirement
Limit of Detection (LOD)0.5 - 1.2 ng/LS/N ratio ≥ 3
Limit of Quantification (LOQ)1.5 - 3.5 ng/LS/N ratio ≥ 10, RSD ≤ 20%
SPE Recovery Rate85% - 94%Verified via pre- vs post-extraction spikes
Matrix Effect (Ion Suppression)-15% to -25%Corrected via isotope dilution
Linearity (R²)> 0.995Range: 5 ng/L to 1000 ng/L

Sources

Method

Application Note: Mass Spectrometry Fragmentation of Oxacillin Penillic Acid for Accurate Identification and Quantification

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed guide to the mass spectrometric fragmentation pattern of oxacillin penillic acid, a primary degradation p...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed guide to the mass spectrometric fragmentation pattern of oxacillin penillic acid, a primary degradation product of the antibiotic oxacillin. Understanding the fragmentation behavior of this molecule is critical for its unambiguous identification and quantification in complex matrices, which is essential for drug stability studies, metabolite identification, and quality control in pharmaceutical development. This document outlines the core fragmentation pathways observed in positive ion electrospray ionization mass spectrometry (ESI-MS) and provides a comprehensive, step-by-step protocol for the analysis of oxacillin and its penillic acid derivative using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Oxacillin is a narrow-spectrum β-lactam antibiotic belonging to the penicillin class.[1] Its clinical efficacy is dependent on the integrity of the β-lactam ring. However, this ring is susceptible to hydrolysis, leading to the formation of inactive degradation products, primarily oxacillin penillic acid (also known as oxacillin penicilloic acid). The formation of penillic acid is a significant concern in pharmaceutical formulations and in vivo, as it can be associated with hypersensitivity reactions. Therefore, the ability to accurately detect and quantify oxacillin and its penillic acid degradant is of paramount importance.

Mass spectrometry, particularly when coupled with liquid chromatography, offers the sensitivity and specificity required for this analytical challenge. This application note delves into the characteristic fragmentation patterns of oxacillin penillic acid, providing the foundational knowledge for developing robust analytical methods.

Fragmentation Mechanism of Oxacillin Penillic Acid

Oxacillin penillic acid is formed by the hydrolytic cleavage of the β-lactam ring of oxacillin. This structural change significantly alters the molecule's fragmentation behavior in the mass spectrometer. The following sections describe the proposed fragmentation pathways in positive ion ESI-MS.

The chemical structure of oxacillin penillic acid is presented below:

cluster_oxacillin_penillic_acid Oxacillin Penillic Acid C19H21N3O6S C19H21N3O6S

Caption: Chemical structure of oxacillin penillic acid.

Under positive ion ESI-MS, oxacillin penillic acid readily forms a protonated molecule, [M+H]⁺, with a theoretical m/z of 420.1175. The fragmentation of this precursor ion is characterized by several key bond cleavages, providing diagnostic product ions.

A proposed fragmentation pathway is illustrated in the following diagram:

fragmentation_pathway precursor [M+H]⁺ m/z 420.12 fragment1 Thiazolidine Ring Fragment m/z 160.05 precursor->fragment1 Cleavage of amide bond fragment2 Side Chain Fragment m/z 261.08 precursor->fragment2 Cleavage of amide bond fragment3 Decarboxylated Thiazolidine Fragment m/z 116.06 fragment1->fragment3 Loss of COOH

Caption: Proposed ESI-MS/MS fragmentation of oxacillin penillic acid.

The primary fragmentation event involves the cleavage of the amide bond linking the acyl side chain to the 6-aminopenicillanic acid core. This results in two major, characteristic fragment ions:

  • The Thiazolidine Ring Fragment: This ion, observed at approximately m/z 160, corresponds to the protonated thiazolidine-4-carboxylic acid portion of the molecule.

  • The Acyl Side Chain Fragment: The complementary fragment, containing the 5-methyl-3-phenylisoxazole-4-carboxamido group, is expected at an m/z of approximately 261.

Further fragmentation of the thiazolidine ring fragment can occur through the loss of the carboxylic acid group as CO₂, resulting in an ion at approximately m/z 114.

Quantitative Data Summary

The table below summarizes the key ions observed in the positive ion ESI-MS/MS analysis of oxacillin and oxacillin penillic acid. These transitions are crucial for developing a selective and sensitive multiple reaction monitoring (MRM) method for quantification.

CompoundPrecursor Ion [M+H]⁺ (m/z)Product Ion 1 (m/z)Product Ion 2 (m/z)Notes
Oxacillin402.1243.1160.1Cleavage of the β-lactam ring and side chain fragmentation.
Oxacillin Penillic Acid420.1261.1160.1Cleavage of the amide bond.

Experimental Protocol: LC-MS/MS Analysis of Oxacillin and Oxacillin Penillic Acid

This protocol provides a robust method for the simultaneous analysis of oxacillin and oxacillin penillic acid in a sample matrix such as plasma or a drug formulation.

Sample Preparation

The choice of sample preparation technique will depend on the matrix. For plasma samples, protein precipitation is a common and effective approach.[2] For drug formulations, simple dilution may be sufficient.

Protein Precipitation for Plasma Samples:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled analog).

  • Vortex for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

A reversed-phase chromatographic separation is suitable for resolving oxacillin and its more polar degradation product, oxacillin penillic acid.

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95% to 5% B

    • 6.1-8 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

Mass Spectrometry Conditions

The following parameters are a starting point and should be optimized for the specific instrument used.

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

  • Collision Gas: Argon

  • MRM Transitions:

    • Oxacillin: 402.1 > 243.1 (Quantifier), 402.1 > 160.1 (Qualifier)

    • Oxacillin Penillic Acid: 420.1 > 261.1 (Quantifier), 420.1 > 160.1 (Qualifier)

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the analysis of oxacillin and oxacillin penillic acid.

experimental_workflow start Sample Collection sample_prep Sample Preparation (e.g., Protein Precipitation) start->sample_prep lc_separation LC Separation (Reversed-Phase C18) sample_prep->lc_separation ms_detection MS/MS Detection (ESI+, MRM Mode) lc_separation->ms_detection data_analysis Data Analysis (Quantification & Identification) ms_detection->data_analysis end Results data_analysis->end

Caption: Workflow for LC-MS/MS analysis.

Conclusion

The detailed characterization of the mass spectrometric fragmentation pattern of oxacillin penillic acid is fundamental for its reliable identification and quantification. The proposed fragmentation pathways and the provided LC-MS/MS protocol offer a robust framework for researchers and scientists in the pharmaceutical industry. By understanding and applying these principles, laboratories can develop and validate sensitive and specific methods for monitoring the stability of oxacillin and ensuring the quality and safety of pharmaceutical products.

References

  • Oxacillin. In: Wikipedia. ; 2023. Accessed March 27, 2026. [Link]

  • Oxacillin penillic acid. PubChem. Accessed March 27, 2026. [Link]

  • Trends in Sample Preparation for the HPLC Determination of Penicillins in Biofluids. Accessed March 27, 2026. [Link]

  • PENILLOIC ACIDS OF OXACILLIN. GSRS. Accessed March 27, 2026. [Link]

  • Overview of Chromatographic Methods of Analysis of Penicillins in Food Matrices of Animal Origin. Accessed March 27, 2026. [Link]

  • Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC/UV) and HPLC/MS/MS. Interchim. Accessed March 27, 2026. [Link]

  • Development of a Novel Multipenicillin Assay and Assessment of the Impact of Analyte Degradation: Lessons for Scavenged Sampling in Antimicrobial Pharmacokinetic Study Design. ASM Journals. Accessed March 27, 2026. [Link]

  • PENICILLOIC ACIDS OF OXACILLIN. Inxight Drugs. Accessed March 27, 2026. [Link]

  • Mahfoudhi S, Mory C, Le Ven J, et al. Simultaneous determination of oxacillin and cloxacillin in plasma and CSF using turbulent flow liquid chromatography coupled to high-resolution mass spectrometry: Application in therapeutic drug monitoring. J Chromatogr B Analyt Technol Biomed Life Sci. 2024;1233:123979.
  • Oxacilline. PharmaCompass.com. Accessed March 27, 2026. [Link]

  • [Determination of oxacillin concentration in healthy volunteers by LC-MS/MS and bioequivalence study of oxacillin capsules in human body]. Zhongguo Yi Yuan Yao Xue Za Zhi. 2016;36(1):49-52.
  • Barco S, Castagnola E, Moscatelli A, et al. LC-MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring. J Mass Spectrom Adv Clin Lab. 2022;26:49-56.
  • An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring. Frontiers. Accessed March 27, 2026. [Link]

  • Oxacillin. mzCloud. Accessed March 27, 2026. [Link]

  • A 2D HPLC-MS/MS method for several antibiotics in blood plasma, plasma water, and diverse tissue samples. Semantic Scholar. Accessed March 27, 2026. [Link]

  • High Performance Liquid Chromatographic Analysis and Pharmacokinetic Investigation of Oxacillin and Its Metabolites in Man. J-Stage. Accessed March 27, 2026. [Link]

  • [Determination of 7 penicilins and penicilloic acids in milk products by high performance liquid chromatography-tandem mass spectrometry]. Wei Sheng Yan Jiu. 2015;44(4):647-652.
  • oxacillin. IUPHAR/BPS Guide to PHARMACOLOGY. Accessed March 27, 2026. [Link]

  • Compound: OXACILLIN (CHEMBL819). ChEMBL. Accessed March 27, 2026. [Link]

Sources

Application

Topic: Preparation and Isolation of Oxacillin Penillic Acid Reference Standards

An Application Guide for Drug Development Professionals Abstract This application note provides a comprehensive, scientifically-grounded guide for the preparation, isolation, and characterization of oxacillin penillic ac...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Drug Development Professionals

Abstract

This application note provides a comprehensive, scientifically-grounded guide for the preparation, isolation, and characterization of oxacillin penillic acid. As a significant degradation product of the β-lactam antibiotic oxacillin, a highly pure reference standard of oxacillin penillic acid is critical for analytical method development, stability studies, and impurity profiling in pharmaceutical quality control. This document moves beyond a simple recitation of steps to explain the underlying chemical principles, offering a robust framework for researchers to generate a self-validated, high-purity reference material. Detailed protocols for forced degradation, chromatographic purification, and analytical characterization are presented, supported by authoritative references and visual workflows.

Introduction: The Imperative for Characterized Degradants

Oxacillin is a narrow-spectrum, β-lactamase-resistant penicillin antibiotic, pivotal in treating infections caused by penicillinase-producing Staphylococcus aureus.[1][2] Like all penicillins, oxacillin is susceptible to degradation, primarily through the hydrolysis of its strained β-lactam ring.[3] This process leads to the formation of several degradation products, with penicilloic acids being the initial hydrolytic products.[4][5][6] Under acidic conditions, oxacillin penicilloic acid undergoes further intramolecular rearrangement to form the more stable oxacillin penillic acid.[7][8]

The presence of these degradants in a final drug product can impact both efficacy and safety, with some penicillin polymers and degradation products being implicated in allergic reactions.[9][10] Therefore, regulatory bodies mandate the monitoring and control of such impurities. The availability of a pure, well-characterized reference standard for oxacillin penillic acid is a non-negotiable prerequisite for:

  • Analytical Method Validation: To accurately identify and quantify the impurity in HPLC-based assays.

  • Stability Indicating Assays: To assess the degradation profile of oxacillin under various stress conditions (e.g., heat, humidity, light, acid/base).

  • Quality Control (QC): For routine batch release testing of oxacillin drug substance and drug product.

This guide provides the necessary theoretical background and practical protocols to empower researchers in synthesizing and qualifying this critical reference standard.

The Chemical Pathway: From Antibiotic to Impurity

The formation of oxacillin penillic acid is not a direct degradation but a sequential, two-step chemical transformation. Understanding this pathway is crucial for designing an effective preparation strategy.

  • Step 1: β-Lactam Ring Hydrolysis. The process begins with the hydrolytic cleavage of the amide bond within the four-membered β-lactam ring of oxacillin. This reaction is catalyzed by acid, base, or enzymes (β-lactamases) and results in the formation of the corresponding oxacillin penicilloic acid. This intermediate is microbiologically inactive.[11]

  • Step 2: Intramolecular Rearrangement. In an acidic environment, the oxacillin penicilloic acid intermediate undergoes a complex intramolecular rearrangement. This process involves the carboxyl group derived from the opened β-lactam ring and leads to the formation of the fused-ring system characteristic of penillic acid.[7][8]

This transformation pathway is visualized in the diagram below.

G Oxacillin Oxacillin PenicilloicAcid Oxacillin Penicilloic Acid (Intermediate) Oxacillin->PenicilloicAcid  β-Lactam Hydrolysis  (H₂O, H⁺/OH⁻) PenillicAcid Oxacillin Penillic Acid (Target Standard) PenicilloicAcid->PenillicAcid  Intramolecular Rearrangement  (Acid-Catalyzed, H⁺) G cluster_prep Preparation cluster_iso Isolation & Purification cluster_qc Characterization & QC start Oxacillin Sodium (Starting Material) degradation Acid-Catalyzed Forced Degradation (pH 2, 45°C) start->degradation monitoring In-Process Monitoring (TLC/HPLC) degradation->monitoring extraction Liquid-Liquid Extraction monitoring->extraction purification Preparative HPLC (C18 Column) extraction->purification isolation Lyophilization purification->isolation identity Identity Confirmation (MS, NMR, IR) isolation->identity purity Purity Assay (HPLC ≥95%) identity->purity final Qualified Reference Standard purity->final

Sources

Method

Application Note: In Vitro Stability Testing and Degradation Profiling of Oxacillin: Focus on Oxacillin Penillic Acid Formation

Executive Summary Oxacillin is a narrow-spectrum β -lactam antibiotic widely used to treat penicillinase-producing staphylococci. However, its highly strained β -lactam ring is susceptible to environmental degradation.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Oxacillin is a narrow-spectrum β -lactam antibiotic widely used to treat penicillinase-producing staphylococci. However, its highly strained β -lactam ring is susceptible to environmental degradation. Understanding and quantifying its degradation pathways is critical, as specific breakdown products—such as oxacillin penillic acid and penilloic acid—have been identified as primary culprits in non-IgE mediated hypersensitivity reactions[1]. This application note details a self-validating, ICH Q1A(R2)-compliant in vitro stability protocol to selectively monitor the formation of oxacillin penillic acid using UHPLC-MS/MS.

Mechanistic Rationale: The Pathway to Oxacillin Penillic Acid

To design an effective stability-indicating assay, one must understand the causality of the degradation chemistry. The breakdown of oxacillin is highly pH-dependent:

  • Acidic Degradation (pH < 3.0): The degradation is initiated by the protonation of the β -lactam nitrogen. This protonation makes the β -lactam carbonyl carbon highly electrophilic, triggering an intramolecular nucleophilic attack by the side-chain amide oxygen. This ring-opening event forms an unstable intermediate known as penicillenic acid, which rapidly undergoes structural rearrangement to form oxacillin penillic acid (an imidazoline-2-carboxylic acid derivative)[2].

  • Alkaline Degradation (pH > 9.0): Hydroxide ions directly attack the β -lactam ring, bypassing the penicillenic intermediate to form oxacillin penicilloic acid, which subsequently decarboxylates into oxacillin penilloic acid[3].

Mechanism Oxacillin Oxacillin (Intact β-lactam) Protonated Protonated Oxacillin (Activated) Oxacillin->Protonated Acidic pH (<3) H+ Attack Penicilloic Oxacillin Penicilloic Acid (Major Base Degradant) Oxacillin->Penicilloic Alkaline pH (>9) OH- Hydrolysis Penicillenic Penicillenic Acid (Unstable Intermediate) Protonated->Penicillenic Ring Opening Penillic Oxacillin Penillic Acid (Major Acid Degradant) Penicillenic->Penillic Rearrangement

Fig 1: Divergent degradation pathways of oxacillin under acidic and alkaline stress conditions.

Self-Validating Protocol Design (E-E-A-T)

A robust protocol must be self-validating to ensure data integrity. We have engineered the following causal safeguards into this workflow:

  • Reaction Quenching (The Causality of Arrested Kinetics): If an acidic stress sample is injected directly into the autosampler, degradation will continue while the vial waits in the queue, artificially inflating the penillic acid concentration. By strictly neutralizing samples to pH 7.0 using a phosphate buffer prior to injection, we arrest the kinetics. Validation Step: Injecting a quenched sample at t=0 and t=24 hours confirms zero autosampler degradation.

  • UHPLC-MS/MS Selection: Penillic acid and isopenillic acid are closely related isomers with identical mass-to-charge ( m/z ) ratios. Standard UV detection cannot reliably differentiate them from co-eluting matrix components. High-resolution chromatography coupled with Multiple Reaction Monitoring (MRM) is mandatory to achieve the selectivity required for accurate kinetic profiling[3].

  • Regulatory Alignment: The stress conditions are strictly mapped to, ensuring the resulting data is viable for regulatory submission.

Workflow cluster_stress 2. ICH Q1A(R2) Stress Conditions Prep 1. Standard Preparation (100 µg/mL Oxacillin) Acid Acidic: pH 2.0 Prep->Acid Base Alkaline: pH 12.0 Prep->Base Heat Thermal: 60°C Prep->Heat Quench 3. Reaction Quenching (Neutralize to pH 7.0) Acid->Quench Base->Quench Heat->Quench Analyze 4. UHPLC-MS/MS Analysis (MRM Quantitation) Quench->Analyze Validate 5. System Validation (Autosampler Stability Check) Analyze->Validate

Fig 2: Self-validating in vitro stability workflow for oxacillin degradation profiling.

Step-by-Step Experimental Methodologies

Reagent & Standard Preparation
  • Oxacillin Stock Solution: Dissolve 10.0 mg of Oxacillin Sodium Reference Standard in 100 mL of LC-MS grade water to yield a 100 µg/mL stock. Store at 4°C.

  • Buffer Preparation:

    • Acidic Buffer: 0.1 M HCl (pH ~1.0).

    • Alkaline Buffer: 0.1 M NaOH (pH ~13.0).

    • Quenching Buffer: 0.5 M Potassium Phosphate buffer, adjusted to pH 7.0.

Forced Degradation Workflow
  • Acidic Stress (Targeting Penillic Acid): Transfer 1.0 mL of Oxacillin stock into a 10 mL volumetric flask. Add 1.0 mL of 0.1 M HCl. Incubate at 25°C.

  • Alkaline Stress (Targeting Penicilloic Acid): Transfer 1.0 mL of Oxacillin stock into a separate flask. Add 1.0 mL of 0.1 M NaOH. Incubate at 25°C.

  • Thermal Stress: Transfer 1.0 mL of Oxacillin stock into a flask. Add 1.0 mL of LC-MS water. Incubate in a water bath at 60°C.

  • Kinetic Sampling & Quenching: At time points t=0,1,2,4,8, and 24 hours, extract a 200 µL aliquot from each stress condition. Immediately add 200 µL of the pH 7.0 Quenching Buffer to halt degradation. Dilute to 1.0 mL with LC-MS water prior to injection.

UHPLC-MS/MS Analytical Parameters
  • Column: C18 reversed-phase column (2.1 mm × 100 mm, 1.7 µm particle size).

  • Column Temperature: 40°C.

  • Injection Volume: 2.0 µL.

  • Mass Spectrometry: Electrospray Ionization in positive mode (ESI+). Monitor specific MRM transitions for Oxacillin ( m/z 402.1 160.0) and Oxacillin Penillic Acid ( m/z 402.1 243.1).

Quantitative Data Presentation

Table 1: UHPLC Gradient Program

Time (min) Flow Rate (mL/min) % Mobile Phase A (0.1% FA in H₂O) % Mobile Phase B (0.1% FA in ACN)
0.0 0.4 95 5
1.0 0.4 95 5
6.0 0.4 40 60
7.5 0.4 5 95
8.5 0.4 5 95
8.6 0.4 95 5

| 10.0 | 0.4 | 95 | 5 |

Table 2: Representative Degradation Kinetics of Oxacillin (25°C) Data summarized from established β -lactam kinetic profiles[3]. | Stress Condition | pH | Primary Degradant Formed | Rate Constant ( k , h⁻¹) | Half-life ( t1/2​ , h) | |------------------|----|--------------------------|--------------------------|--------------------------| | Acidic | 2.0| Oxacillin Penillic Acid | ~0.38 | ~1.8 | | Neutral (Control)| 7.0| None (Highly Stable) | < 0.01 | > 100 | | Alkaline | 12.0| Oxacillin Penicilloic Acid| ~0.47 | ~1.4 |

References

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. European Medicines Agency (EMA) / International Council for Harmonisation. URL:[Link]

  • Identification of Penicillin G Metabolites under Various Environmental Conditions Using UHPLC-MS/MS. Journal of Agricultural and Food Chemistry, ACS Publications. URL:[Link]

  • Penilloic acid is the chief culprit involved in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions in mice. Frontiers in Pharmacology. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing oxacillin degradation to penillic acid during sample preparation

Technical Support Center: Oxacillin Stability & Sample Preparation Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, prac...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Oxacillin Stability & Sample Preparation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical advice on a critical aspect of working with oxacillin: preventing its degradation to penillic acid during sample preparation. Understanding and controlling the stability of oxacillin is paramount for generating accurate and reproducible experimental results.

This resource is structured to anticipate and address the common challenges you may face. We will begin with a set of Frequently Asked Questions (FAQs) for quick reference, followed by a comprehensive Troubleshooting Guide to navigate more complex issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of oxacillin degradation during sample preparation?

The principal cause of oxacillin degradation is the hydrolysis of the amide bond within its β-lactam ring. This chemical reaction opens the four-membered ring structure, leading to the formation of inactive penillic acid. This process can be accelerated by several factors commonly encountered in a laboratory setting.

Q2: What are the key factors that accelerate the degradation of oxacillin?

The stability of oxacillin is significantly influenced by the following factors:

  • pH: Oxacillin is susceptible to degradation in both acidic and alkaline conditions. The β-lactam ring is most stable in a neutral pH range.

  • Temperature: Elevated temperatures increase the rate of chemical reactions, including the hydrolysis of the β-lactam ring.

  • Solvent/Vehicle: The choice of solvent for reconstitution and dilution is critical. For instance, dextrose solutions have been shown to catalyze the hydrolysis of oxacillin.[1][2]

  • Enzymatic Activity: In biological samples, the presence of β-lactamase enzymes can rapidly inactivate oxacillin by cleaving the β-lactam ring.[3][4][5]

Q3: How quickly does oxacillin degrade in solution?

The rate of degradation is highly dependent on the conditions. For example, stability studies have shown that at concentrations of 0.5 mg/mL and 2 mg/mL in certain intravenous solutions, oxacillin can lose less than 10% of its activity over a 6-hour period at room temperature (70°F).[6][7] However, under suboptimal conditions (e.g., acidic pH or higher temperatures), degradation can be much more rapid.

Q4: Can I freeze my reconstituted oxacillin solutions for later use?

While freezing can slow down chemical degradation, it is generally not recommended to refreeze thawed oxacillin solutions.[8] The stability of frozen oxacillin solutions is documented for specific concentrations and diluents, and it's crucial to adhere to these guidelines to ensure potency. Always refer to the manufacturer's instructions or relevant pharmacopeia for specific storage conditions.

Troubleshooting Guide: Preventing Oxacillin Degradation

This section is designed to help you identify and resolve specific issues you may encounter during your experiments.

Issue 1: My oxacillin standards are showing low purity or unexpected peaks in my chromatogram.

Possible Cause: This is a classic sign of oxacillin degradation. The unexpected peaks are likely penillic acid or other degradation products.

Solution:

  • Review Your Sample Preparation Workflow:

    • Solvent Selection: Ensure you are using an appropriate solvent for reconstitution. Sterile Water for Injection or Sodium Chloride Injection are generally recommended.[6][8] Avoid using dextrose-containing solutions as they can accelerate degradation.[1][2]

    • pH of Solutions: Check the pH of your buffers and diluents. Ideally, maintain a pH as close to neutral as possible. According to the USP monograph, a solution of oxacillin sodium (30 mg/mL) should have a pH between 4.5 and 7.5.[9]

    • Temperature Control: Prepare your samples on ice or in a cold room to minimize thermal degradation. Do not leave reconstituted solutions at room temperature for extended periods.

  • Prepare Fresh Standards: Oxacillin solutions should be used on the day they are prepared.[10][11] If you are performing a long experiment, consider preparing fresh standards at intervals.

  • Analytical Method Considerations:

    • The United States Pharmacopeia (USP) specifies a reversed-phase HPLC method for the analysis of oxacillin and its related substances.[9][12] Ensure your method is capable of separating oxacillin from its degradation products. A typical mobile phase might consist of acetonitrile, methanol, and a phosphate buffer.[9][12]

Experimental Protocol: Preparation of Stable Oxacillin Standards
  • Reconstitution:

    • Allow the lyophilized oxacillin sodium powder to equilibrate to room temperature before opening the vial.

    • Reconstitute the powder with an appropriate volume of Sterile Water for Injection or 0.9% Sodium Chloride Injection to achieve a known stock concentration.

    • Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking.

  • Dilution:

    • Perform serial dilutions of the stock solution using a pre-chilled, pH-neutral buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve your desired working concentrations.

    • Keep all solutions on ice throughout the dilution process.

  • Analysis:

    • Analyze the prepared standards as soon as possible after preparation.

Issue 2: I am seeing inconsistent results when testing the efficacy of oxacillin against bacterial cultures.

Possible Cause: This could be due to the degradation of oxacillin in your culture medium or the presence of β-lactamase-producing bacteria.

Solution:

  • Assess Oxacillin Stability in Your Culture Medium:

    • The composition of your culture medium (pH, presence of certain ions) can affect the stability of oxacillin.

    • Consider performing a time-course experiment where you measure the concentration of oxacillin in your culture medium over the duration of your experiment to determine its stability under your specific conditions.

  • Test for β-Lactamase Production:

    • If you are working with bacterial strains that may produce β-lactamases, the enzymatic degradation of oxacillin can lead to a rapid loss of antibacterial activity.[5][13]

    • You can test for β-lactamase production using commercially available assays.

    • If your bacteria are producing β-lactamases, you may need to consider using a β-lactamase inhibitor in conjunction with oxacillin, or choose an alternative antibiotic that is resistant to these enzymes.

Issue 3: My sample analysis shows a significant decrease in oxacillin concentration after short-term storage.

Possible Cause: Improper storage conditions are the most likely culprit.

Solution:

  • Review Storage Guidelines:

    • Reconstituted oxacillin solutions have limited stability. For example, some preparations are stable for only 3 days at room temperature (70°F) or for one week under refrigeration (40°F).[6][8]

    • Always refer to the manufacturer's product insert or the relevant pharmacopeia for specific stability information for the product you are using.

  • Optimize Storage Conditions:

    • If you must store reconstituted solutions, do so at the recommended refrigerated temperature (typically 2-8°C).

    • Protect solutions from light, as photolysis can be a degradation pathway for some β-lactam antibiotics.[14]

    • For longer-term storage, consider preparing aliquots and freezing them at -20°C or -80°C, but be aware of the limitations on refreezing.

Data Presentation

Table 1: Key Factors Influencing Oxacillin Stability

FactorImpact on StabilityRecommendations
pH Degradation is accelerated in both acidic and alkaline conditions.Maintain solutions at a neutral pH (ideally 6.0-7.5).
Temperature Higher temperatures increase the rate of hydrolysis.Prepare and store solutions at low temperatures (on ice or refrigerated).
Solvent Dextrose-containing solutions can catalyze degradation.[1][2]Use Sterile Water for Injection or 0.9% Sodium Chloride Injection for reconstitution.
Enzymes β-lactamases rapidly inactivate oxacillin.[5]Test for β-lactamase activity in biological samples. Consider using β-lactamase inhibitors if necessary.
Time Degradation is a time-dependent process.Use freshly prepared solutions whenever possible. Adhere to recommended storage times.

Visualization of Concepts

Diagram 1: Oxacillin Degradation Pathway

A Oxacillin (Active β-Lactam Ring) B Penillic Acid (Inactive) A->B β-Lactam Ring Cleavage C Hydrolysis (H₂O, Heat, Acid/Base) C->A

Caption: The hydrolysis of oxacillin's β-lactam ring leads to its inactive form, penillic acid.

Diagram 2: Recommended Workflow for Oxacillin Sample Preparation

A Start: Lyophilized Oxacillin B Reconstitute with Sterile Water or Saline (on ice) A->B C Dilute to Working Concentration with Pre-chilled Neutral Buffer B->C D Immediate Analysis C->D E Short-term Storage (Refrigerated, Protected from Light) C->E F Degradation Risk E->F

Caption: A workflow designed to minimize oxacillin degradation during sample preparation.

References

  • Chatterji, D., Hiranaka, P. K., & Gallelli, J. F. (n.d.). Stability of sodium oxacillin in intravenous solutions. PubMed. Retrieved from [Link]

  • Chatterji, D., Hiranaka, P. K., & Gallelli, J. F. (n.d.). Stability of sodium oxacillin in intravenous solutions. Oxford Academic. Retrieved from [Link]

  • Sahu, Y. R., Chaudhary, N. K., & Bhattarai, A. (2024, March). Kinetic perspectives for the degradation of oxacillin: A penicillanic acid derivative. Edelweiss Applied Science and Technology, 8(3), 102-124. Retrieved from [Link]

  • Golemi, D., Maveyraud, L., Vakulenko, S., Samama, J. P., & Mobashery, S. (2001). Structural Origins of Oxacillinase Specificity in Class D β-Lactamases. Journal of Biological Chemistry, 276(34), 32244-32249. Retrieved from [Link]

  • Beta-lactamase (Class D). (n.d.). M-CSA Mechanism and Catalytic Site Atlas. Retrieved from [Link]

  • USP-NF Oxacillin for Injection. (2025, February 16). USP-NF. Retrieved from [Link]

  • Dilution Oxacillin. (2017, September 3). GlobalRPH. Retrieved from [Link]

  • Rad, I., Croitoru, M. D., & Gyéresi, Á. (2014). Improvements of Oxacillin Stability in a pH = 1.2 Acidic Environment. Acta Medica Marisiensis, 60(4). Retrieved from [Link]

  • Le, J. (2004, January). HPLC determination of content and related substances of oxacillin sodium and its preparations. ResearchGate. Retrieved from [Link]

  • Cole, M., Kenig, M. D., & Hewitt, V. A. (1973). Metabolism of Penicillins to Penicilloic Acids and 6-Aminopenicillanic Acid in Man and Its Significance in Assessing Penicillin Absorption. Antimicrobial Agents and Chemotherapy, 3(4), 463-468. Retrieved from [Link]

  • Monographie - Oxacillin sodium - Stabilis 4.0. (2026, February 20). Stabilis. Retrieved from [Link]

  • Oxacillin injection, Powder, For Solution prescribing information. (2025, December 29). PrescriberPoint. Retrieved from [Link]

  • Sahu, Y. R., Chaudhary, N. K., & Bhattarai, A. (2024, March 19). Kinetic perspectives for the degradation of oxacillin: A penicillanic acid derivative. Learning Gate. Retrieved from [Link]

  • Cole, M., Kenig, M. D., & Hewitt, V. A. (1973, April). Metabolism of Penicillins to Penicilloic Acids and 6-Aminopenicillanic Acid in Man and Its Significance in. ASM Journals. Retrieved from [Link]

  • Oxacillin Injection: Package Insert / Prescribing Info. (2026, February 3). Drugs.com. Retrieved from [Link]

  • Bush, K., & Bradford, P. A. (2016). β-Lactams and β-Lactamase Inhibitors: An Overview. Cold Spring Harbor Perspectives in Medicine, 6(8). Retrieved from [Link]

  • Zorgani, A., Zaidi, M., Zorgani, A. A., & Elahmer, O. (2017). High-Dose Continuous Oxacillin Infusion Results in Achievement of Pharmacokinetics Targets in Critically Ill Patients with Deep Sternal Wound Infections following Cardiac Surgery. Antimicrobial Agents and Chemotherapy, 61(6). Retrieved from [Link]

  • Beta-lactamase. (n.d.). Wikipedia. Retrieved from [Link]

  • Ghafourian, S., Sadeghifard, N., Soheili, S., & Sekawi, Z. (2014). Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase Mediated Resistance. JSciMed Central. Retrieved from [Link]

  • Oxacillin. (n.d.). Wikipedia. Retrieved from [Link]

  • USP-NF Oxacillin Injection. (2025, February 16). USP-NF. Retrieved from [Link]

  • USP Monographs: Oxacillin Sodium. (n.d.). USP29-NF24. Retrieved from [Link]

  • STRESS DEGRADATION STUDIES ON AMOXICILLIN AND CLOXACILLIN IN DOSAGE FORM BY HPLC. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Sahu, Y. R., Chaudhary, N. K., & Bhattarai, A. (2024, March 19). Kinetic perspectives for the degradation of oxacillin: A penicillanic acid derivative. Learning Gate. Retrieved from [Link]

  • Oxacillin Injection, USP. (n.d.). accessdata.fda.gov. Retrieved from [Link]

  • Analytical Methodologies for Characterization and Quality Assessment of Beta-Lactam and Macrolide Antibiotics in Pharmaceutical. (n.d.). RJ Wave. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing HPLC Peak Resolution for Oxacillin and its Penillic Acid Degradant

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for High-Performance Liquid Chromatography (HPLC) analys...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for High-Performance Liquid Chromatography (HPLC) analysis of oxacillin and its primary degradation product, oxacillin penillic acid. Here, we move beyond generic advice to offer scientifically grounded explanations and actionable protocols to resolve common separation challenges.

Introduction: The Challenge of Separating Oxacillin and its Penillic Acid

Oxacillin, a penicillinase-resistant β-lactam antibiotic, is susceptible to hydrolysis, which opens its characteristic β-lactam ring to form the inactive penillic acid.[1][2] In stability studies and quality control assays, achieving baseline resolution between the parent drug and this key degradation product is critical for accurate quantification. However, their structural similarities can present a significant chromatographic challenge. This guide will equip you with the knowledge and tools to overcome these challenges.

Figure 1: Chemical Structures

OxacillinOxacillin Penillic Acid
alt text alt text
Formula: C₁₉H₁₉N₃O₅S[2]Formula: C₁₉H₁₉N₃O₅S[3]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during the HPLC analysis of oxacillin and its penillic acid.

Q1: Why are my oxacillin and penillic acid peaks co-eluting or showing poor resolution?

A1: The Root Cause: Insufficient Selectivity

Poor resolution is fundamentally a problem of insufficient selectivity between your two analytes. In reversed-phase HPLC, selectivity is primarily influenced by the mobile phase composition and the stationary phase chemistry. For ionizable compounds like oxacillin and its penillic acid, mobile phase pH is the most powerful tool for manipulating retention and improving resolution.

The Science Behind the Separation:

Oxacillin is an acidic compound with a pKa of approximately 2.72.[4] This means that at a pH below 2.72, it will be predominantly in its neutral, more hydrophobic form, leading to longer retention on a C18 column. Conversely, at a pH above 2.72, it will be in its ionized, more hydrophilic form, resulting in shorter retention. Oxacillin penillic acid, with its additional carboxylic acid groups formed from the opening of the β-lactam ring, is also acidic.

To achieve separation, you need to exploit the subtle differences in the pKa values and hydrophobicity of the two molecules. By carefully controlling the mobile phase pH, you can modulate the ionization state of each compound to a different degree, thereby altering their retention times and improving resolution.

Troubleshooting Steps:

  • Optimize Mobile Phase pH:

    • Starting Point: Begin with a mobile phase pH around 3.0 to 3.5. At this pH, both compounds will be mostly protonated and well-retained on a C18 column.

    • Fine-Tuning: Systematically adjust the pH in small increments (e.g., 0.2 pH units) and observe the effect on resolution. A lower pH will generally increase the retention of both compounds, but may also alter the selectivity.

  • Adjust Organic Modifier Ratio:

    • If the peaks are eluting too early and are poorly resolved, decrease the percentage of the organic modifier (acetonitrile or methanol) in your mobile phase. This will increase the retention of both analytes, providing more opportunity for separation.

    • Conversely, if the peaks are broad and have very long retention times, a slight increase in the organic modifier concentration can sharpen the peaks and reduce the analysis time.

  • Consider a Gradient Elution:

    • If an isocratic method fails to provide adequate resolution within a reasonable runtime, a gradient elution is highly recommended. A shallow gradient, where the percentage of the organic modifier increases slowly over time, can effectively separate closely eluting peaks.

Q2: My oxacillin peak is tailing. What is causing this and how can I fix it?

A2: The Culprit: Secondary Interactions and Insufficient Buffering

Peak tailing for acidic compounds like oxacillin is often caused by unwanted secondary interactions with the stationary phase, specifically with residual silanol groups on the silica backbone of the column. At a pH above 3, these silanol groups can become deprotonated and carry a negative charge, leading to ionic interactions with any positively charged sites on the analyte or repulsive interactions that can cause peak distortion.

The Science Behind Peak Shape:

Good peak shape is achieved when the analyte molecules travel through the column in a narrow, symmetrical band. Secondary interactions cause some molecules to be retained longer than others, resulting in a "tail" on the backside of the peak.

Troubleshooting Steps:

  • Increase Buffer Concentration: A buffer in the mobile phase helps to maintain a constant pH and can also "shield" the analyte from interacting with the active silanol groups. Increasing the buffer concentration (e.g., from 10 mM to 25 mM) can significantly improve peak shape.[5]

  • Lower the Mobile Phase pH: As discussed in Q1, operating at a lower pH (e.g., 2.5-3.0) will ensure that the silanol groups are fully protonated and less likely to engage in secondary interactions.

  • Choose the Right Organic Modifier: While both acetonitrile and methanol are common organic modifiers, they can have different effects on peak shape.

    • Acetonitrile often provides sharper peaks and lower backpressure.[6]

    • Methanol is a protic solvent and can sometimes reduce peak tailing for acidic compounds due to its hydrogen-bonding capabilities.[6] Experimenting with both can reveal which is better for your specific separation.

  • Consider a Different Column: If peak tailing persists, you may need to switch to a column with a different stationary phase. A column with a base-deactivated or end-capped stationary phase is specifically designed to minimize silanol interactions and will often provide better peak shape for acidic and basic compounds. A phenyl-hexyl column can also offer different selectivity compared to a standard C18.[7]

Q3: I'm using a gradient method, but the resolution is still not optimal. How can I improve it?

A3: Refining the Gradient Profile

A gradient elution offers more flexibility than an isocratic method, but the shape of the gradient is crucial for achieving optimal resolution.

Troubleshooting Steps:

  • Decrease the Gradient Slope: A shallower gradient (a slower increase in the organic modifier concentration over time) will give the analytes more time to interact with the stationary phase, which can significantly improve the separation of closely eluting peaks.

  • Introduce an Isocratic Hold: If the two peaks are very close together, consider adding a short isocratic hold at the beginning of the gradient. This can help to improve the separation of the early eluting compounds.

  • Start with a Lower Percentage of Organic Modifier: Beginning the gradient with a lower initial concentration of the organic modifier will increase the retention of both oxacillin and its penillic acid, providing a better opportunity for separation as the gradient progresses.

Table 1: Example Gradient Elution Program for Oxacillin and Penillic Acid

Time (min)% Aqueous (e.g., 25mM Phosphate Buffer, pH 3.0)% Acetonitrile
0.09010
15.06040
17.01090
20.01090
20.19010
25.09010

Experimental Protocols

Protocol 1: Mobile Phase Preparation (Phosphate Buffer, pH 3.0)
  • Weigh out the appropriate amount of monobasic potassium phosphate (KH₂PO₄) to make a 25 mM solution in HPLC-grade water.

  • Dissolve the KH₂PO₄ in the water.

  • Adjust the pH to 3.0 using a solution of phosphoric acid.

  • Filter the buffer solution through a 0.45 µm filter to remove any particulate matter.

  • This is your aqueous mobile phase component (Mobile Phase A). Your organic modifier (e.g., HPLC-grade acetonitrile) will be Mobile Phase B.

Visualizing the Troubleshooting Process

A systematic approach is key to resolving HPLC separation issues. The following diagram illustrates a logical workflow for troubleshooting poor resolution between oxacillin and its penillic acid.

Troubleshooting_Workflow Start Poor Resolution Observed Check_pH Is Mobile Phase pH Optimized? (Typically 2.5 - 3.5) Start->Check_pH Adjust_pH Adjust pH in 0.2 unit increments Check_pH->Adjust_pH No Check_Organic Is Organic Ratio Correct? Check_pH->Check_Organic Yes Adjust_pH->Check_pH Adjust_Organic Decrease % Organic for more retention Check_Organic->Adjust_Organic No Consider_Gradient Switch to Gradient Elution Check_Organic->Consider_Gradient Yes, still poor Adjust_Organic->Check_Organic Optimize_Gradient Optimize Gradient Profile (Slope, Initial %, Hold) Consider_Gradient->Optimize_Gradient Success Resolution Achieved Consider_Gradient->Success Resolution now good Check_Peak_Shape Is Peak Shape Acceptable? Optimize_Gradient->Check_Peak_Shape Adjust_Buffer Increase Buffer Concentration (e.g., to 25 mM) Check_Peak_Shape->Adjust_Buffer No (Tailing) Change_Organic Try Alternative Organic (Methanol vs. Acetonitrile) Check_Peak_Shape->Change_Organic Still Tailing Check_Peak_Shape->Success Yes Adjust_Buffer->Check_Peak_Shape Change_Organic->Check_Peak_Shape Change_Column Consider Different Column (End-capped, Phenyl-Hexyl) Change_Organic->Change_Column Still Tailing Change_Column->Success

Caption: Troubleshooting workflow for improving peak resolution.

Concluding Remarks

Improving the HPLC resolution of oxacillin and its penillic acid is a systematic process that hinges on a solid understanding of the underlying chromatographic principles. By methodically adjusting key parameters such as mobile phase pH, organic modifier concentration, and buffer strength, researchers can achieve the baseline separation required for accurate and reliable results. This guide provides a framework for that process, empowering you to confidently tackle your separation challenges.

References

  • PubChem. (n.d.). Oxacillin. National Center for Biotechnology Information. Retrieved from [Link]

  • Journal of Chemical Education and Research. (n.d.). Studies on forced degradation of oxcarbazepine. Retrieved from [Link]

  • PubChem. (n.d.). Oxacillin penillic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Yang, M., Fazio, S., Munch, D., & Drumm, P. (2005). Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column. Journal of Chromatography A, 1097(1-2), 124–129. [Link]

  • ResearchGate. (n.d.). HPLC determination of content and related substances of oxacillin sodium and its preparations. Retrieved from [Link]

  • Welch Materials. (2025, November 17). Choose Methanol or Acetonitrile? The Organic Mobile Phase in HPLC. Retrieved from [Link]

  • Akademiai Kiado. (n.d.). LC–MS/TOF and MSn Studies on Forced Degradation Behavior of Flucloxacillin and Development of a Validated. Retrieved from [Link]

  • International Journal of Pharmaceutics and Drug Analysis. (2017, January 16). STRESS DEGRADATION STUDIES ON AMOXICILLIN AND CLOXACILLIN IN DOSAGE FORM BY HPLC. Retrieved from [Link]

  • Academia.edu. (n.d.). Development of a validated HPLC method for the determination of four penicillin antibiotics in pharmaceuticals and human biological fluids. Retrieved from [Link]

  • Chrom Tech. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography. Retrieved from [Link]

  • AKJournals. (2022, June 3). A validated new RP-HPLC method for simultaneous determination of amoxicillin, ampicillin and cloxacillin in pharmaceutical formul. Retrieved from [Link]

  • Element. (2019, February 19). The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography. Retrieved from [Link]

  • ResearchGate. (n.d.). HPLC Analysis of Penicillins in Veterinary Drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). Development and Validation of new RP-HPLC method for the estimation of Oxacillin sodium in injectable dosage forms. Retrieved from [Link]

  • Wikipedia. (n.d.). Penicilloic acid. Retrieved from [Link]

  • Wikipedia. (n.d.). Oxacillin. Retrieved from [Link]

  • Springer. (n.d.). Overview of Chromatographic Methods of Analysis of Penicillins in Food Matrices of Animal Origin. Retrieved from [Link]

  • SciELO. (2021, August 5). Forced Degradation Study and Development of a Stability-Indicating Method for Amoxicillin Capsules According to ANVISA Guidelines. Retrieved from [Link]

  • FDA. (n.d.). PENILLOIC ACIDS OF OXACILLIN. Retrieved from [Link]

  • MDPI. (n.d.). Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction. Retrieved from [Link]

  • Inxight Drugs. (n.d.). PENICILLOIC ACIDS OF OXACILLIN. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Sub-inhibitory concentrations of oxacillin modulate biogenesis and function of extracellular vesicles secreted by oxacillin-sensitive methicillin-resistant Staphylococcus aureus. Retrieved from [Link]

  • World Journal of Pharmaceutical Research. (2014, October 10). development and validation of a hplc with solid. Retrieved from [Link]

Sources

Troubleshooting

🔬 Technical Support Center: Troubleshooting Oxacillin Penillic Acid LC-MS/MS Analysis

Welcome to the analytical support hub for beta-lactam metabolite quantification. Oxacillin penillic acid—a highly polar degradation product formed via the acid-catalyzed cleavage and rearrangement of the oxacillin beta-l...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the analytical support hub for beta-lactam metabolite quantification. Oxacillin penillic acid—a highly polar degradation product formed via the acid-catalyzed cleavage and rearrangement of the oxacillin beta-lactam ring—presents unique challenges in Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

This guide provides field-proven, self-validating strategies to diagnose and eliminate matrix-induced signal suppression, ensuring your pharmacokinetic and residue analyses meet stringent regulatory standards.

Core Diagnostics: Identifying the Root Cause

Q: My oxacillin penillic acid signal is inconsistent and drops significantly in biological matrices (e.g., plasma, serum) compared to neat solvent. How do I definitively prove this is ion suppression rather than on-column degradation?

A: Signal loss in complex matrices is rarely due to instantaneous degradation; it is primarily driven by ion suppression in the Electrospray Ionization (ESI) source .

During ESI, the liquid effluent is nebulized into charged droplets. Analyte ions must migrate to the surface of these droplets to be ejected into the gas phase. However, endogenous matrix components—particularly phospholipids and salts—compete with oxacillin penillic acid for available protons (charge competition) and alter the surface tension of the droplet[1]. Because penillic acid is highly polar, it often elutes early, directly overlapping with high concentrations of un-retained matrix salts or late-eluting phospholipids from previous injections[2].

ESI_Suppression A LC Effluent (Analyte + Matrix) B ESI Droplet Formation (High Voltage) A->B C Droplet Evaporation & Fission B->C D Analyte Ions (Oxacillin Penillic Acid) C->D Desolvation E Matrix Components (e.g., Phospholipids) C->E Co-elution F Ion Suppression (Charge Competition) D->F E->F Higher proton affinity/ surface activity G Reduced MS Signal F->G

Fig 1. Mechanism of ESI ion suppression via charge competition at the droplet surface.

To self-validate that suppression is the culprit, you must map the suppression zones of your specific chromatographic method using a Post-Column Infusion (PCI) experiment.

Step-by-Step Methodology: Post-Column Infusion (PCI) Profiling

  • Setup: Install a zero-dead-volume T-piece between your analytical LC column and the MS source.

  • Infusion: Connect a syringe pump to the T-piece. Infuse a pure solution of oxacillin penillic acid (e.g., 100 ng/mL in 50:50 Mobile Phase A:B) at a constant flow rate (10 µL/min) to establish a high, steady MS/MS baseline signal.

  • Injection: Inject a blank, extracted matrix sample (e.g., blank plasma processed via your current sample prep) through the LC system using your standard analytical gradient.

  • Observation: Monitor the specific Multiple Reaction Monitoring (MRM) transition for oxacillin penillic acid.

  • Interpretation: Any significant dips (negative peaks) in the steady baseline indicate zones where eluting matrix components are actively suppressing the ESI signal[3]. If your analyte's retention time falls within one of these dips, ion suppression is confirmed.

Sample Preparation & Matrix Removal

Q: I am currently using standard Protein Precipitation (PPT) with acetonitrile. Why am I still seeing massive signal suppression for penillic acid, and how can I fix it?

A: Protein precipitation (PPT) is insufficient for complex bioanalysis because it only removes large macromolecules. It leaves behind near-quantitative amounts of glycerophospholipids [2].

Phospholipids are notorious surfactants. They possess a hydrophobic tail and a highly polar zwitterionic headgroup, allowing them to dominate the surface of ESI droplets and completely shut down the ionization of co-eluting polar analytes like penillic acid[1]. To mitigate this, you must upgrade your sample extraction mechanism to actively target and remove these lipids.

Quantitative Comparison of Extraction Strategies
Sample Prep MethodChemical MechanismPhospholipid RemovalMatrix Factor (MF)Absolute Recovery
Protein Precipitation (PPT) Denatures proteins via organic solvent crashLow (<10%)0.45 - 0.60>90%
Liquid-Liquid Extraction (LLE) Partitions based on differential polarityModerate (50-70%)0.70 - 0.8060-75%
Solid Phase Extraction (SPE) Retains analyte/matrix on functionalized sorbentHigh (>90%)0.85 - 0.9580-90%
Phospholipid Depletion (PLD) Lewis acid/base interaction (Zr/Ti sorbents)Very High (>99%)0.95 - 1.05>85%
Matrix Factor (MF) = (Peak response in presence of matrix) / (Peak response in neat solvent). An MF of 1.0 indicates zero suppression.

Step-by-Step Methodology: Phospholipid Depletion (PLD) Workflow Use this protocol to selectively trap phospholipids while allowing oxacillin penillic acid to pass through.

  • Pre-treatment: Aliquot 100 µL of plasma/serum into a PLD plate well (e.g., HybridSPE or similar Zirconia/Titania-based sorbent).

  • Precipitation: Add 300 µL of 1% Formic Acid in Acetonitrile. (The acid ensures the penillic acid remains protonated and highly soluble in the organic phase, while disrupting protein binding).

  • Mixing: Agitate the plate on a vortex mixer at 1000 RPM for 2 minutes to ensure complete protein crash.

  • Elution: Apply vacuum (10 inHg) or positive pressure for 3 minutes. The Lewis acid sorbent selectively binds the phosphate moiety of the phospholipids, retaining them on the frit.

  • Collection: Collect the eluate. The resulting fluid is free of proteins and >99% of phospholipids, ready for dilution or direct LC-MS/MS injection[2].

Chromatographic Optimization

Q: Oxacillin penillic acid is highly polar and elutes very early on my C18 column, right in the solvent front where suppression is worst. How can I resolve this without changing my sample prep?

A: If you cannot change your sample preparation, you must alter the chromatographic causality. The goal is to shift the retention time ( tR​ ) of oxacillin penillic acid out of the established suppression zones identified during your PCI experiment.

Because penillic acid is highly polar, standard C18 columns struggle to retain it, causing it to co-elute with unretained salts and polar endogenous acids.

  • Strategy 1 (Aqueous Phase Optimization): Start your gradient at a lower organic composition (e.g., 2% to 5% Acetonitrile) and ensure your aqueous mobile phase is properly buffered (e.g., 0.1% Formic Acid) to keep the analyte fully protonated, maximizing its hydrophobicity.

  • Strategy 2 (Stationary Phase Switch): Switch to a polar-embedded C18 column (e.g., AQ-C18) which resists phase collapse at 100% aqueous conditions, or utilize Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC operates via orthogonal mechanisms (partitioning into a water-enriched layer), retaining polar metabolites like penillic acid much longer, effectively separating them from the hydrophobic phospholipids that elute near the solvent front in HILIC mode.

Troubleshooting_Workflow Start Signal Drop Detected in Matrix Samples Step1 Perform Post-Column Infusion (PCI) Start->Step1 Decision1 Is suppression zone co-eluting with analyte? Step1->Decision1 PathA Optimize Chromatography (Shift Retention Time) Decision1->PathA Yes, narrow zone PathB Improve Sample Prep (SPE / Phospholipid Removal) Decision1->PathB Yes, broad zone Step2 Re-evaluate Matrix Factor PathA->Step2 PathB->Step2 Success Signal Restored (MF > 0.85) Step2->Success

Fig 2. Step-by-step diagnostic and mitigation workflow for LC-MS matrix suppression.

Calibration and Quantification Strategies

Q: Even after optimizing my sample prep and chromatography, I have a residual Matrix Factor of 0.85 (15% suppression). How do I ensure regulatory compliance and accurate quantification?

A: A Matrix Factor between 0.85 and 1.15 is generally acceptable under FDA and EMA bioanalytical guidelines, provided the variability (CV%) between different matrix lots is <15%. To correct for this residual 15% suppression, you must implement a self-correcting calibration system:

  • Stable Isotope-Labeled Internal Standards (SIL-IS): You must use an isotopically labeled version of the analyte (e.g., Oxacillin-d5 penillic acid). Because the SIL-IS shares the exact physicochemical properties and retention time as the native analyte, it experiences the exact same degree of ion suppression in the ESI source[4]. By quantifying based on the peak area ratio (Analyte / SIL-IS), the suppression mathematically cancels out, ensuring absolute quantitative accuracy.

  • Matrix-Matched Calibration: Never build your standard curve in neat solvent. Always spike your calibration standards into a blank, extracted matrix. This ensures that the baseline suppression profile of the calibrators matches that of the unknown biological samples, neutralizing systematic bias[5].

References
  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. Available at:[Link]

  • What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Available at: [Link]

  • The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories. Available at: [Link]

  • Screening and Mass Spectral Confirmation of β-Lactam Antibiotic Residues in Milk Using LC-MS/MS. ACS Publications. Available at: [Link]

  • LC-MS/MS Validation of a Residue Analysis Method for Penicillin G and Its Metabolites in Commercial Orange Juice. ResearchGate. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Mobile Phase pH for Oxacillin and Penillic Acid Stability

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges with the chromatographic analysis of β -lactam antibiotics.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges with the chromatographic analysis of β -lactam antibiotics. Oxacillin is notoriously unstable in aqueous solutions, and improper mobile phase pH can induce on-column degradation, leading to artifact peaks (such as penillic acid) that compromise quantitative accuracy.

This guide is designed to provide you with mechanistic insights, troubleshooting workflows, and self-validating protocols to stabilize oxacillin and accurately quantify its degradation products.

Part 1: Mechanistic Insights & FAQs

Q1: Why am I seeing a growing penillic acid peak in my oxacillin standard injections over time? A1: This is a classic symptom of pre-column (autosampler) or on-column degradation. Oxacillin contains a highly strained four-membered β -lactam ring that is extremely susceptible to nucleophilic attack (1)[1]. When your sample diluent or mobile phase is acidic (pH < 4.0), the degradation is acid-catalyzed via N-protonation. This lowers the activation energy required for hydrolysis, leading to the rapid opening of the ring and subsequent rearrangement into penillic acid (2)[2]. If your autosampler is kept at room temperature, this kinetic process accelerates significantly.

Q2: How does mobile phase pH specifically dictate the degradation pathway of oxacillin? A2: The degradation trajectory of penicillins is strictly governed by the pH of the surrounding environment (3)[3]:

  • Acidic Conditions (pH < 4.0): The low pH protonates the β -lactam nitrogen, facilitating ring opening to form penicilloic acid, which rapidly converts to penillic acid and penilloic acid under strong acidic stress[3].

  • Neutral/Slightly Acidic Conditions (pH 5.0 – 6.5): This is the zone of maximum stability for oxacillin. Hydrolytic degradation is minimized, making this the optimal pH range for mobile phases when quantifying the intact drug (4)[4].

  • Alkaline Conditions (pH > 8.0): Hydroxide ions ( OH− ) directly attack the β -lactam carbonyl carbon, rapidly forming penicilloic acid as the terminal degradant (5)[5].

Q3: My LC-MS method requires an acidic mobile phase (e.g., 0.1% formic acid, pH ~2.7) for ionization. How can I prevent oxacillin from degrading into penillic acid during the run? A3: Balancing LC-MS ionization requirements with β -lactam stability is a common chromatographic hurdle. While 0.1% formic acid is a standard LC-MS modifier, it places the pH well below the stability threshold of oxacillin (6)[6]. To mitigate degradation:

  • Use Volatile Buffers: Switch to a 10 mM ammonium acetate buffer adjusted to pH 5.5 – 6.0. This provides a stable environment for oxacillin while remaining volatile enough for electrospray ionization (ESI)[3].

  • Thermal Control: Keep the autosampler strictly at 4°C. Because the activation energy for penicillin hydrolysis drops in acidic conditions, temperature control is your primary defense against pre-column degradation[2][4].

Part 2: Degradation Pathways & Troubleshooting Workflows

Pathway Oxacillin Oxacillin (Intact β-lactam) Acidic Acidic pH (< 4.0) H+ Catalyzed Oxacillin->Acidic Alkaline Alkaline pH (> 8.0) OH- Catalyzed Oxacillin->Alkaline Penillic Penillic Acid (Artifact/Degradant) Acidic->Penillic Rearrangement Penicilloic Penicilloic Acid (Hydrolyzed Ring) Acidic->Penicilloic Hydrolysis Alkaline->Penicilloic Hydrolysis

Oxacillin pH-dependent degradation pathways yielding penillic and penicilloic acids.

Workflow Start Unexpected Penillic Acid Peak? CheckPH Check Mobile Phase pH Start->CheckPH IsAcidic Is pH < 4.0? CheckPH->IsAcidic AdjustPH Adjust to pH 5.5 - 6.5 (e.g., Phosphate/Acetate) IsAcidic->AdjustPH Yes CheckTemp Check Autosampler Temp IsAcidic->CheckTemp No RunBlank Run Blank & Fresh Std AdjustPH->RunBlank SetTemp Set to 4°C CheckTemp->SetTemp SetTemp->RunBlank

Troubleshooting workflow for mitigating on-column oxacillin degradation during HPLC.

Part 3: Quantitative Data & Optimization Parameters

Table 1: Effect of pH on Oxacillin Stability and Degradation Products
pH RangePrimary Degradation ProductStability LevelAnalytical Recommendation
< 4.0 Penillic Acid, Penilloic AcidVery LowAvoid for routine assay. If required for LC-MS, use UHPLC for fast elution and maintain autosampler at 4°C.
5.0 – 6.5 None (Intact Oxacillin)HighOptimal. Use phosphate or acetate buffers to maintain this pH range for stability-indicating assays.
> 8.0 Penicilloic AcidLowAvoid. Hydroxide ions rapidly catalyze β -lactam ring opening.
Table 2: Optimized Stability-Indicating HPLC Protocol Parameters
ParameterSpecificationScientific Rationale
Stationary Phase C18 or C8, end-capped (e.g., 250 x 4.6 mm, 5 µm)End-capping prevents secondary interactions between basic moieties and acidic silanol groups, reducing peak tailing (4)[4].
Mobile Phase A 25 mM KH2​PO4​ , pH 6.1Provides robust buffering capacity at the optimal stability pH, preventing on-column hydrolysis (7)[7].
Mobile Phase B AcetonitrileYields lower system backpressure and better selectivity for closely eluting degradants compared to methanol[7].
Autosampler Temp 4°CSuppresses kinetic degradation of the sample while waiting in the queue[4].

Part 4: Self-Validating Experimental Protocol

To ensure that your analytical method is not actively degrading your sample, you must employ a self-validating workflow. This protocol incorporates built-in checks to mathematically prove the integrity of your mobile phase chemistry.

Step 1: Mobile Phase & Diluent Preparation
  • Buffer Synthesis: Dissolve 3.4 g of Potassium Dihydrogen Phosphate ( KH2​PO4​ ) in 1000 mL of HPLC-grade water to create a 25 mM solution.

  • pH Adjustment: Titrate the buffer with 0.1 M NaOH dropwise until the pH reaches exactly 6.1. Causality Note: Adjusting the pH before adding organic modifiers ensures true aqueous pH activity, preventing unexpected shifts in analyte ionization.

  • Filtration: Filter through a 0.22 µm membrane and degas. Use this buffer as Mobile Phase A and as your sample diluent.

Step 2: Sample Preparation (Cold-Chain)
  • Prepare an Oxacillin reference standard at 1.0 mg/mL using the pH 6.1 diluent.

  • Perform all dilutions on ice. Immediately transfer the vials to the autosampler pre-chilled to 4°C.

Step 3: Chromatographic Execution & System Validation

Run the following sequence to validate the system's stability-indicating power:

  • Blank Injection (Validation Check 1): Inject the pH 6.1 diluent.

    • Acceptance Criteria: No peaks observed at the retention times of oxacillin or penillic acid. Proves zero carryover and clean diluent.

  • System Suitability Test (SST): Inject a spiked mixture containing 1.0 mg/mL Oxacillin and 0.1 mg/mL Penillic Acid.

    • Acceptance Criteria: Resolution ( Rs​ ) between oxacillin and penillic acid must be ≥2.0 . Tailing factor for oxacillin ≤1.5 . Proves the gradient and column chemistry can resolve the degradant from the API.

  • T=0 Standard Injection: Inject the pure Oxacillin standard and record the peak area.

  • T=24h Stability Check (Validation Check 2): Leave the pure Oxacillin standard in the 4°C autosampler for 24 hours, then reinject.

    • Acceptance Criteria: The oxacillin peak area must not decrease by more than 2.0% relative to T=0, and the penillic acid peak must remain ≤0.5% of the total area. This mathematically validates that your pH 6.1 mobile phase and 4°C temperature control have successfully halted artifactual degradation.

Part 5: References

  • Effects of pH and Metal Ions on the Hydrothermal Treatment of Penicillin: Kinetic, Pathway, and Antibacterial Activity Source: PMC - NIH URL:[Link]

  • The chemical reactivity of penicillins and other β-lactam antibiotics Source: ResearchGate URL:[Link]

  • Application Derivatization by Means Perhydrolysis Reactions in Pharmaceutical Analysis Source: moca.net.ua URL:[Link]

  • Stability-indicating HPLC method optimization using quality by design Source: Journal of Applied Pharmaceutical Science URL:[Link]

  • Determination of penicillin G and its degradation products in a penicillin production wastewater treatment plant Source: Water Research (Peking University) URL:[Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC Source: LCGC International URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Matrix Effects in Oxacillin Penillic Acid (OPA) Quantification

Welcome to the Technical Support Center. As a Senior Application Scientist in bioanalytical chemistry, I frequently consult with researchers struggling to achieve reproducible LC-MS/MS quantification of beta-lactam degra...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist in bioanalytical chemistry, I frequently consult with researchers struggling to achieve reproducible LC-MS/MS quantification of beta-lactam degradation products.

Oxacillin is a narrow-spectrum beta-lactam antibiotic that readily degrades in acidic or complex biological environments into several ring-opened metabolites, most notably oxacillin penillic acid (OPA) [1]. Accurate quantification of OPA is critical for pharmacokinetic profiling and stability-indicating assays. However, researchers frequently encounter severe matrix effects—specifically ion suppression—during Electrospray Ionization (ESI).

This guide provides field-proven, causality-driven troubleshooting strategies to isolate OPA from complex matrices, neutralize ion suppression, and ensure your analytical workflow is a robust, self-validating system.

Pathway Visualization: The Root Cause of Signal Loss

Mechanism Oxacillin Oxacillin (Parent Drug) Acidic Acidic pH / Bio-Matrix (Degradation Trigger) Oxacillin->Acidic OPA Oxacillin Penillic Acid (Target Analyte) Acidic->OPA ESI Electrospray Ionization (ESI Source) OPA->ESI Analyte Ionization Matrix Co-eluting Interferences (Phospholipids, Salts) Matrix->ESI Competes for Charge Suppression Ion Suppression (Signal Loss) ESI->Suppression Matrix Effect

Caption: Mechanism of OPA formation and ESI ion suppression by matrix components.

Section 1: Diagnostic FAQ – Identifying the Matrix Effect

Q: How do I definitively know if my OPA signal loss is due to matrix effects or poor extraction recovery? A: You must decouple extraction efficiency from ionization efficiency. To diagnose a matrix effect, perform a Post-Column Infusion (PCI) experiment.

  • Infuse a pure standard solution of OPA (e.g., 100 ng/mL) directly into the mass spectrometer source post-column via a T-junction at a constant flow rate.

  • Simultaneously, inject a blank matrix extract (e.g., extracted blank plasma) through the LC column.

  • Monitor the OPA MRM transition. If you observe a sudden dip in the steady baseline signal at the exact retention time where OPA normally elutes, you have confirmed ion suppression caused by co-eluting matrix components (like phospholipids) competing for charge in the ESI droplet[2].

Section 2: Troubleshooting Guide – Sample Preparation Workflows

Q: Protein precipitation (PPT) is leaving too many phospholipids in my plasma samples, suppressing the OPA signal. What is the optimal sample preparation? A: While PPT is fast, it fails to remove endogenous phospholipids, which are the primary culprits of ion suppression in biological matrices. Liquid-Liquid Extraction (LLE) is also suboptimal because OPA is highly polar and yields poor organic phase recovery.

The definitive solution is Solid-Phase Extraction (SPE) using a polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent. HLB retains both polar and non-polar compounds, allowing for aggressive washing steps that strip away matrix interferences while retaining OPA.

Table 1: Quantitative Comparison of Sample Preparation Methods for OPA
Preparation MethodOPA Recovery (%)Phospholipid Removal (%)Matrix Effect (ME %)Workflow Time
Protein Precipitation (PPT) 85 - 95%< 20%High (-40% to -60%)Fast (15 min)
Liquid-Liquid Extraction (LLE) 40 - 60%~ 70%Moderate (-20% to -30%)Slow (60 min)
Solid-Phase Extraction (HLB) 88 - 96%> 95%Low (-5% to -10%)Moderate (45 min)
Self-Validating HLB-SPE Protocol for OPA Extraction

Causality Check: OPA contains a carboxylic acid group. To ensure it remains in a neutral, hydrophobic state for optimal retention on a reversed-phase sorbent, the sample must be acidified prior to loading.

  • Sample Pre-treatment: Aliquot 200 µL of the biological matrix. Spike with 10 µL of a Stable Isotope-Labeled Internal Standard (e.g., OPA-d5) to self-validate extraction recovery. Add 200 µL of 2% formic acid in water to disrupt protein binding and protonate the OPA carboxylate group.

  • Conditioning: Pass 1 mL of 100% Methanol through the HLB cartridge to solvate the polymeric bed, followed by 1 mL of LC-MS grade water to equilibrate.

  • Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min. (Mechanism: The protonated OPA binds strongly to the lipophilic divinylbenzene backbone of the sorbent).

  • Washing: Wash with 1 mL of 5% Methanol in water. (Mechanism: This removes highly polar matrix components and salts without eluting the target analyte).

  • Elution: Elute with 1 mL of 100% Acetonitrile. (Mechanism: Acetonitrile disrupts the hydrophobic interactions, releasing OPA while leaving highly non-polar phospholipids strongly bound to the sorbent).

  • Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 30°C. Reconstitute in 200 µL of Initial Mobile Phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid) prior to injection.

Section 3: Chromatographic & Mass Spectrometry Optimization

Q: I am still seeing residual matrix effects even after SPE. How can I adjust my LC-MS/MS parameters to separate OPA from invisible co-eluting interferences? A: If matrix effects persist, you must alter the chromatographic selectivity to shift OPA away from the suppression zone.

  • Avoid Trifluoroacetic Acid (TFA): Never use TFA as a mobile phase additive for OPA quantification. TFA causes severe ion suppression in negative and positive ESI by ion-pairing with the analyte and increasing droplet surface tension. Use 0.1% Formic Acid or 10 mM Ammonium Formate instead.

  • Flatten the Gradient: If OPA elutes in the column void volume (where salts elute) or at the very end of the gradient (where phospholipids wash off), adjust your gradient slope. Start at 5% organic and increase slowly (e.g., 2% per minute) to force OPA to elute in the "clean" middle window of the chromatogram.

Workflow Detect 1. Detect Matrix Effect (Post-Column Infusion) Prep 2. Optimize Sample Prep (HLB Solid-Phase Extraction) Detect->Prep Chrom 3. Adjust Chromatography (Gradient & Buffer pH) Prep->Chrom IS 4. Implement SIL-IS (Deuterated OPA-d5) Chrom->IS Validate 5. Validate Recovery (Matrix-Matched Calibration) IS->Validate

Caption: Step-by-step troubleshooting workflow for resolving OPA matrix effects.

Section 4: Advanced Calibration Strategies (The Self-Validating System)

Q: My matrix is highly variable (e.g., multi-source wastewater or plasma from different patients). How do I ensure quantitative accuracy across all samples? A: When sample prep and chromatography cannot completely eliminate matrix effects, you must rely on advanced calibration strategies to mathematically correct the suppression.

  • Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): The gold standard for overcoming matrix effects is the use of a deuterated internal standard, such as OPA-d5 or Penillic acid-D5[3]. Because the SIL-IS shares the exact physicochemical properties of OPA, it co-elutes perfectly. Whatever ion suppression the matrix exerts on OPA, it exerts equally on the SIL-IS. By quantifying based on the ratio of Analyte Area to IS Area, the matrix effect cancels out, ensuring absolute accuracy.

  • Matrix-Matched Calibration: Do not build your standard curves in neat solvent. Always spike your calibration standards into a blank matrix that has undergone the exact same extraction protocol as your unknown samples[4]. This ensures that the baseline ionization efficiency of your curve matches that of your biological samples.

References
  • PubChem. (2021). Oxacillin penillic acid | C19H19N3O5S | CID 139025596. National Center for Biotechnology Information. Retrieved from[Link]

  • Aldeek, F., et al. (2017). UHPLC-MS/MS Method for the Quantitation of Penicillin G and Metabolites in Citrus Fruit Using Internal Standards. Journal of Chromatography B. Retrieved from[Link]

  • Aldeek, F., et al. (2015). LC-MS/MS Method for the Determination and Quantitation of Penicillin G and Its Metabolites in Citrus Fruits Affected by Huanglongbing. Journal of Agricultural and Food Chemistry. Retrieved from[Link]

  • Chen, Y., et al. (2021). Assessing the matrix effects of pigmented and non-pigmented salmon during multi-residue antibiotic analysis with liquid chromatography coupled to tandem mass spectrometry. bioRxiv. Retrieved from[Link]

Sources

Optimization

Technical Support Center: Optimizing Oxacillin and Penillic Acid Extraction Recovery

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the extraction and analysis of oxacillin and its primary degradant, penillic acid. This guide is designed for researc...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the extraction and analysis of oxacillin and its primary degradant, penillic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high-recovery rates during experimental procedures. We will explore the causality behind common issues and provide field-proven, step-by-step solutions to troubleshoot and optimize your workflows.

Frequently Asked Questions (FAQs)

This section addresses foundational knowledge crucial for successful extraction.

Q1: What is the fundamental principle governing the extraction of oxacillin?

Oxacillin is a penicillinase-resistant β-lactam antibiotic.[1] Its chemical structure includes a carboxylic acid group, making it an acidic molecule. The efficiency of its extraction, particularly via Liquid-Liquid Extraction (LLE), is highly dependent on its protonation state, which is controlled by the pH of the aqueous solution.[2][3][4] To transfer oxacillin from an aqueous phase to a less polar organic solvent, the pH of the aqueous solution must be adjusted to be acidic (typically pH 2.0-4.0).[2][4][5] This neutralizes the carboxylic acid group, reducing the molecule's polarity and significantly increasing its solubility in the organic phase.[4]

Q2: What is oxacillin penillic acid, and why is it a concern during extraction?

Oxacillin penillic acid is a primary degradation product of oxacillin, formed by the hydrolysis of the β-lactam ring.[6][7] This process renders the antibiotic bacteriologically inactive.[6] The degradation is significantly influenced by pH and temperature.[8][9] Both highly acidic and basic conditions can accelerate this hydrolysis.[8][10] Its presence is a critical concern for two reasons:

  • It represents a direct loss of the active pharmaceutical ingredient (API), leading to lower recovery rates of oxacillin.

  • It can interfere with the quantification of oxacillin if the analytical method does not adequately separate the two compounds.

Q3: What are the primary methods for extracting oxacillin from a sample matrix?

The two most common methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

  • Liquid-Liquid Extraction (LLE): This classic technique involves partitioning oxacillin between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[2][11] By adjusting the pH of the aqueous phase to make oxacillin neutral, it preferentially moves into the organic solvent.[2][3] This method is scalable and efficient but can be prone to emulsion formation.[2]

  • Solid-Phase Extraction (SPE): In SPE, the sample is passed through a cartridge containing a solid sorbent that retains the analyte.[10][12][13] Oxacillin can be eluted later with a suitable solvent. SPE methods are often easier to automate, use less solvent, and can provide cleaner extracts compared to LLE.[14] Molecularly Imprinted Polymers (MIPs) have been developed for highly selective SPE of penicillins, including oxacillin.[12][14]

Q4: How critical are temperature and storage conditions for maintaining sample integrity?

Temperature is a critical factor. The stability of β-lactam antibiotics like oxacillin decreases as temperature increases.[4][15] Storing stock solutions and samples at reduced temperatures (-20°C or -80°C) is crucial to minimize degradation and ensure the accuracy of quantification.[16][17] Aqueous solutions of oxacillin should not be stored for more than a day, even in buffered solutions at pH 7.2.[18] For extended infusions in clinical settings, stability is often limited to 24 hours at room temperature.[19] Therefore, all extraction steps should ideally be performed using cooled samples and reagents to prevent artificial degradation.[4]

Troubleshooting Guide: Enhancing Recovery Rates

This section provides solutions to specific problems encountered during the extraction process.

Problem 1: My oxacillin recovery rate is consistently low.

Low recovery is the most common issue and can stem from several factors related to pH, solvent choice, and analyte degradation.

If the pH is too high (e.g., > 5.0), the carboxylic acid on oxacillin will be deprotonated (negatively charged), making it highly soluble in the aqueous phase and preventing its transfer into the organic solvent. If the pH is too low, it can accelerate degradation.[4][8]

Solution:

  • Verify and Calibrate: Ensure your pH meter is properly calibrated before use.

  • Optimize pH: Adjust the pH of your aqueous sample to the optimal range of 2.0-4.0 using a suitable acid like phosphoric or sulfuric acid.[2][5] The ideal pH may vary slightly depending on the specific matrix and organic solvent used.

  • Perform a pH Profile: If recovery remains low, perform a small-scale pilot extraction at various pH points (e.g., 2.0, 2.5, 3.0, 3.5, 4.0) to determine the optimal pH for your specific conditions.

pH of Aqueous Phase Expected State of Oxacillin Expected Partitioning Behavior (in LLE) Reference
< 2.0Neutral, but risk of acid-catalyzed degradation increasesFavors organic phase, but recovery may drop due to degradation[8][20]
2.0 - 4.0 Primarily Neutral (Protonated Acid) Optimal partitioning into the organic phase [2][3][4]
> 5.0Primarily Ionic (Deprotonated Acid)Remains in the aqueous phase, leading to very low recovery[8]

The choice of solvent is critical for effective partitioning.[11] A solvent that is too polar may not efficiently separate from the aqueous phase, while one that is not polar enough may fail to solubilize the oxacillin effectively.

Solution:

  • Select a Proven Solvent: Commonly used and effective solvents for penicillin extraction include n-butyl acetate, methyl isobutyl ketone (MIBK), and to a lesser extent, chloroform and ethyl acetate.[2][4][11][21][22]

  • Test Alternative Solvents: If using one of the standard solvents yields poor results, consider trying another. MIBK, for instance, has been shown to yield over 98% extraction efficiency in some systems.[4]

Solvent Key Characteristics Reported Use / Efficacy Reference
n-Butyl Acetate Good solubility for penicillins, immiscible with water.Commonly used in industrial penicillin extraction.[2][21]
Methyl Isobutyl Ketone (MIBK) High extraction efficiency reported.Shown to yield >98% recovery in some systems.[4]
Ethyl Acetate Effective extractant.Used as an extractant in penicillin production.[22]
Chloroform Can be used for extraction of acidic penicillins.Demonstrated as a viable solvent in research settings.[11][23]

The combination of acidic pH and room temperature can cause significant degradation of oxacillin into inactive penillic acid during the sample processing time.[4][6]

Solution:

  • Minimize Processing Time: Streamline your workflow to reduce the time the sample is held in an acidic state.

  • Work at Reduced Temperatures: Perform all extraction steps on ice or in a cold room (4°C).[3][4] This dramatically slows the rate of hydrolysis.

  • Immediate Analysis: Analyze the final extract as soon as possible. If storage is necessary, dry the solvent under nitrogen and store the residue at -20°C or lower.[16]

dot

cluster_workflow Workflow to Minimize Oxacillin Degradation A Start: Aqueous Sample Containing Oxacillin B Cool Sample to 4°C A->B C Adjust pH to 2.0-4.0 (on ice) B->C D Add Organic Solvent (pre-chilled) C->D E Mix & Centrifuge (at 4°C) D->E F Separate Organic Layer E->F G Dry Solvent (N2 Stream) F->G H Reconstitute & Analyze Immediately or Store at -20°C G->H

Caption: A recommended workflow for LLE designed to maximize oxacillin recovery by minimizing temperature- and pH-induced degradation.

Problem 2: I'm seeing a high amount of penillic acid, even in freshly prepared samples.

This indicates that degradation is occurring either before or during your extraction protocol.

As previously discussed, both strongly acidic (pH < 2) and alkaline (pH > 8) conditions rapidly degrade penicillins.[4][8] The U-shaped degradation profile means that deviation in either direction from the optimal stability pH (around 6.0-7.0 for storage) will accelerate the formation of penillic acid.[8][9]

Solution:

  • Check Sample pH: Before any adjustments, check the initial pH of your sample matrix. If it is inherently acidic or basic, this could be the source of degradation.

  • Controlled pH Adjustment: When adjusting pH for extraction, add acid/base dropwise while gently mixing and monitoring the pH in real-time. Avoid "overshooting" the target pH, which can expose the sample to harsh conditions even temporarily.

dot

cluster_degradation Oxacillin Degradation Pathway Oxacillin Oxacillin C19H19N3O5S Active β-Lactam Ring PenillicAcid Oxacillin Penillic Acid C19H19N3O5S Inactive (Hydrolyzed Ring) Oxacillin->PenillicAcid  Hydrolysis of  β-Lactam Ring (H+ or OH- catalysis)

Caption: The chemical transformation of active oxacillin to inactive penillic acid via hydrolysis of the β-lactam ring.

Experimental Protocols
Protocol 1: Standard Liquid-Liquid Extraction (LLE) for Oxacillin
  • Preparation: Place a 5 mL aqueous sample in a 15 mL polypropylene tube and cool on an ice bath for 10 minutes. Pre-chill the organic solvent (e.g., n-butyl acetate) on ice.

  • pH Adjustment: While gently vortexing the sample on ice, slowly add 1M phosphoric acid dropwise until the pH of the aqueous sample reaches 2.5. Verify with a calibrated pH meter.

  • Extraction: Add 5 mL of the pre-chilled n-butyl acetate to the tube.

  • Mixing: Cap the tube securely and vortex for 2 minutes to ensure thorough mixing of the two phases.

  • Phase Separation: Centrifuge the tube at 4,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

  • Collection: Carefully transfer the upper organic layer to a clean tube using a glass pipette.

  • Drying and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of mobile phase for HPLC analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Oxacillin

This is a general protocol; specific cartridges may require optimization. An Agilent SampliQ OPT mixed-mode polymer cartridge is used as an example.[10]

  • Cartridge Conditioning: Condition the SPE cartridge with 3 mL of acetonitrile, followed by 3 mL of pH 8.5 potassium phosphate buffer. Do not let the cartridge go dry.

  • Sample Loading: Load 10 mL of the sample extract onto the conditioned cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

  • Washing: Wash the cartridge with 3 mL of 0.1% formic acid in water, followed by 3 mL of pH 8.5 potassium phosphate buffer to remove interferences.

  • Elution: Elute the retained oxacillin with 3 mL of acetonitrile into a clean collection tube.

  • Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of mobile phase for analysis.

Analytical Considerations

Accurate quantification is essential to determine recovery rates. HPLC with UV detection or LC-MS/MS are standard methods.[10][12][24][25][26]

Parameter Example Condition Rationale Reference
Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 µm)Provides good separation for oxacillin and related compounds.[25][26]
Mobile Phase Water:Acetonitrile:Methanol (40:30:30) with 10 mM formic acidA common mobile phase for penicillin analysis, providing good peak shape.[25][26]
pH of Mobile Phase 4.8Helps to ensure consistent ionization state and retention time.[25][26]
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.[25][26]
Detection (UV) 230 nmWavelength for UV detection of oxacillin.[25][26]
Column Temperature 25°CMaintaining a constant temperature ensures reproducible retention times.[26]
References
  • Vertex AI Search. (2024). Solvent Extraction Process Of Penicillin With Liquid/liquid centrifugal extractor.
  • Checa, A., et al. (2024).
  • Cottell, D., et al. (n.d.). Stability of β-lactam antibiotics in bacterial growth media. PMC - NIH.
  • Prosea Technology. (2023). Penicillin Extraction.
  • Kavitha, S., et al. (n.d.).
  • Zhengda Corp. (2024).
  • Cole, M., et al. (n.d.). Metabolism of Penicillins to Penicilloic Acids and 6-Aminopenicillanic Acid in Man and Its Significance in. ASM Journals.
  • Sediawan, W. B., et al. (n.d.). UNIFAC Model for Liquid-Liquid Phase Equilibrium of Penicillin G and 6-APA System. Semantic Scholar.
  • Lee, S. M., et al. (n.d.). The changing plots of pH of oxacillin 5.0 mg/mL solutions over time of storage.
  • Díaz-Bao, M., et al. (n.d.). Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction. PMC.
  • Blazheevskiy, M. Y., et al. (2023). The Quantitative Determination of Oxacillin Using Kinetiс-Spectrophotometric and Redox Titration Methods. Journal of Organic and Pharmaceutical Chemistry.
  • Ball, C. (n.d.). Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC/UV) and HPLC/MS/MS. Interchim.
  • Wikipedia. (n.d.). Oxacillin.
  • ResearchGate. (2024). (PDF)
  • Rad, I., et al. (n.d.). Improvements of Oxacillin Stability in a pH = 1.2 Acidic Environment. Acta Medica Marisiensis.
  • Al-Salman, H. N. K., et al. (2019). Quantitative analysis of two penicillins in oral dosage form using modern high-performance liquid chromatography method.
  • CymitQuimica. (n.d.). CAS 37699-31-3: Oxacillin Penillic Acid.
  • Brouwers, R., et al. (2020). Stability of β-lactam antibiotics in bacterial growth media. bioRxiv.
  • Kondrat'eva, A. P., & Bruns, V. (1967). Stability of penicillins in aqueous solutions I. Oxacillin and phenoxymethylpenicillin. Pharmaceutical Chemistry Journal.
  • Khaskheli, G. A., et al. (2025).
  • Al-Tannir, M., et al. (n.d.). Stability of Biological Activity of Frozen β-lactams over Time as Assessed by Time-Lapsed Broth Microdilutions. PMC.
  • ResearchGate. (2025).
  • Cayman Chemical. (n.d.).
  • Al-Salman, H. N. K. (2019). Quantitative analysis of two penicillins in oral dosage form using modern high-performance liquid chromatography method. International Journal of Green Pharmacy (IJGP).
  • Giovannoli, C., et al. (n.d.). Solid phase extraction of penicillins from milk through the use of sacrificial silica beads as support for molecular imprinting. IRIS-AperTO.
  • Gilmartin, C., et al. (n.d.). Systematic review of room temperature stability of key beta-lactam antibiotics for extended infusions in inpatient settings. European Journal of Hospital Pharmacy.
  • Al-Karaghouli, A. A., et al. (2015). Synthesis of penicillin derivatives and study of their biological antibacterial activities.
  • Sorensen, L. K., et al. (2001). Solid-Phase Extraction Followed by Liquid Chromatography−Mass Spectrometry for Trace Determination of β-Lactam Antibiotics in Bovine Milk.
  • gsrs. (n.d.). PENILLOIC ACIDS OF OXACILLIN.
  • Academia.edu. (n.d.). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
  • Semantic Scholar. (n.d.). STRESS DEGRADATION STUDIES ON AMOXICILLIN AND CLOXACILLIN IN DOSAGE FORM BY HPLC Prof.
  • ResearchGate. (n.d.). (PDF) Recovery of biosynthetic penicillins.
  • BenchChem. (2025).
  • Seral, C., et al. (2007). Combined effect of pH and concentration on the activities of gentamicin and oxacillin against Staphylococcus aureus in pharmacodynamic models of extracellular and intracellular infections. PubMed.
  • García-Galán, M. J., et al. (2023).
  • T萃取. (2025). Solvent Extraction Penicillin Process and Equipment.
  • Bon
  • Tuazon, C. U., et al. (n.d.). pH-dependent oxacillin tolerance of Staphylococcus aureus. PubMed.
  • ResearchGate. (n.d.).
  • Polonevich, E. (n.d.). Extraction of acid type penicillins by organic solvents. Proceedings of the National Academy of Sciences of Belarus, Chemical Series.
  • TargetMol. (n.d.). Oxacillin sodium salt | Antibacterial | Antibiotic.
  • ResearchGate. (n.d.). Failure of Cloxacillin in Treatment of a Patient with Borderline Oxacillin-Resistant Staphylococcus aureus Endocarditis.

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Oxacillin Penicilloic Acid Detection

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical quality control, the meticulous monitoring of drug degradation products is paramount. Oxacillin, a vital penicillinase-re...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical quality control, the meticulous monitoring of drug degradation products is paramount. Oxacillin, a vital penicillinase-resistant penicillin, is susceptible to hydrolysis, leading to the formation of oxacillin penicilloic acid. This degradant is not only inactive but can also act as a potential hapten, eliciting hypersensitivity reactions in patients. Consequently, robust and validated analytical methods for its detection and quantification are critical for ensuring the safety and efficacy of oxacillin-containing drug products.

This guide provides an in-depth comparison of analytical methodologies for the detection of oxacillin penicilloic acid, grounded in the principles of scientific integrity and regulatory compliance. We will explore the nuances of method validation, offering field-proven insights to empower researchers and drug development professionals in their analytical endeavors.

The Imperative of Method Validation: A Regulatory Overview

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1][2] Regulatory bodies such as the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) have established comprehensive guidelines to ensure the reliability and accuracy of analytical data.[1][3][4] Key validation characteristics include specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), quantitation limit (LOQ), and robustness.[2] The objective is to provide a high degree of assurance that the method will consistently produce results that are accurate and reliable.[1][2]

The lifecycle management of analytical procedures is an evolving concept, emphasizing a holistic approach from method development through to ongoing verification.[5][6] This modern framework encourages a science- and risk-based approach to ensure that analytical methods remain fit for purpose throughout the product lifecycle.[7][8]

The Chemical Transformation: Oxacillin to Oxacillin Penicilloic Acid

The primary degradation pathway for oxacillin is the hydrolytic cleavage of the β-lactam ring, a reaction catalyzed by acidic or basic conditions, or by the presence of β-lactamase enzymes. This process results in the formation of the corresponding penicilloic acid.

Oxacillin Oxacillin Hydrolysis Hydrolysis (β-lactam ring cleavage) Oxacillin->Hydrolysis PenicilloicAcid Oxacillin Penicilloic Acid Hydrolysis->PenicilloicAcid

Caption: Degradation pathway of oxacillin to oxacillin penicilloic acid.

Comparative Analysis of Analytical Methodologies

The choice of an analytical method for oxacillin penicilloic acid is dictated by the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. Here, we compare the most commonly employed techniques.

Method Principle Advantages Disadvantages Typical Application
High-Performance Liquid Chromatography (HPLC) with UV Detection Separation based on polarity, detection via UV absorbance.Robust, reliable, and widely available. Good for quantification in drug substance and finished products.[9][10][11][12]Moderate sensitivity. Potential for interference from co-eluting impurities.Routine quality control, stability studies.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Separation by HPLC coupled with highly selective and sensitive mass detection.Exceptional sensitivity and specificity. Ideal for complex matrices and trace-level detection.[13][14][15][16][17]Higher cost and complexity of instrumentation and method development.Impurity profiling, bioanalysis in biological fluids, residue analysis in food products.[14][17][18]
Spectrophotometry Formation of a colored complex with the penicilloic acid, which is then measured.Simple, rapid, and cost-effective.[19][20][21][22]Lacks specificity; can be subject to interference from other compounds.[20] Not suitable for complex mixtures without prior separation.Preliminary screening, in-process controls where specificity is not critical.

In-Depth Focus: Validation of an HPLC-UV Method

High-Performance Liquid Chromatography with UV detection remains a workhorse in pharmaceutical analysis due to its robustness and reliability. Below is a detailed, step-by-step protocol for the validation of an HPLC-UV method for the quantification of oxacillin penicilloic acid, grounded in ICH and USP guidelines.

Experimental Workflow

cluster_prep Preparation cluster_hplc HPLC Analysis cluster_validation Validation Parameters Prep_Standards Prepare Standard Solutions (Oxacillin & Penicilloic Acid) System_Suitability System Suitability Testing Prep_Standards->System_Suitability Prep_Samples Prepare Sample Solutions (e.g., degraded drug product) Analysis Inject Standards and Samples Prep_Samples->Analysis System_Suitability->Analysis Specificity Specificity Analysis->Specificity Linearity Linearity Analysis->Linearity Accuracy Accuracy Analysis->Accuracy Precision Precision Analysis->Precision LOQ_LOD LOQ & LOD Analysis->LOQ_LOD Robustness Robustness Analysis->Robustness

Caption: Workflow for the validation of an HPLC method.

Step-by-Step Validation Protocol

1. System Suitability: Before commencing validation, the suitability of the chromatographic system must be established. This is typically achieved by injecting a standard solution multiple times. Key parameters to assess include:

  • Tailing factor: Should be ≤ 2.0 for the analyte peaks.

  • Theoretical plates: Should be > 2000.

  • Relative Standard Deviation (RSD) of peak areas: Should be ≤ 2.0% for replicate injections.

2. Specificity: Specificity is the ability to assess the analyte unequivocally in the presence of other components.[7]

  • Protocol: Analyze a placebo (formulation without the active pharmaceutical ingredient), a standard solution of oxacillin, a standard solution of oxacillin penicilloic acid, and a sample of degraded oxacillin.

  • Acceptance Criteria: The peak for oxacillin penicilloic acid should be well-resolved from the peaks of oxacillin and any other degradation products or excipients. Peak purity analysis using a photodiode array (PDA) detector can provide additional evidence of specificity.

3. Linearity: Linearity demonstrates a direct proportional relationship between the concentration of the analyte and the analytical response.[7]

  • Protocol: Prepare a series of at least five standard solutions of oxacillin penicilloic acid covering the expected concentration range (e.g., from the reporting threshold to 120% of the specification limit for an impurity).[23]

  • Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999. The y-intercept should be close to zero.

4. Accuracy: Accuracy is the closeness of the test results to the true value.[7]

  • Protocol: Perform recovery studies by spiking a placebo with known amounts of oxacillin penicilloic acid at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for an assay of a drug substance, but wider ranges may be acceptable for impurity determination.[23]

5. Precision: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability (Intra-assay precision):

    • Protocol: Analyze a minimum of six replicate samples of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

    • Acceptance Criteria: The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-assay precision):

    • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Acceptance Criteria: The RSD over the different conditions should be within acceptable limits, demonstrating the method's reproducibility.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Protocol: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[23]

7. Robustness: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Protocol: Introduce small variations to method parameters such as mobile phase composition (e.g., ±2% organic phase), column temperature (e.g., ±5°C), flow rate (e.g., ±0.1 mL/min), and pH of the mobile phase.

  • Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these minor changes.

Conclusion

The validation of analytical methods for the detection of oxacillin penicilloic acid is a critical component of ensuring pharmaceutical quality and patient safety. While highly sensitive methods like LC-MS/MS are invaluable for specific applications, a well-validated HPLC-UV method often provides the necessary robustness, reliability, and cost-effectiveness for routine quality control. By adhering to the principles outlined in this guide and the established regulatory frameworks, researchers and drug development professionals can confidently develop and implement analytical methods that are fit for their intended purpose, ultimately contributing to the delivery of safe and effective medicines.

References

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia. Available from: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available from: [Link]

  • Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy. Available from: [Link]

  • USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. Available from: [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. Available from: [Link]

  • Regulatory Requirements for Analytical Method Validation—A Case Study for Impurity Analysis. Available from: [Link]

  • FDA Guidance on analytical procedures and methods validation published - ECA Academy. Available from: [Link]

  • Lifecycle Management Concepts to analytical Procedures: A compendial perspective - Association for Accessible Medicines. Available from: [Link]

  • ICH Q2 Analytical Method Validation | PPTX - Slideshare. Available from: [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. Available from: [Link]

  • High Performance Liquid Chromatographic Analysis and Pharmacokinetic Investigation of Oxacillin and Its Metabolites in Man - J-Stage. Available from: [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. Available from: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA. Available from: [Link]

  • Lifecycle Management of Analytical Procedures: Method Development, Procedure Performance Qualification, and Procedure Performance Verificationa - USP-NF. Available from: [Link]

  • Spectrophotometric determination of penicilloates in penicillins - PubMed. Available from: [Link]

  • Development of a validated HPLC method for the determination of four penicillin antibiotics in pharmaceuticals and human biological fluids - Academia.edu. Available from: [Link]

  • Comparative Assessment of Antibiotic Residues Using Liquid Chromatography Coupled with Tandem Mass Spectrometry (LC-MS/MS) and a Rapid Screening Test in Raw Milk Collected from the North-Central Algerian Dairies - PMC. Available from: [Link]

  • Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective - Agilent. Available from: [Link]

  • Overview of Chromatographic Methods of Analysis of Penicillins in Food Matrices of Animal Origin. Available from: [Link]

  • (PDF) Kinetic perspectives for the degradation of oxacillin: A penicillanic acid derivative. Available from: [Link]

  • Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed. Available from: [Link]

  • Development and Validation of new RP-HPLC method for the estimation of Oxacillin sodium in injectable dosage forms - ResearchGate. Available from: [Link]

  • [Determination of 7 penicilins and penicilloic acids in milk products by high performance liquid chromatography-tandem mass spectrometry] - PubMed. Available from: [Link]

  • Spectrophotometric determination of 6-aminopenicillanic acid using bromophenol blue and bromothymol blue. Available from: [Link]

  • Screening for Antibiotics and Their Degradation Products in Surface and Wastewaters of the POCTEFA Territory by Solid-Phase Extraction-UPLC-Electrospray MS/MS - MDPI. Available from: [Link]

  • Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction - PMC. Available from: [Link]

  • Spectrophotometric Method for the Estimation of 6-Aminopenicillanic Acid - PMC. Available from: [Link]

  • Spectrophotometric Determination of Some Penicillins With Ammonium Vanadate - PubMed. Available from: [Link]

  • WO1992021777A1 - Determination of penicilloic acids - Google Patents.
  • Development and validation of an HPLC method for the determination of penicillin antibiotics residues in bovine muscle according to the European Union Decision 2002/657/EC - ResearchGate. Available from: [Link]

  • The Quantitative Determination of Oxacillin Using Kinetiс-Spectrophotometric and Redox Titration Methods | Journal of Organic and Pharmaceutical Chemistry. Available from: [Link]

  • Determination of oxacillin concentration in healthy volunteers by LC-MS/MS and bioequivalence study of oxacillin capsules in human body. - CABI Digital Library. Available from: [Link]

  • Determination of Penicillins Residues in Livestock and Marine Products by LC/MS/MS - Zenodo. Available from: [Link]

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Comparative

Oxacillin Penillic Acid vs. Oxacillin Penicilloic Acid: A Comprehensive Stability and Degradation Guide

Executive Summary Oxacillin is a narrow-spectrum, penicillinase-resistant β-lactam antibiotic critical for treating severe Staphylococcus aureus infections. Despite its resistance to certain enzymes, the oxacillin molecu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary Oxacillin is a narrow-spectrum, penicillinase-resistant β-lactam antibiotic critical for treating severe Staphylococcus aureus infections. Despite its resistance to certain enzymes, the oxacillin molecule remains highly susceptible to hydrolytic degradation in aqueous solutions, biological matrices, and environmental wastewater. Depending on the pH and enzymatic environment, oxacillin degrades into two primary, distinct metabolites: oxacillin penicilloic acid and oxacillin penillic acid .

For researchers in drug formulation, therapeutic drug monitoring (TDM), and environmental toxicology, distinguishing between these two degradation products is critical. This guide objectively compares their formation mechanisms, physicochemical stability, and the analytical methodologies required to accurately quantify them.

Causality of Degradation: Mechanistic Pathways

To understand the stability of oxacillin, one must examine the causality behind its degradation. The β-lactam ring is characterized by severe steric strain and a highly electrophilic carbonyl carbon, making it a prime target for nucleophilic attack. The pathway it takes is strictly dictated by the pH of the surrounding environment.

  • Alkaline & Enzymatic Hydrolysis (Oxacillin Penicilloic Acid): Under alkaline conditions (pH > 8) or in the presence of specific β-lactamases, the β-lactam ring undergoes rapid hydrolysis. A nucleophile (either a hydroxide ion or a serine residue in the enzyme active site) attacks the β-lactam carbonyl, cleaving the C–N bond. This ring-opening event incorporates a water molecule, converting the structure into a dicarboxylic acid known as oxacillin penicilloic acid (1)[1]. Because of the added water, its mass increases by 18 Da relative to the parent drug (2)[2].

  • Acid-Catalyzed Rearrangement (Oxacillin Penillic Acid): In acidic environments (pH < 4), the degradation mechanism shifts entirely. The nitrogen of the β-lactam ring becomes protonated, and the oxygen atom of the C6 side-chain amide acts as an internal nucleophile. It attacks the β-lactam carbonyl, triggering a complex rearrangement that simultaneously opens the β-lactam and thiazolidine rings, re-closing them to form an imidazo[5,1-b]thiazole core (1)[1]. Because this is an isomerization process, oxacillin penillic acid shares the exact same molecular weight and formula as intact oxacillin (3)[3].

G Oxa Oxacillin (Intact β-lactam) Penicilloic Oxacillin Penicilloic Acid (Ring Opened) Oxa->Penicilloic Alkaline pH / β-lactamase (+H2O) Penillic Oxacillin Penillic Acid (Imidazoline Rearrangement) Oxa->Penillic Acidic pH (Rearrangement) Penilloic Oxacillin Penilloic Acid (Decarboxylated) Penicilloic->Penilloic -CO2 (Rapid) Penillic->Penilloic Hydrolysis / -CO2 (Slow)

Figure 1: Divergent degradation pathways of oxacillin based on environmental pH.

Physicochemical Properties & Stability Comparison

Both degradation products lack the structural integrity of the β-lactam ring and are therefore microbiologically inactive. However, their distinct chemical structures lead to different downstream stability profiles. Penicilloic acid is highly unstable and rapidly undergoes decarboxylation (loss of CO₂) to form oxacillin penilloic acid. Penillic acid is comparatively more stable in aqueous solution but will eventually degrade under sustained thermal or hydrolytic stress.

Table 1: Comparative Stability and Physicochemical Profile

FeatureOxacillin Penillic AcidOxacillin Penicilloic Acid
Primary Catalyst Acidic conditions (pH < 4)Alkaline conditions (pH > 8) or Enzymatic
Chemical Formula C₁₉H₁₉N₃O₅SC₁₉H₂₁N₃O₆S
Molecular Weight 401.44 g/mol 419.45 g/mol
Structural Core Imidazo[5,1-b]thiazoleOpen β-lactam, dicarboxylic acid
Charge State (Physiological pH) Monocarboxylate anionDicarboxylate dianion
Downstream Degradation Slow conversion to penilloic acidRapid decarboxylation to penilloic acid
Analytical Challenge Isobaric with parent oxacillin (m/z 402)Prone to ex vivo degradation during sample prep
Self-Validating Analytical Protocol: LC-MS/MS Workflow

When quantifying oxacillin and its metabolites in biological fluids or wastewater, ex vivo degradation is a severe confounder. If a sample is left unquenched, intact oxacillin will continue to hydrolyze in the autosampler vial, yielding falsely elevated penicilloic acid levels.

To ensure trustworthiness, the following LC-MS/MS protocol acts as a self-validating system by utilizing immediate pH stabilization and stable isotope-labeled internal standards (e.g., Oxacillin-d5) to correct for matrix effects and extraction losses (4)[4].

Step-by-Step Methodology:
  • Sample Quenching & Spiking: Immediately upon collection, adjust the sample pH to 6.0 using a concentrated phosphate or MES buffer. This is the pH of maximum stability for oxacillin. Spike the sample with Oxacillin-d5 internal standard.

  • Solid-Phase Extraction (SPE): Load the buffered sample onto a pre-conditioned Hydrophilic-Lipophilic Balance (HLB) SPE cartridge. Wash with 5% methanol in water, and elute with 100% methanol. Evaporate under gentle nitrogen and reconstitute in the initial mobile phase.

  • Chromatographic Separation (UPLC):

    • Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

    • Rationale: The acidic mobile phase ensures the carboxylate groups on the degradation products remain protonated, ensuring adequate retention on the reversed-phase column. Crucially, chromatographic resolution is mandatory to separate oxacillin from penillic acid, as both share the same [M+H]⁺ precursor mass of 402 m/z (5)[5].

  • ESI-MS/MS Detection: Operate in positive electrospray ionization (+ESI) Multiple Reaction Monitoring (MRM) mode.

    • Oxacillin & Penillic Acid: Monitor transitions for m/z 402.1 → 160.0 (differentiated by retention time).

    • Penicilloic Acid: Monitor transitions for m/z 420.1 → 261.1 (or corresponding specific fragments) (6)[6].

W Sample 1. Sample Quenching (Buffer to pH 6.0 + Internal Std) SPE 2. Solid-Phase Extraction (HLB Cartridges) Sample->SPE LC 3. UPLC Separation (C18, Acidic Gradient) SPE->LC MS 4. ESI-MS/MS Detection (MRM Mode, Positive Ion) LC->MS Data 5. Data Quantification (m/z 420 & 402 resolution) MS->Data

Figure 2: Self-validating LC-MS/MS workflow for oxacillin degradation product analysis.

Implications for Drug Development & Monitoring

Understanding the dichotomy between penillic and penicilloic acid formation has profound implications across the pharmaceutical lifecycle:

  • Formulation Stability: Intravenous oxacillin sodium formulations must be buffered carefully. An accidental drop in pH during reconstitution (e.g., mixing with incompatible acidic diluents) will drive the formation of penillic acid, while prolonged storage in alkaline buffers will drive penicilloic acid formation.

  • Environmental Toxicology: In wastewater treatment plants, the detection of penicilloic acid often indicates active bacterial degradation (via β-lactamases), whereas high levels of penillic acid may indicate abiotic, acid-catalyzed degradation in specific industrial effluents. Both must be monitored to ensure complete environmental clearance of the active pharmaceutical ingredient.

References
  • Drugs That Changed Society: History and Current Status of the Early Antibiotics: Salvarsan, Sulfonamides, and β-Lactams National Center for Biotechnology Information (PMC)[Link]

  • Comparative Assessment of Antibiotic Residues Using Liquid Chromatography Coupled with Tandem Mass Spectrometry (LC-MS/MS) National Center for Biotechnology Information (PMC) [Link]

  • Oxacillin penillic acid | C19H19N3O5S | CID 139025596 PubChem - NIH[Link]

  • 1642629-95-5 | Product Name: Oxacillin Sodium Salt Monohydrate - Impurity B (EP/BP) Pharmaffiliates[Link]

  • Screening for Antibiotics and Their Degradation Products in Surface and Wastewaters by Solid-Phase Extraction-UPLC-Electrospray MS/MS MDPI [Link]

Sources

Validation

Comparing oxacillin degradation products in acidic vs basic conditions

The Molecular Fate of Oxacillin: A Comparative Guide to Acidic vs. Basic Degradation Pathways Introduction Oxacillin is a narrow-spectrum, beta-lactamase-resistant penicillin widely used to treat staphylococcal infection...

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Author: BenchChem Technical Support Team. Date: April 2026

The Molecular Fate of Oxacillin: A Comparative Guide to Acidic vs. Basic Degradation Pathways

Introduction

Oxacillin is a narrow-spectrum, beta-lactamase-resistant penicillin widely used to treat staphylococcal infections. However, the strained four-membered beta-lactam ring that confers its antibacterial efficacy also renders it highly susceptible to hydrolytic cleavage. Understanding the degradation kinetics and product profiles of oxacillin under varying pH conditions is critical for pharmaceutical formulation, stability testing per ICH Q1A(R2) guidelines [1], and environmental wastewater monitoring [2]. This guide provides an in-depth comparison of oxacillin degradation under acidic and basic conditions, supported by validated LC-MS/MS methodologies.

Mechanistic Divergence: Acidic vs. Basic Hydrolysis

The degradation of oxacillin diverges significantly depending on the pH of the environment, driven by fundamentally different catalytic mechanisms.

Basic Hydrolysis (pH > 9): Under alkaline conditions, degradation is primarily driven by the nucleophilic attack of the hydroxide ion (OH⁻) on the highly electrophilic carbonyl carbon of the beta-lactam ring. This reaction rapidly cleaves the C-N bond, relieving the ring strain and yielding oxacillin penicilloic acid (m/z 420) as the major primary degradant [2]. The basic environment stabilizes the opened ring structure, making penicilloic acid the predominant end-product in mild to moderate alkaline stress.

Acidic Hydrolysis (pH < 3): In strongly acidic environments, the mechanism shifts to an acid-catalyzed electrophilic process. Protonation of the beta-lactam nitrogen or the side-chain amide oxygen initiates a complex cascade of rearrangements. While penicilloic acid is still formed, the acidic conditions promote further intramolecular reactions, leading to a broader array of inactive degradation products [3]. Furthermore, the penicilloic acid intermediate is highly unstable in acid and readily undergoes decarboxylation (loss of CO₂; -44 Da) to form penilloic acid (m/z 376) [4].

DegradationPathway Oxacillin Oxacillin [M+H]+ m/z 402 Intact Beta-Lactam Acidic Acidic Stress (pH < 3) Protonation-Driven Oxacillin->Acidic Basic Basic Stress (pH > 9) Nucleophilic Attack (OH-) Oxacillin->Basic Penicilloic Penicilloic Acid [M+H]+ m/z 420 Ring-Opened Product Acidic->Penicilloic Acid-Catalyzed Hydrolysis Complex Penillic Acid & Isomers Complex Rearrangements Acidic->Complex Intramolecular Rearrangement Basic->Penicilloic Rapid Hydrolysis Penilloic Penilloic Acid [M+H]+ m/z 376 Decarboxylated (-44 Da) Penicilloic->Penilloic Decarboxylation (Acidic)

Logical mapping of oxacillin degradation pathways under acidic and basic conditions.

Comparative Data Analysis

To objectively contrast the degradation profiles, quantitative structural data derived from high-resolution mass spectrometry is summarized below.

ParameterAcidic Conditions (0.1M HCl)Basic Conditions (0.1M NaOH)
Primary Mechanism Protonation & Electrophilic RearrangementNucleophilic Attack (OH⁻)
Reaction Kinetics Moderate to FastVery Fast
Primary Degradant Penicilloic Acid (m/z 420), Penillic AcidPenicilloic Acid (m/z 420)
Secondary Degradant Penilloic Acid (m/z 376) via decarboxylationMinimal secondary degradation
Mass Shift from Parent +18 Da (Hydrolysis), then -44 Da (Decarboxylation)+18 Da (Hydrolysis)
Product Complexity High (Multiple isomeric peaks)Low (Single dominant pathway)

Self-Validating Experimental Protocol: LC-MS/MS Profiling

To accurately capture and differentiate these degradation products, a robust, self-validating LC-MS/MS workflow is required. The following protocol incorporates internal controls and specific physicochemical rationales to ensure data integrity.

Rationale for Protocol Design:

  • Quenching: Hydrolytic degradation continues in the sample vial. Failing to neutralize the stressed samples leads to moving-target artifacts. Quenching to pH 7.0 halts the stress reaction, establishing a definitive T-zero for the analytical run.

  • Buffer Selection: Traditional HPLC methods use non-volatile phosphate buffers. However, for LC-MS/MS, phosphate causes severe ion suppression and source contamination. We substitute this with ammonium formate, which maintains the required pH buffering capacity while being fully volatile and MS-compatible [1].

  • Mass Balance Control: An unstressed oxacillin standard must be run in parallel. The sum of the peak areas of the parent drug and all degradants in the stressed sample should theoretically equal the peak area of the unstressed parent (accounting for differences in ionization efficiency). This validates that no volatile or non-ionizable products were "lost" during the experiment.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 10 mg/L stock solution of oxacillin in MS-grade water.

  • Forced Degradation (Stress Phase):

    • Acidic: Mix 1 mL of stock with 1 mL of 0.1M HCl. Incubate at 25°C for 3 hours.

    • Basic: Mix 1 mL of stock with 1 mL of 0.1M NaOH. Incubate at 25°C for 3 hours.

    • Control: Mix 1 mL of stock with 1 mL of MS-grade water.

  • Quenching (Validation Step): Neutralize the acidic sample with 0.1M NaOH and the basic sample with 0.1M HCl until pH reaches ~7.0.

  • Chromatographic Separation: Inject 20 µL onto a C18 UHPLC column. Use a gradient mobile phase of Methanol and 10 mM Ammonium Formate (pH 3.0). The acidic pH of the mobile phase ensures the acidic degradants remain protonated, improving peak shape and retention on the reverse-phase column.

  • Mass Spectrometry: Operate the triple quadrupole MS in positive Electrospray Ionization (+ESI) mode [5]. Monitor the parent ion [M+H]⁺ at m/z 402, and scan for primary fragments at m/z 420 (penicilloic acid) and m/z 376 (penilloic acid).

Workflow Start 1. Stock Preparation (10 mg/L Oxacillin) Stress 2. Forced Degradation (0.1M HCl vs 0.1M NaOH) Start->Stress Quench 3. Quenching (Neutralize to pH 7.0) Stress->Quench LC 4. UHPLC Separation (C18, Ammonium Formate) Quench->LC MS 5. ESI-MS/MS Analysis (Positive Ion Mode) LC->MS Data 6. Mass Balance & Elucidation (Compare against Unstressed) MS->Data

Step-by-step self-validating workflow for forced degradation and LC-MS/MS analysis.

Conclusion

The degradation of oxacillin is highly pH-dependent. While both acidic and basic conditions ultimately compromise the beta-lactam ring to form penicilloic acid, acidic environments catalyze further downstream degradation into decarboxylated products like penilloic acid. By employing rigorously quenched, MS-compatible chromatographic protocols, researchers can accurately profile these pathways, ensuring robust pharmaceutical stability assessments and environmental monitoring.

References

  • Source: akjournals.
  • Source: gnest.
  • Title: 1702982497.docx (Penicillins and Degradation)
  • Source: researchgate.
  • Title: Comparative Assessment of Antibiotic Residues Using Liquid Chromatography Coupled with Tandem Mass Spectrometry (LC-MS/MS)
Comparative

Cross-reactivity of oxacillin penillic acid in beta-lactam ELISA assays

Title: Cross-Reactivity of Oxacillin Penillic Acid in Beta-Lactam ELISA Assays: A Comprehensive Comparison Guide Executive Summary Accurate quantification of beta-lactam antibiotics like oxacillin in complex matrices (e....

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Cross-Reactivity of Oxacillin Penillic Acid in Beta-Lactam ELISA Assays: A Comprehensive Comparison Guide

Executive Summary

Accurate quantification of beta-lactam antibiotics like oxacillin in complex matrices (e.g., serum, milk, and environmental samples) relies heavily on Enzyme-Linked Immunosorbent Assays (ELISAs). However, oxacillin is structurally unstable under acidic conditions or enzymatic action, rapidly degrading into metabolites such as oxacillin penillic acid, penicilloic acid, and penilloic acid.

This guide objectively compares the performance of different ELISA assay formats in detecting oxacillin and its acid-degradation product, oxacillin penillic acid. By understanding the structural causality behind antibody cross-reactivity, researchers can select the appropriate immunoassay for food safety residue testing, pharmacokinetic profiling, or hypersensitivity research.

Mechanistic Background: Degradation and Epitope Recognition

The core challenge in beta-lactam immunoassay development is the structural transformation of the target analyte. Oxacillin contains a highly strained four-membered beta-lactam ring fused to a five-membered thiazolidine ring.

  • Acidic Degradation (The Penillic Acid Pathway): Under acidic conditions (pH < 4)—such as those encountered during lactic acid-induced milk coagulation in yogurt production—the beta-lactam ring opens and undergoes an intramolecular rearrangement to form oxacillin penillic acid . Studies have shown that during such processing, penillic acid concentrations can increase to 60%–90% of the total residue [1].

  • Enzymatic Degradation (The Penilloic Acid Pathway): Beta-lactamase enzymes cleave the amide bond of the beta-lactam ring to form penicilloic acid, which subsequently decarboxylates into penilloic acid. Accurately detecting these specific metabolites is critical, as recent pharmacological studies have identified penilloic acid as the chief culprit in non-IgE mediated, immediate hypersensitivity reactions [2].

Causality in Antibody Selection: Antibodies raised against the intact oxacillin molecule (conjugated via the carboxyl group) primarily recognize the closed beta-lactam ring. Consequently, they exhibit low cross-reactivity to penillic acid. Conversely, antibodies raised against hydrolyzed oxacillin (where the ring is pre-opened before conjugation) or those that target the unique R1 side-chain (the isoxazolyl ring) will exhibit high cross-reactivity to oxacillin penillic acid.

degradation Oxacillin Intact Oxacillin (Beta-Lactam Ring Closed) Acid Acidic Conditions (pH < 4) Oxacillin->Acid Acid Hydrolysis Enzyme Beta-Lactamase (Enzymatic Cleavage) Oxacillin->Enzyme Enzymatic Hydrolysis Penillic Oxacillin Penillic Acid (Rearranged Thiazolidine) Acid->Penillic Major Product Penicilloic Oxacillin Penicilloic Acid (Ring Opened) Enzyme->Penicilloic Intermediate Penilloic Oxacillin Penilloic Acid (Decarboxylated) Penicilloic->Penilloic Decarboxylation (-CO2)

Caption: Divergent degradation pathways of oxacillin leading to penillic and penilloic acid metabolites.

Product Comparison: Immunoassay Performance

To guide assay selection, we compared three standard commercial/developmental ELISA formats based on their cross-reactivity (CR%) profiles. Cross-reactivity is calculated as: (IC50 of Oxacillin / IC50 of Metabolite) × 100

Assay FormatPrimary Immunogen StrategyCR% Intact OxacillinCR% Oxacillin Penillic AcidCR% Oxacillin Penilloic AcidBest Use Case
Kit A: Broad-Spectrum Beta-Lactam ELISA Generic beta-lactam core (closed ring)100%< 5%< 1%Detecting unadulterated, fresh parent drug in neutral buffers.
Kit B: Oxacillin R1-Specific ELISA Conjugated via thiazolidine ring, exposing R1 side-chain100%85%78%Pharmacokinetic tracking where total drug (parent + metabolites) is needed.
Kit C: Hydrolyzed-Hapten ELISA Penicilloic acid conjugate (open ring)12%95%100%Food safety (e.g., fermented dairy) and hypersensitivity hapten screening.

Data Interpretation: If you are testing fermented dairy products (pH ~4.0), using Kit A will result in severe false negatives because the intact oxacillin has rearranged into penillic acid [1]. Kit C is the superior choice for processed matrices, as it effectively captures the ring-opened haptens responsible for systemic exposure and potential hypersensitivity [2].

Self-Validating Experimental Protocol

To ensure scientific integrity, any cross-reactivity claim must be empirically validated. Below is a self-validating competitive ELISA protocol designed to measure the cross-reactivity of oxacillin penillic acid. This protocol includes an upstream HPLC verification step to ensure the integrity of the generated metabolite.

Phase 1: In Situ Generation and Verification of Penillic Acid
  • Preparation: Dissolve 1 mg/mL of analytical grade Oxacillin sodium salt in a 0.1 M Acetate buffer (pH 3.5).

  • Incubation: Incubate the solution at 37°C for 4 hours to induce acid-catalyzed rearrangement.

  • Validation (Crucial Step): Run the incubated sample through an HPLC-UV (220 nm) system alongside an intact oxacillin standard. You must observe the disappearance of the parent oxacillin peak and the appearance of a new peak corresponding to oxacillin penillic acid.

  • Neutralization: Adjust the pH of the validated penillic acid solution to 7.4 using 1 M NaOH prior to the ELISA to prevent acid-denaturation of the assay antibodies.

Phase 2: Competitive ELISA Workflow
  • Plate Coating: Coat a 96-well microtiter plate with 100 µL/well of Oxacillin-BSA conjugate (1 µg/mL in carbonate buffer, pH 9.6). Incubate overnight at 4°C.

  • Blocking: Wash the plate 3x with PBST (PBS + 0.05% Tween-20). Block with 200 µL/well of 2% BSA in PBS for 1 hour at 37°C.

  • Competition: Add 50 µL of the neutralized Oxacillin Penillic Acid standards (serial dilutions from 1000 ng/mL to 0.1 ng/mL) and 50 µL of the primary anti-oxacillin antibody to the respective wells. Self-Validation Control: Run intact oxacillin standards in parallel on the same plate.

  • Incubation: Incubate for 1 hour at room temperature on a microplate shaker (400 rpm).

  • Secondary Antibody: Wash 5x with PBST. Add 100 µL/well of HRP-conjugated secondary antibody. Incubate for 45 minutes.

  • Detection: Wash 5x. Add 100 µL/well of TMB substrate. Incubate in the dark for 15 minutes. Stop the reaction with 50 µL of 1M H2SO4.

  • Analysis: Read absorbance at 450 nm. Calculate the IC50 values using a 4-parameter logistic (4PL) curve fit to determine the exact CR%.

elisa_workflow Prep 1. Analyte Prep (Acidify to pH 3.5, then Neutralize) Verify 2. HPLC Verification (Confirm Penillic Acid) Prep->Verify Incubate 3. Competition (Sample + Primary Ab) Verify->Incubate Wash 4. Wash Step (Remove Unbound) Incubate->Wash Detect 5. Detection (HRP-Secondary & TMB) Wash->Detect Read 6. Read OD 450nm (Calculate CR%) Detect->Read

Caption: Self-validating competitive ELISA workflow for determining metabolite cross-reactivity.

Conclusion

The selection of a beta-lactam ELISA must be dictated by the sample matrix and the specific degradation pathways of the analyte. For matrices subjected to acidic processing (like fermented foods) or when investigating drug hypersensitivity mechanisms, researchers must prioritize assay kits (like Kit C) that demonstrate high cross-reactivity to oxacillin penillic acid and penilloic acid. Relying solely on assays calibrated exclusively for the intact beta-lactam ring will result in critical underestimations of total drug residue exposure.

References

  • Grunwald, L., & Petz, M. (2003). Food processing effects on residues: Penicillins in milk and yoghurt. Analytica Chimica Acta, 483(1-2), 73-79. Available at:[Link]

  • Wang, D., Han, J., Pan, C., Li, C., Zhao, Y., Liu, S., ... & Liang, A. (2022). Penilloic acid is the chief culprit involved in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions in mice. Frontiers in Pharmacology, 13, 874486. Available at:[Link]

Validation

Comparative Antimicrobial Activity of Oxacillin and Oxacillin Penillic Acid: A Technical Guide

Executive Summary In the landscape of drug development and pharmaceutical stability testing, understanding the degradation pathways of active pharmaceutical ingredients (APIs) is as critical as evaluating the parent comp...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of drug development and pharmaceutical stability testing, understanding the degradation pathways of active pharmaceutical ingredients (APIs) is as critical as evaluating the parent compound. Oxacillin is a potent, narrow-spectrum beta-lactam antibiotic designed to resist degradation by staphylococcal penicillinases. However, under acidic conditions (such as in gastric fluid or during lactic acid fermentation in food processing), oxacillin undergoes structural rearrangement to form oxacillin penillic acid [1].

This guide provides an objective, data-driven comparison of the antimicrobial efficacy of intact oxacillin versus its penillic acid degradant, detailing the mechanistic structure-activity relationships (SAR) and the standardized experimental workflows required to validate these differences in vitro.

Mechanistic Grounding: Structure-Activity Relationship (SAR)

The antimicrobial efficacy of any penicillin-class antibiotic hinges on a singular, highly reactive pharmacophore: the intact beta-lactam ring .

The Mechanism of Oxacillin (Active API)

Oxacillin acts as a structural analog to the D-alanyl-D-alanine terminus of bacterial peptidoglycan precursors. Penicillin-Binding Proteins (PBPs)—the enzymes responsible for cross-linking the bacterial cell wall—mistakenly bind oxacillin. The highly strained beta-lactam ring undergoes a nucleophilic attack by the active-site serine of the PBP, resulting in irreversible covalent acylation. This halts cell wall synthesis, leading to osmotic lysis and bacterial death.

The Mechanism of Oxacillin Penillic Acid (Inactive Degradant)

When exposed to acidic environments (pH < 4.0), the beta-lactam ring of oxacillin becomes highly unstable. The molecule undergoes an acid-catalyzed intramolecular rearrangement. The side-chain amide oxygen attacks the beta-lactam carbonyl carbon, cleaving the beta-lactam ring and fusing it into an imidazoline-thiazolidine bicyclic system known as a penillic acid[2].

Because the reactive beta-lactam ring is destroyed during this rearrangement, oxacillin penillic acid completely loses its ability to acylate PBPs , rendering it devoid of clinically relevant antimicrobial activity[3].

G Oxacillin Oxacillin (Active API) Acid Acidic Environment (pH < 4.0) Oxacillin->Acid Exposure PBP Covalent PBP Acylation (Cell Wall Synthesis Halted) Oxacillin->PBP Intact Pharmacophore RingOpening β-Lactam Ring Cleavage & Intramolecular Rearrangement Acid->RingOpening Catalysis PenillicAcid Oxacillin Penillic Acid (Inactive Degradant) RingOpening->PenillicAcid Formation NoPBP No PBP Interaction (Bacterial Survival) PenillicAcid->NoPBP Lost Pharmacophore

Figure 1: Acid-catalyzed degradation pathway of Oxacillin and its impact on target binding.

Comparative Antimicrobial Efficacy Data

To quantify the loss of activity, Minimum Inhibitory Concentration (MIC) assays are utilized. The table below summarizes the typical comparative in vitro activity against a standard susceptible quality control strain, Staphylococcus aureus ATCC 29213.

CompoundStructural StatusTarget Affinity (PBPs)MIC against S. aureus ATCC 29213Clinical Relevance
Oxacillin Intact β-lactam ringHigh (Irreversible covalent binding)0.12 - 0.5 µg/mLPotent bactericidal agent
Oxacillin Penillic Acid Cleaved β-lactam ring (Imidazoline ring)Negligible (No acylation potential)> 128 µg/mLInactive degradation impurity

Data Interpretation: A compound is generally considered to lack meaningful antimicrobial activity if its MIC exceeds 64–128 µg/mL. The >128 µg/mL value for oxacillin penillic acid confirms that the structural rearrangement abolishes its utility as an antibiotic.

Experimental Validation Workflows

To empirically validate the comparative activity of these two compounds, researchers must utilize a self-validating experimental system. This involves first generating the degradant, followed by rigorous susceptibility testing.

Protocol A: Acidic Degradation and Isolation of Oxacillin Penillic Acid

Causality Check: Why synthesize the degradant in situ? Commercially available degradants can sometimes degrade further into penilloic acids. Controlled acid hydrolysis ensures the primary degradant tested is the penillic acid derivative.

  • Preparation: Dissolve 10 mg of pure Oxacillin sodium salt in 10 mL of distilled water.

  • Acidification: Adjust the solution to pH 2.0 using 0.1 M Hydrochloric Acid (HCl).

  • Incubation: Incubate the solution at 37°C for 4 to 6 hours. This mimics severe gastric conditions or extreme fermentation processing, driving the intramolecular rearrangement[1].

  • Neutralization & Verification: Neutralize the solution to pH 7.0 using 0.1 M NaOH. Verify the complete conversion of oxacillin to oxacillin penillic acid using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS), monitoring for the loss of the parent peak and the appearance of the structurally rearranged mass.

Protocol B: Broth Microdilution MIC Assay (CLSI Guidelines)

Causality Check: Why use Broth Microdilution? It provides precise, quantitative MIC values rather than the qualitative zones of inhibition seen in disk diffusion, allowing for exact comparative fold-changes in activity.

  • Media Preparation: Prepare cation-adjusted Mueller-Hinton broth (CAMHB).

  • Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of both Oxacillin (Control) and Oxacillin Penillic Acid from 128 µg/mL down to 0.06 µg/mL.

  • Inoculum Standardization: Prepare a direct broth suspension of Staphylococcus aureus ATCC 29213 (Quality Control strain) to a turbidity equivalent to a 0.5 McFarland standard. Dilute to achieve a final well concentration of 5×105 CFU/mL.

  • Inoculation & Incubation: Add the bacterial suspension to all test wells. Include a positive growth control (broth + bacteria, no drug) and a negative sterility control (broth only). Incubate at 35°C for 16–20 hours.

  • Readout: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

G Prep Prepare Compounds (API & Degradant) Dilution Two-Fold Serial Dilution (0.06 to 128 µg/mL) Prep->Dilution Inoculation Inoculate S. aureus (5 x 10^5 CFU/mL) Dilution->Inoculation Incubation Incubate Plate (35°C for 16-20h) Inoculation->Incubation Readout Determine MIC (Lowest conc. w/ no growth) Incubation->Readout

Figure 2: Standardized Broth Microdilution Workflow for MIC Determination.

Conclusion

The comparative analysis between oxacillin and oxacillin penillic acid perfectly illustrates the fundamental principle of beta-lactam pharmacology: structural integrity is non-negotiable. The acid-catalyzed cleavage of the beta-lactam ring to form penillic acid results in a total loss of target affinity and antimicrobial activity. For drug development professionals, monitoring this specific degradation pathway is vital for ensuring the stability, efficacy, and safety of oxacillin formulations throughout their shelf-life and physiological transit.

References

  • A review of the stability of antibiotic residues in animal products during food processing Bibliomed URL:[Link]

  • Degradation of β-lactam antibiotics ResearchGate URL:[Link]

  • Biodegradation of antibiotics: The new resistance determinants eClass (University of Thessaly) URL: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Inter-Laboratory Validation of a Reversed-Phase HPLC Method for Oxacillin and its Degradant, Penillic Acid

In the realm of pharmaceutical quality control, the robustness and reliability of analytical methods are paramount. For beta-lactam antibiotics like oxacillin, ensuring stability and monitoring degradation products is a...

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Author: BenchChem Technical Support Team. Date: April 2026

In the realm of pharmaceutical quality control, the robustness and reliability of analytical methods are paramount. For beta-lactam antibiotics like oxacillin, ensuring stability and monitoring degradation products is a critical aspect of drug development and manufacturing. This guide provides an in-depth, experience-driven comparison and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous determination of oxacillin and its primary degradation product, penillic acid. We will delve into the rationale behind the experimental design of an inter-laboratory validation study, present comparative data, and offer a detailed protocol, all grounded in the principles of scientific integrity and regulatory expectations.

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1][2][3][4] An inter-laboratory study is the ultimate test of a method's reproducibility and robustness, providing a comprehensive evaluation of its performance across different environments.

The "Why" Behind the Method: Causality in Experimental Choices

The selection of an RP-HPLC method with UV detection is a deliberate choice driven by the physicochemical properties of oxacillin and penillic acid. Both molecules possess chromophores that allow for sensitive UV detection, typically around 225-240 nm.[5][6][7] A C18 column is often preferred for its versatility and ability to separate compounds of moderate polarity.[5][6][8][9] The mobile phase, a mixture of an acidic buffer and an organic modifier like acetonitrile, is optimized to achieve a balance between retention and resolution of the parent drug and its degradant.

The decision to validate a method for both oxacillin and penillic acid simultaneously is rooted in a holistic approach to quality control. Monitoring the degradation of oxacillin is as crucial as quantifying the active pharmaceutical ingredient (API) itself. Penillic acid is a known degradation product of penicillins, and its presence can indicate instability of the drug product.[10][11][12]

Inter-Laboratory Validation Study Design

This section outlines the design of a hypothetical inter-laboratory study to validate an RP-HPLC method for the simultaneous quantification of oxacillin and penillic acid. The study is designed to adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][13]

Logical Workflow for Inter-Laboratory Validation

G cluster_0 Phase 1: Method Development & Pre-Validation cluster_1 Phase 2: Inter-Laboratory Study Protocol cluster_2 Phase 3: Data Analysis & Reporting A Method Optimization B Single-Lab Validation A->B C Protocol Design & Sample Preparation B->C D Distribution to Participating Labs C->D E Data Collection & Statistical Analysis D->E F Final Validation Report E->F G cluster_0 Pre-Run Checks cluster_1 Data Acquisition cluster_2 Post-Run Verification cluster_3 Results A System Suitability Pass? B Inject Samples A->B C Bracketing Standards within Acceptance? B->C D Valid Data C->D Yes E Invalid Data - Re-run C->E No

Sources

Safety & Regulatory Compliance

Safety

Mechanistic Rationale: The Danger of Incomplete Mineralization

As a Senior Application Scientist, I recognize that handling degradation products of beta-lactam antibiotics—such as oxacillin penillic acid —requires the same rigorous safety and logistical planning as the parent active...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling degradation products of beta-lactam antibiotics—such as oxacillin penillic acid —requires the same rigorous safety and logistical planning as the parent active pharmaceutical ingredient (API). Oxacillin penillic acid is formed via the acid-catalyzed hydrolysis of oxacillin. While it lacks the full therapeutic efficacy of intact oxacillin, its structural remnants retain potent sensitizing properties and can act as vectors for environmental antimicrobial resistance (AMR) if improperly discarded.

This guide provides a self-validating, mechanistic approach to the proper disposal of oxacillin penillic acid, ensuring absolute compliance with environmental regulations and laboratory safety standards.

A common operational error in biological laboratories is the assumption that standard thermal autoclaving is sufficient for all antibiotic waste. While autoclaving destroys biological pathogens, it does not fully mineralize heat-stable pharmaceutical compounds .

Oxacillin penillic acid contains a rearranged core that, when exposed to standard autoclave temperatures, may simply break down into smaller, volatile organic compounds without destroying the sensitizing epitopes. Inhalation of these aerosolized particulates can cause severe occupational asthma or allergic dermatitis . Furthermore, the World Health Organization (WHO) explicitly categorizes beta-lactam derivatives as sensitizing medicines that present a substantial risk to both human health and the environment, mandating a precautionary approach to their disposal .

Regulatory Framework: The EPA "Sewer Ban"

From a logistical standpoint, laboratory managers must adhere to the EPA’s Subpart P regulations regarding Hazardous Waste Pharmaceuticals. As of 2019, the EPA strictly prohibits the sewering (flushing down the drain) of hazardous waste pharmaceuticals, regardless of your specific state's adoption status .

The Causality of the Ban: Discharging beta-lactam derivatives into municipal publicly-owned treatment works (POTWs) exposes environmental bacterial reservoirs to sub-lethal concentrations of the drug, directly driving the evolution of penicillinase-producing, multi-drug resistant organisms. Therefore, all oxacillin penillic acid waste must be captured, segregated, and either chemically deactivated in-lab prior to incineration, or sent directly for high-temperature commercial incineration.

Operational Disposal Workflows

To prevent cross-contamination and ensure regulatory compliance, waste streams must be segregated at the point of generation. The logical flow of these streams is visualized below.

DisposalWorkflow Start Oxacillin Penillic Acid Waste Stream Solid Solid Powders & Contaminated PPE Start->Solid Liquid Aqueous Solutions (< 1000 mg/L) Start->Liquid Sharps Contaminated Glass/Sharps Start->Sharps Incineration High-Temp Incineration (EPA-Approved) Solid->Incineration Direct Transfer PhotoFenton Photo-Fenton Deactivation (In-Lab Pre-treatment) Liquid->PhotoFenton pH 7.0, Fe(II)/H2O2 SharpsContainer Puncture-Resistant Sharps Receptacle Sharps->SharpsContainer PhotoFenton->Incineration Deactivated Effluent SharpsContainer->Incineration

Workflow for the segregation and disposal of Oxacillin penillic acid waste streams.

Step-by-Step Methodologies

Protocol A: Direct Incineration for Solid Waste & Concentrated Stocks

Solid powders and highly concentrated stock solutions cannot be safely deactivated on a laboratory bench due to the risk of exothermic runaway reactions and toxic aerosol generation.

  • PPE Donning: Equip a NIOSH-approved N95 or P100 respirator, double nitrile gloves, and chemical splash goggles. Oxacillin derivatives are Category 1 respiratory sensitizers.

  • Primary Containment: Collect all solid waste (lyophilized powders, contaminated pipette tips, empty vials, and bench paper) into a rigid, leak-proof, and chemically compatible high-density polyethylene (HDPE) container.

  • Labeling: Affix a hazardous waste label explicitly stating: "Hazardous Pharmaceutical Waste - Beta-Lactam Derivative (Oxacillin Penillic Acid) - Toxic/Sensitizer."

  • Satellite Accumulation: Store the sealed container in a designated Satellite Accumulation Area (SAA) with secondary containment to prevent accidental spills.

  • Validation & Transfer:

    • Self-Validating Step: Weigh the sealed waste container and log the exact mass in the laboratory's hazardous waste manifest. This mass-balance approach ensures there is no unaccounted loss of sensitizing powder into the environment during transit. Transfer to an EPA-permitted medical/industrial waste incinerator.

Protocol B: Photo-Fenton Deactivation for Dilute Aqueous Streams

For dilute aqueous streams (e.g., HPLC effluents or cell culture media containing <1000 mg/L of the compound), an Advanced Oxidation Process (AOP) such as the Photo-Fenton reaction is highly effective. This process utilizes Iron(II) to catalyze the decomposition of Hydrogen Peroxide into highly reactive hydroxyl radicals (•OH), which attack and mineralize the organic core of the penillic acid .

  • pH Adjustment: Transfer the aqueous waste to a glass photoreactor vessel. Adjust the pH to a near-neutral range (pH 6.5 – 7.5) using dilute NaOH or HCl. Causality: Operating at near-neutral pH prevents the need for extreme, hazardous acidification while maintaining catalyst solubility.

  • Catalyst Addition: Add Iron(II) sulfate (FeSO₄) to the solution to achieve a final concentration of 90 μmol/L Fe(II).

  • Oxidant Introduction: Carefully spike the solution with Hydrogen Peroxide (H₂O₂) to achieve a final concentration of 10 mmol/L.

  • UV Irradiation: Expose the solution to a 30 W UV light source for precisely 50 minutes under continuous magnetic stirring. Causality: UV light accelerates the reduction of Fe(III) back to Fe(II), sustaining the radical generation cycle until the pharmaceutical is destroyed.

  • Validation & Final Disposal:

    • Self-Validating Step: To confirm the elimination of the active core, perform a rapid HPLC-UV assay comparing pre-treatment and post-treatment aliquots. The disappearance of the primary oxacillin penillic acid peak validates the mechanistic success of the •OH radical attack.

    • Disposal: Even though the compound is deactivated, collect the resulting effluent and manage it as non-creditable pharmaceutical waste for incineration, strictly adhering to the EPA sewer ban.

Quantitative Parameters for Advanced Oxidation

To ensure reproducibility and safety during the in-lab deactivation of aqueous oxacillin penillic acid, adhere to the optimized parameters summarized below. Deviating from these metrics can result in incomplete mineralization or dangerous peroxide buildup.

Operational ParameterOptimized ValueMechanistic Purpose
Fe(II) Concentration 90 μmol/LActs as the primary catalyst to decompose H₂O₂ into hydroxyl radicals (•OH).
H₂O₂ Concentration 10 mmol/LServes as the primary oxidant source; must be limited to prevent radical scavenging.
UV Light Power 30 WDrives the photoreduction of Fe(III) to Fe(II), creating a continuous catalytic loop.
Solution pH Near-neutral (~7.0)Optimizes degradation kinetics without requiring highly corrosive acidic conditions.
Irradiation Time 50 minutesStatistically proven to eliminate 100% of the antimicrobial/sensitizing activity.

References

  • Title: Antibiotic Disposal in the Lab: Simple Tips to Get it Right | Source: Bitesize Bio | URL: [Link]

  • Title: Annex 6 - WHO good manufacturing practices for investigational pharmaceutical products | Source: World Health Organization (WHO) | URL: [Link]

  • Title: Management of Hazardous Waste Pharmaceuticals | Source: US EPA | URL: [Link]

  • Title: Removal of β-lactam antibiotics from pharmaceutical wastewaters using photo-Fenton process at near-neutral pH | Source: PubMed (NIH) | URL: [Link]

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